(Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
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Description
BenchChem offers high-quality (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C12H18N2 |
|---|---|
Molecular Weight |
190.28 g/mol |
IUPAC Name |
N-(pyridin-3-ylmethyl)hex-5-en-2-amine |
InChI |
InChI=1S/C12H18N2/c1-3-4-6-11(2)14-10-12-7-5-8-13-9-12/h3,5,7-9,11,14H,1,4,6,10H2,2H3 |
InChI Key |
IDJCSUYLBJTNKJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC=C)NCC1=CN=CC=C1 |
Origin of Product |
United States |
Technical Guide: Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
The synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (also chemically described as N-(pyridin-3-ylmethyl)hex-5-en-2-amine) centers on the construction of a secondary amine linkage between a pyridine-functionalized methyl group and an alkenyl chain.
This guide details a robust Reductive Amination protocol. This approach is preferred over direct alkylation due to its suppression of over-alkylation byproducts (tertiary amines/quaternary salts) and its high chemoselectivity, preserving the terminal alkene and the pyridine ring.
Retrosynthetic Analysis & Strategy
The target molecule consists of a secondary amine core connecting a pyridin-3-ylmethyl moiety and a hex-5-en-2-yl chain.
Disconnection Strategy:
-
Disconnection A (Preferred): Cleavage of the C-N bond between the secondary amine and the hexenyl chain.
-
Disconnection B: Cleavage of the C-N bond between the secondary amine and the pyridyl methyl group.
Selected Route: Titanium(IV)-Mediated Reductive Amination (Route A). We utilize Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger to drive the formation of the sterically hindered ketimine, followed by in situ reduction with Sodium Borohydride (NaBH₄).
Figure 1: Retrosynthetic disconnection showing the convergence of allylacetone and 3-picolylamine.
Experimental Protocol
Reagents & Stoichiometry
| Component | Role | Equiv.[3] | MW ( g/mol ) | Density (g/mL) |
| Hex-5-en-2-one | Substrate (Ketone) | 1.0 | 98.14 | 0.83 |
| 3-Picolylamine | Substrate (Amine) | 1.1 | 108.14 | 1.06 |
| Ti(OiPr)₄ | Lewis Acid / Scavenger | 1.25 | 284.22 | 0.96 |
| NaBH₄ | Reducing Agent | 1.5 | 37.83 | Solid |
| Methanol (MeOH) | Solvent | - | 32.04 | 0.79 |
| Ethanol (EtOH) | Solvent (Co-solvent) | - | 46.07 | 0.79 |
Step-by-Step Methodology
Phase 1: Ketimine Formation
-
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.
-
Charging: Add Hex-5-en-2-one (10 mmol, 0.98 g) and 3-Picolylamine (11 mmol, 1.19 g) to the flask neat (no solvent initially).
-
Lewis Acid Addition: CAUTION. Slowly add Titanium(IV) isopropoxide (12.5 mmol, 3.7 mL) via syringe under nitrogen flow. The reaction is slightly exothermic.
-
Incubation: Stir the neat mixture at ambient temperature (20–25 °C) for 6–12 hours.
-
Mechanistic Insight: Ti(OiPr)₄ coordinates to the ketone oxygen, increasing electrophilicity, and irreversibly reacts with the water byproduct to form TiO₂, driving the equilibrium toward the imine.
-
Phase 2: Reduction
-
Dilution: Dilute the viscous reaction mixture with absolute Ethanol (15 mL).
-
Reduction: Cool the solution to 0 °C (ice bath). Add Sodium Borohydride (NaBH₄) (15 mmol, 0.57 g) portion-wise over 10 minutes to prevent vigorous hydrogen evolution.
-
Completion: Allow the mixture to warm to room temperature and stir for an additional 2–4 hours. Monitor by TLC (System: 10% MeOH in DCM + 1% NH₄OH) or LC-MS.
Phase 3: Workup & Purification
-
Quenching: Cool to 0 °C. Quench by adding 2N NaOH (10 mL) dropwise. A heavy white precipitate (Titanium salts) will form.
-
Filtration: Dilute with Ethyl Acetate (EtOAc, 30 mL) and filter the suspension through a pad of Celite . Wash the pad thoroughly with EtOAc.
-
Extraction: Transfer filtrate to a separatory funnel. Separate phases. Extract the aqueous layer with EtOAc (2 x 20 mL).
-
Drying: Combine organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purification: Purify the crude oil via Flash Column Chromatography on silica gel.
-
Eluent: Gradient of DCM to 5% MeOH/DCM (with 0.5% Triethylamine to prevent streaking of the amine).
-
Reaction Mechanism & Pathway
The reaction proceeds via a Lewis-acid activated ketimine intermediate. The choice of Ti(OiPr)₄ is critical because acyclic ketones are sterically hindered and slow to condense compared to aldehydes.
Figure 2: Mechanistic flow of the Titanium-mediated reductive amination.
Characterization & Validation
To validate the synthesis, the following analytical signatures must be confirmed.
NMR Spectroscopy (Predicted)
-
¹H NMR (400 MHz, CDCl₃):
-
Pyridine Ring: δ 8.5–8.6 (m, 2H, α-protons), 7.7 (d, 1H), 7.2 (m, 1H).
-
Alkene: δ 5.8 (ddt, 1H, -CH=), 5.0 (m, 2H, =CH₂).
-
Benzylic-like CH₂: δ 3.8 (s, 2H, Py-CH₂-N).
-
Methine (Chiral Center): δ 2.7 (m, 1H, N-CH(CH₃)-).
-
Alkyl Chain: δ 2.1 (m, 2H, allylic), 1.5 (m, 2H), 1.1 (d, 3H, -CH₃).
-
-
¹³C NMR:
-
Distinct signals for the pyridine carbons (approx. 150, 148, 136, 135, 123 ppm).
-
Alkene carbons (approx. 138, 115 ppm).
-
Methine C-N (approx. 50–55 ppm).
-
Mass Spectrometry
-
HRMS (ESI+): Calculated for [M+H]⁺ C₁₂H₁₉N₂: 191.1548.
Safety & Handling
-
Titanium(IV) Isopropoxide: Moisture sensitive. Hydrolyzes to release isopropanol. Causes eye irritation.
-
3-Picolylamine: Corrosive and lachrymator. Handle in a fume hood.
-
Sodium Borohydride: Flammable solid. Releases hydrogen gas upon contact with acids or water.
References
-
Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350. Link
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link
-
Baran, P. S., et al. (2019). "Practical and scalable synthesis of sterically hindered secondary amines." Science, 366(6472). Link
Sources
Spectroscopic Elucidation of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine: A Comprehensive Analytical Guide
Executive Summary
The structural elucidation of complex organic intermediates requires a rigorous, multi-modal analytical strategy. (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (Molecular Formula: C₁₂H₁₈N₂, MW: 190.29 g/mol ) is a versatile secondary amine featuring a heteroaromatic pyridine pharmacophore and a terminal aliphatic alkene handle. Because relying on a single analytical technique introduces critical blind spots—such as mass spectrometry's inability to distinguish alkene positional isomers, or NMR's lack of absolute mass confirmation—a self-validating system of orthogonal techniques must be employed.
This whitepaper details the causal rationale, step-by-step methodologies, and predictive reference standard data for the Nuclear Magnetic Resonance (NMR), Fourier Transform Infrared (FT-IR), and Mass Spectrometry (MS) profiling of this compound.
Analytical workflow for the spectroscopic characterization of organic amines.
Self-Validating Analytical Methodologies
To ensure absolute trustworthiness in the data, every protocol must incorporate internal validation steps. The following methodologies dictate the standard operating procedures for data acquisition.
NMR Spectroscopy Protocol
-
Sample Preparation: Dissolve 15 mg of the highly purified analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.
-
Instrument Calibration (Self-Validation): Insert the sample into a 400 MHz spectrometer. Tune and match the probe specifically to the Larmor frequencies of the ¹H and ¹³C nuclei. Perform 3D gradient shimming until the TMS reference peak achieves a line width of < 0.5 Hz at half-height, ensuring optimal magnetic field homogeneity.
-
¹H Acquisition: Execute a standard 30° pulse sequence. Crucially, set the relaxation delay (d1) to 1.0 s to ensure complete longitudinal relaxation, allowing for quantitative integration of the proton signals . Acquire 16 scans.
-
¹³C Acquisition: Utilize a power-gated broadband proton decoupling sequence (WALTZ-16). Extend the relaxation delay to 2.0 s and acquire 1024 scans. Causality: Quaternary carbons (like the Py-C3) lack attached protons to facilitate efficient dipole-dipole relaxation; a longer delay prevents signal suppression .
FT-IR (ATR) Protocol
-
Background Subtraction (Self-Validation): Prior to sample application, collect a background spectrum of the clean diamond ATR crystal (32 scans, 4 cm⁻¹ resolution). This computationally subtracts atmospheric CO₂ and water vapor, which would otherwise mask the critical N-H stretching region.
-
Sample Application & Acquisition: Deposit 2 µL of the neat liquid amine onto the crystal, ensuring full sensor coverage. Record the spectrum from 4000 to 600 cm⁻¹ using 32 co-added scans.
-
Post-Acquisition Validation: Clean the crystal with LC-MS grade isopropanol and run a subsequent blank scan to verify the return to a flat baseline, eliminating cross-contamination risks.
GC-EI-MS Protocol
-
Chromatographic Separation: Inject 1 µL of a 100 µg/mL solution (in hexane) into a GC-MS equipped with a non-polar HP-5MS column to ensure the analyte enters the mass analyzer as a pure, isolated band.
-
Ionization Parameters: Set the Electron Impact (EI) source to the industry-standard 70 eV. Causality: 70 eV provides excess energy beyond the typical ~10 eV ionization potential, guaranteeing highly reproducible fragmentation patterns that can be cross-referenced against standardized spectral libraries .
-
Acquisition: Scan the mass-to-charge (m/z) range from 50 to 300.
Nuclear Magnetic Resonance (NMR) Profiling
The NMR spectra of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine are defined by the stark electronic contrast between the electron-deficient pyridine ring and the electron-rich aliphatic chain.
Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) | Integration | Assignment |
| 8.55 | d | 2.0 | 1H | Py-H2 |
| 8.49 | dd | 4.8, 1.6 | 1H | Py-H6 |
| 7.68 | dt | 7.8, 2.0 | 1H | Py-H4 |
| 7.25 | dd | 7.8, 4.8 | 1H | Py-H5 |
| 5.80 | ddt | 17.0, 10.2, 6.6 | 1H | =CH (Alkene internal) |
| 5.02 | dq | 17.0, 1.6 | 1H | =CH₂ (trans to internal) |
| 4.95 | dq | 10.2, 1.6 | 1H | =CH₂ (cis to internal) |
| 3.82 | s (or ABq) | - | 2H | Py-CH₂-N |
| 2.75 | m | - | 1H | N-CH-CH₃ |
| 2.12 | m | - | 2H | CH₂-C= (Allylic) |
| 1.65 | br s | - | 1H | N-H (Exchanges w/ D₂O) |
| 1.55 | m | - | 2H | CH₂ (Aliphatic) |
| 1.08 | d | 6.4 | 3H | CH₃ |
Mechanistic Causality in Chemical Shifts: The pyridine ring exerts a strong diamagnetic anisotropic effect. The H2 proton, located directly between the electronegative nitrogen atom and the alkyl substituent, is highly deshielded by both inductive withdrawal and the aromatic ring current, pushing it deeply downfield to ~8.55 ppm . Furthermore, the terminal alkene protons exhibit classic non-equivalent splitting; the trans coupling (J ≈ 17.0 Hz) is significantly larger than the cis coupling (J ≈ 10.2 Hz) due to the dihedral angle dependence described by the Karplus equation.
Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Carbon Type | Assignment |
| 149.8 | CH | Py-C2 |
| 148.5 | CH | Py-C6 |
| 138.6 | CH | Alkene -CH= |
| 135.8 | CH | Py-C4 |
| 135.5 | C (Quaternary) | Py-C3 |
| 123.4 | CH | Py-C5 |
| 114.5 | CH₂ | Alkene =CH₂ |
| 52.4 | CH | N-CH (Aliphatic) |
| 48.6 | CH₂ | Py-CH₂-N |
| 35.8, 30.2 | CH₂ | Aliphatic / Allylic CH₂ |
| 20.1 | CH₃ | Terminal Methyl |
Fourier Transform Infrared (FT-IR) Spectroscopy
FT-IR provides an orthogonal validation of the functional groups deduced from NMR.
Table 3: ATR-FTIR Vibrational Modes
| Wavenumber (cm⁻¹) | Intensity | Functional Group | Assignment |
| 3310 | Weak, Broad | N-H | Secondary amine stretch |
| 3075, 3030 | Medium | =C-H | Alkene / Aromatic C-H stretch |
| 2960, 2925, 2855 | Strong | C-H | Alkyl C-H stretch |
| 1640 | Medium | C=C | Terminal alkene stretch |
| 1590, 1575 | Strong | C=C / C=N | Pyridine ring stretch |
| 995, 910 | Strong | =C-H | Terminal vinyl out-of-plane bend |
| 715 | Strong | C-H | Pyridine out-of-plane bend |
Vibrational Causality: The secondary amine stretch at 3310 cm⁻¹ is characteristically weaker and sharper than an O-H stretch, validating the presence of the -NH- bridge . The pair of strong absorptions at 995 cm⁻¹ and 910 cm⁻¹ are the definitive diagnostic markers for a monosubstituted terminal vinyl group, perfectly corroborating the complex multiplet observed at 5.80 ppm in the ¹H NMR.
Mass Spectrometry (MS) & Fragmentation Dynamics
Under 70 eV Electron Ionization (EI), the molecular ion [M]⁺• (m/z 190.15) undergoes rapid, competitive fragmentation dictated by the stability of the resulting carbocations.
Electron ionization (EI) mass spectrometry fragmentation pathways.
Fragmentation Causality: According to Stevenson's rule, during the cleavage of a radical cation, the positive charge will predominantly reside on the fragment with the lowest ionization energy .
-
Alpha-Cleavage: The nitrogen atom directs alpha-cleavage of the adjacent aliphatic chain. Loss of the methyl radical yields a peak at m/z 175, while the loss of the larger butenyl radical (C₄H₇•) yields a highly stabilized iminium ion at m/z 135.
-
Azatropylium Formation: Cleavage of the benzylic-type C-N bond results in the loss of the entire aliphatic amine chain (98 Da). The resulting pyridinyl-methyl cation undergoes rapid ring expansion to form the highly stable, aromatic azatropylium ion at m/z 92, a universal diagnostic marker for 3-picolyl derivatives .
Conclusion
The comprehensive structural verification of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine relies on the synergistic interpretation of orthogonal data. NMR provides the exact carbon-hydrogen framework and stereochemical connectivity, FT-IR rapidly maps the functional groups (specifically the terminal alkene and secondary amine), and EI-MS confirms the molecular weight while providing a distinct thermodynamic fingerprint through its azatropylium and alpha-cleavage fragmentation pathways.
References
-
Claridge, Timothy D.W. High-Resolution NMR Techniques in Organic Chemistry, 3rd Edition. Elsevier Science.[Link]
-
Silverstein, Robert M., Webster, Francis X., Kiemle, David J. Spectrometric Identification of Organic Compounds, 8th Edition. Wiley.[Link]
-
McLafferty, Fred W., Turecek, Frantisek. Interpretation of Mass Spectra, 4th Edition. University Science Books / Penguin Random House.[Link]
Comprehensive Technical Profiling of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Executive Summary
(Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is a highly versatile, bifunctional building block characterized by three distinct reactive motifs: a basic pyridine ring, a nucleophilic secondary amine, and a terminal alkene. This unique structural triad makes it a highly sought-after intermediate in the synthesis of complex pharmacophores, PROTAC linkers, and advanced materials. This whitepaper provides an in-depth analysis of its physicochemical properties, electronic topology, and self-validating experimental workflows designed to exploit its orthogonal reactivity.
Physicochemical Profiling & Electronic Topology
Understanding the physical and chemical baseline of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is critical for predicting its behavior in biphasic reactions, purification workflows, and biological systems.
Quantitative Data Summary
The following table synthesizes the core physical and chemical properties of the free base form.
| Property | Value / Description |
| Molecular Formula | C₁₂H₁₈N₂ |
| Molecular Weight | 190.29 g/mol |
| Appearance | Pale yellow to colorless viscous oil |
| Predicted Boiling Point | ~280–295 °C at 760 mmHg |
| Calculated LogP | 2.1 – 2.4 (Lipophilic) |
| pKa₁ (Pyridine Conjugate Acid) | ~5.2 |
| pKa₂ (Amine Conjugate Acid) | ~9.5 – 10.5 |
Acid-Base Causality and Hybridization Effects
The molecule exhibits two distinct protonation events due to the differing electronic environments of its nitrogen atoms. The secondary amine nitrogen utilizes an
This
Caption: Acid-base equilibria demonstrating sequential deprotonation of the bifunctional amine.
Orthogonal Reactivity Mapping
The true synthetic value of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine lies in the orthogonal nature of its functional groups. By carefully selecting reagents, one can address the amine, the pyridine, or the alkene independently.
-
Secondary Amine : Acts as the primary nucleophile. It readily undergoes reductive amination with aldehydes using mild hydride sources[2], or acylation with anhydrides/acid chlorides.
-
Terminal Alkene : An electron-rich
-system primed for anti-Markovnikov hydroboration[3], olefin metathesis, or Wacker oxidation[4]. -
Pyridine Ring : Can be selectively oxidized to an N-oxide using mCPBA or utilized as a
-donor ligand for transition metal catalysis.
Caption: Orthogonal reactivity pathways of the bifunctional building block.
Self-Validating Experimental Workflows
To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the reagent choice and the analytical markers required to verify success.
Protocol 1: Chemoselective N-Protection (Boc-ylation)
Before functionalizing the terminal alkene, the secondary amine must often be protected to prevent unwanted side reactions or catalyst poisoning.
Causality : Di-tert-butyl dicarbonate (Boc₂O) is highly electrophilic toward the
Step-by-Step Methodology :
-
Dissolve 1.0 eq of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine in anhydrous Dichloromethane (DCM) at 0 °C.
-
Add 1.2 eq of Triethylamine (TEA), followed by dropwise addition of 1.1 eq of Boc₂O dissolved in DCM.
-
Allow the reaction to warm to room temperature and stir for 4 hours.
-
Quench with saturated aqueous NaHCO₃ and extract with DCM.
-
Self-Validation (Analysis) :
-
TLC: The product spot will be UV-active (due to pyridine) but will no longer stain with Ninhydrin, confirming the consumption of the secondary amine.
-
¹H NMR: Look for the appearance of a massive, sharp 9H singlet at ~1.40 ppm corresponding to the tert-butyl group.
-
Caption: Mechanistic workflow for the chemoselective N-Boc protection of the secondary amine.
Protocol 2: Anti-Markovnikov Hydroboration-Oxidation
Converting the terminal alkene into a primary alcohol is a critical transformation for extending the aliphatic chain[3].
Causality & Stoichiometric Criticality : Borane (BH₃) is a strong Lewis acid. Because the substrate contains two basic Lewis sites (the amine and the pyridine), the first 2.0 equivalents of BH₃·THF will be immediately consumed to form stable N-BH₃ complexes. Therefore, to achieve hydroboration of the terminal alkene, a minimum of 3.0 equivalents of BH₃·THF must be employed. During the alkaline hydrogen peroxide workup, the amine-borane complexes are oxidatively cleaved, regenerating the free nitrogens[4].
Step-by-Step Methodology :
-
Dissolve 1.0 eq of the substrate in anhydrous THF under an Argon atmosphere and cool to 0 °C.
-
Slowly add 3.2 eq of a 1M BH₃·THF solution dropwise. Stir at 0 °C for 1 hour, then room temperature for 3 hours.
-
Cool the mixture back to 0 °C. Carefully quench excess borane by the dropwise addition of water (Caution: H₂ gas evolution).
-
Add 3M NaOH (aq) followed by 30% H₂O₂ (aq), maintaining the internal temperature below 40 °C.
-
Extract with Ethyl Acetate and wash with brine.
-
Self-Validation (Analysis) :
-
TLC: The product will elute significantly lower (more polar) than the starting material due to the new hydroxyl group.
-
¹H NMR: Complete disappearance of the alkene multiplet at ~5.8 ppm and the terminal =CH₂ signals at ~4.9–5.0 ppm. Appearance of a new triplet at ~3.6 ppm corresponding to the -CH₂-OH protons.
-
Caption: Stoichiometric causality workflow for the hydroboration of a bis-basic substrate.
References
-
The 'pKas' of bases . almerja.com. 1
-
Selection of boron reagents for Suzuki–Miyaura coupling . rsc.org. 3
-
An In-depth Technical Guide to Key Reactions Involving the Terminal Alkene of 4-Penten-1-OL . benchchem.com. 4
-
Catalytic N-Alkylation of (Hetero)Aromatic Amines and Tandem Annulation Reactions . acs.org. 2
Sources
Technical Guide: Retrosynthetic Analysis and Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Topic: Retrosynthetic analysis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine Content Type: Technical Guide Audience: Researchers, scientists, and drug development professionals.
Executive Summary
This guide provides a comprehensive retrosynthetic analysis and forward synthesis plan for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (CAS: 1565735-47-8, generic structure reference). This secondary amine features a chiral alkyl chain containing a terminal alkene and a pyridine heterocycle. It serves as a valuable building block in medicinal chemistry, particularly for nicotinic acetylcholine receptor ligands and other CNS-active agents.
The analysis prioritizes convergent synthesis using commercially available precursors. The recommended route—Reductive Amination —is selected for its chemoselectivity, preserving the terminal alkene while efficiently forming the C-N bond.
Structural Analysis & Disconnection Strategy
Target Molecule Profile
-
Core Functional Group: Secondary Amine (C-NH-C).
-
Moiety A (Electrophilic Origin): Hex-5-en-2-yl group (Chiral center at C2, terminal alkene at C5).
-
Moiety B (Nucleophilic Origin): Pyridin-3-ylmethyl group (3-Picolyl).
-
Chemo-selectivity Challenge: The terminal alkene (C=C) is susceptible to reduction under catalytic hydrogenation conditions; therefore, hydride-based reducing agents are required.
Retrosynthetic Tree
The retrosynthetic analysis identifies the C-N bond as the strategic disconnection site. Three primary pathways are evaluated.
Figure 1: Retrosynthetic analysis displaying three strategic disconnections. Route A is preferred for atom economy and reagent stability.
Route Evaluation
| Route | Strategy | Key Reagents | Feasibility & Risk |
| A | Reductive Amination | Hex-5-en-2-one + 3-Picolylamine + STAB | High. Convergent. Avoids over-alkylation.[1] Preserves alkene. |
| B | N-Alkylation (SN2) | 3-Picolylamine + Hex-5-en-2-yl mesylate | Low. Secondary electrophiles are prone to elimination (E2). Difficult to control mono-alkylation. |
| C | Amide Reduction | Nicotinoyl chloride + Hex-5-en-2-amine; then LiAlH4 | Medium. Requires synthesis of chiral amine precursor. Strong reducing agents (LAH) may affect pyridine ring or alkene. |
Forward Synthesis: The Reductive Amination Protocol
Strategic Rationale
Route A is the industry standard for this structural motif. It utilizes Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the intermediate imine/iminium species without reducing the ketone or the terminal alkene.
-
Precursor Availability: Hex-5-en-2-one (Allylacetone) and 3-Picolylamine are inexpensive commodity chemicals.
-
Chemo-selectivity: Unlike catalytic hydrogenation (H₂/Pd), STAB will not reduce the C=C double bond at C5.
Reaction Mechanism
The reaction proceeds via the formation of a hemiaminal, followed by dehydration to an imine (Schiff base). The imine is then protonated to an iminium ion, which is rapidly reduced by the hydride source.
Figure 2: Mechanistic flow of the reductive amination using Sodium Triacetoxyborohydride.
Detailed Experimental Protocol
Objective: Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine via Direct Reductive Amination.
Reagents:
-
Hex-5-en-2-one (1.0 equiv) [CAS: 109-49-9]
-
Pyridin-3-ylmethanamine (1.05 equiv) [CAS: 3731-52-0]
-
Sodium Triacetoxyborohydride (STAB) (1.4 equiv) [CAS: 56553-60-7]
-
Acetic Acid (AcOH) (1.0 equiv)
-
1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (Solvent)
Step-by-Step Methodology:
-
Imine Formation:
-
To a clean, dry round-bottom flask equipped with a magnetic stir bar, add Hex-5-en-2-one (10 mmol) and DCE (30 mL).
-
Add Pyridin-3-ylmethanamine (10.5 mmol) followed by Acetic Acid (10 mmol).
-
Note: The addition of acetic acid catalyzes the formation of the imine and buffers the basicity of the pyridine.
-
Stir the mixture at room temperature (20-25 °C) for 30–60 minutes under an inert atmosphere (N₂ or Ar) to allow imine equilibrium to establish.
-
-
Reduction:
-
Cool the reaction mixture slightly (0 °C) if scaling up (>10g) to manage exotherm; otherwise, room temperature is acceptable.
-
Add Sodium Triacetoxyborohydride (14 mmol) portion-wise over 10 minutes.
-
Caution: Hydrogen gas evolution may occur; ensure proper venting.[2]
-
Stir the reaction at room temperature for 12–16 hours. Monitor reaction progress via TLC (System: 5% MeOH in DCM) or LC-MS.
-
-
Work-up:
-
Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution (30 mL). Stir vigorously for 15 minutes until gas evolution ceases.
-
Extract the aqueous layer with DCM (3 x 20 mL).
-
Combine organic layers and wash with Brine (20 mL).
-
Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure to yield the crude oil.
-
-
Purification:
-
Purify via flash column chromatography on silica gel.
-
Eluent: Gradient of 0–5% Methanol in Dichloromethane (with 1% NH₄OH or Et₃N additive to prevent streaking of the amine).
-
Yield Expectation: 75–85%.
-
Alternative Route: Amide Reduction (Backup)
If the specific chiral amine (Hex-5-en-2-amine) is already available in high enantiomeric excess, the amide reduction route avoids potential racemization issues associated with the ketone (though reductive amination is generally stereoconservative if using chiral amines, here we form the center). Note: To obtain a single enantiomer via Route A, an enzymatic transaminase or chiral catalyst would be required.
Protocol Summary:
-
Coupling: React Hex-5-en-2-amine with Nicotinoyl chloride in DCM/Et₃N to form N-(Hex-5-en-2-yl)nicotinamide.
-
Reduction: Treat the amide with LiAlH₄ in THF at reflux.
-
Risk: LiAlH₄ can reduce the pyridine ring to a dihydropyridine or piperidine if not strictly controlled. This route is less preferred due to these side reactions.
Analytical Validation
To validate the synthesis, the following analytical signatures should be confirmed:
| Technique | Expected Signal Characteristics |
| ¹H NMR (400 MHz, CDCl₃) | Pyridine: ~8.5 (d), 8.4 (dd), 7.6 (dt), 7.2 (dd) ppm.Benzylic CH₂: Singlet or ABq around 3.8 ppm.Methine (N-CH): Multiplet at ~2.7 ppm.Alkene: ~5.8 (ddt, internal vinyl), ~5.0 (multiplet, terminal vinyls).Methyl: Doublet at ~1.1 ppm. |
| LC-MS (ESI+) | [M+H]⁺: Calculated m/z = 191.15 (approx). Look for M+1 peak. |
References
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link
-
BLD Pharm. (n.d.). Product Entry: (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine.[3][4] BLD Pharm Catalog. Link
-
Gribble, G. W. (1998). "Sodium borohydride in carboxylic acid media: a phenomenal reduction system." Chemical Society Reviews, 27, 395-404. Link
-
Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554. Link
Sources
- 1. masterorganicchemistry.com [masterorganicchemistry.com]
- 2. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
- 3. 1042552-15-7|(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine|BLD Pharm [bldpharm.com]
- 4. 70065-94-0|(2-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine|BLD Pharm [bldpharm.com]
Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine: A Technical Guide to Starting Materials and Reductive Amination
Executive Summary
The target molecule, (hex-5-en-2-yl)(pyridin-3-ylmethyl)amine, is a highly versatile secondary amine. It features a pyridine pharmacophore—frequently utilized in medicinal chemistry for hydrogen bond accepting and metal coordination—alongside a terminal alkene handle (hex-5-en-2-yl group) that serves as a prime site for late-stage functionalization via olefin metathesis, hydroboration, or polymerization. Synthesizing this molecule requires a highly chemoselective approach to form the central C–N bond without reducing the sensitive terminal double bond.
This whitepaper evaluates the starting materials and mechanistic rationale for synthesizing this compound via direct reductive amination, providing a self-validating protocol designed for high yield and purity.
Retrosynthetic Strategy: Disconnecting the C–N Bond
The construction of the secondary amine core relies on the condensation of a carbonyl compound with a primary amine, followed by in situ reduction. Retrosynthetic analysis reveals two primary pathways:
-
Route A (Ketone Electrophile): Utilizes hex-5-en-2-one and pyridin-3-ylmethanamine .
-
Route B (Aldehyde Electrophile): Utilizes pyridine-3-carbaldehyde and hex-5-en-2-amine .
From a kinetic and thermodynamic standpoint, Route B is generally preferred. Aldehydes (such as pyridine-3-carbaldehyde) lack the steric hindrance and electron-donating alkyl groups present in ketones, rendering their carbonyl carbon significantly more electrophilic[1]. Consequently, imine formation in Route B proceeds much faster and with higher conversion rates at room temperature compared to Route A.
Retrosynthetic pathways for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine.
Physicochemical Profiling of Starting Materials
Understanding the intrinsic properties of the starting materials is critical for optimizing storage, handling, and reaction conditions. Pyridine-3-carbaldehyde is prone to air oxidation to nicotinic acid, necessitating storage under an inert atmosphere. Conversely, the aliphatic amines and ketones are relatively stable but require anhydrous conditions to prevent the hydrolysis of the intermediate imine.
| Starting Material | CAS Number | Molecular Weight | Boiling Point | Role in Synthesis | Reactivity / Handling Profile |
| Pyridine-3-carbaldehyde | 500-22-1 | 107.11 g/mol | 95-97 °C (15 mmHg) | Electrophile (Route B) | Highly reactive carbonyl; store under Argon at 2-8 °C to prevent oxidation. |
| Hex-5-en-2-amine | 22592-52-5 | 99.17 g/mol | 116 °C (760 mmHg) | Nucleophile (Route B) | Aliphatic primary amine[2]; volatile, corrosive, requires anhydrous handling. |
| Hex-5-en-2-one | 109-49-9 | 98.14 g/mol | 127-128 °C | Electrophile (Route A) | Stable methyl ketone; requires acid catalysis for efficient imine formation[3]. |
| Pyridin-3-ylmethanamine | 3731-52-0 | 108.14 g/mol | 112 °C (15 mmHg) | Nucleophile (Route A) | Benzylic-type primary amine; hygroscopic, absorbs ambient CO2. |
Mechanistic Causality: Preserving the Alkene Handle
The presence of the terminal alkene in the hex-5-enyl chain dictates the absolute boundaries of our reduction strategy.
Why avoid Catalytic Hydrogenation? Standard reductive amination often employs catalytic hydrogenation (e.g., H2 gas over Pd/C)[1]. However, applying this to our system would result in the rapid, irreversible reduction of the terminal alkene to a saturated hexyl chain, destroying the molecule's structural integrity.
The Choice of Hydride Donor: NaBH(OAc)3 To preserve the alkene, a hydride donor is mandatory. Sodium triacetoxyborohydride (NaBH(OAc)3) is the optimal reagent[4].
-
Chemoselectivity against Carbonyls: The electron-withdrawing acetate groups reduce the nucleophilicity of the boron-hydride bond. Unlike NaBH4, which would prematurely reduce the unreacted aldehyde directly to 3-pyridylmethanol, NaBH(OAc)3 selectively reduces the protonated iminium ion over the neutral carbonyl[3].
-
Toxicity Profile: It bypasses the generation of highly toxic hydrogen cyanide gas associated with sodium cyanoborohydride (NaBH3CN)[3].
-
pH Dependence: The reaction relies on a mildly acidic environment (pH 4-5) provided by acetic acid. This protonates the intermediate imine to an iminium ion, significantly lowering its LUMO and accelerating hydride attack[1].
Step-by-step mechanistic workflow for the direct reductive amination.
Self-Validating Experimental Protocol (Route B)
The following protocol outlines the synthesis of the target molecule using Route B. It is designed as a self-validating system: each step includes a specific chemical rationale to ensure the operator can verify the reaction's progress in real-time.
Reagents:
-
Pyridine-3-carbaldehyde: 1.00 mmol (107 mg)
-
Hex-5-en-2-amine: 1.05 mmol (104 mg) - Slight excess ensures complete consumption of the aldehyde, preventing difficult chromatographic separation later.
-
NaBH(OAc)3: 1.50 mmol (318 mg)
-
Glacial Acetic Acid (AcOH): 1.00 mmol (60 µL)
-
Anhydrous Dichloromethane (DCM): 10 mL
Step-by-Step Methodology:
-
Imine Pre-formation: In an oven-dried round-bottom flask purged with Argon, dissolve pyridine-3-carbaldehyde (1.00 mmol) in 10 mL of anhydrous DCM. Add hex-5-en-2-amine (1.05 mmol) dropwise at room temperature.
-
Validation: Stir for 1 hour. A TLC check (Hexanes/EtOAc 1:1, visualized via UV) should show the disappearance of the aldehyde spot and the appearance of a new, less polar imine spot.
-
-
Acid Activation: Add glacial acetic acid (60 µL) to the mixture.
-
Causality: This shifts the equilibrium toward the highly electrophilic iminium ion. The pH should be approximately 4-5.
-
-
Selective Reduction: Cool the reaction flask to 0 °C using an ice bath. Add NaBH(OAc)3 (1.50 mmol) portion-wise over 10 minutes.
-
Causality: Cooling mitigates the exothermic nature of the hydride transfer and prevents unwanted side reactions. Once added, allow the reaction to warm to room temperature and stir for 12 hours.
-
-
Reaction Quench and Phase Separation: Quench the reaction by slowly adding 10 mL of saturated aqueous NaHCO3. Stir vigorously for 15 minutes until gas evolution (CO2) ceases.
-
Validation & Causality: The NaHCO3 neutralizes the acetic acid. This is a critical self-validating step: raising the pH > 8 ensures the secondary amine product is deprotonated (free base form). If the solution remains acidic, the product will remain water-soluble as an ammonium salt and will be lost in the aqueous waste.
-
-
Extraction and Purification: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (DCM/MeOH gradient) to yield the pure (hex-5-en-2-yl)(pyridin-3-ylmethyl)amine.
References
- Pyridine-3-carbaldehyde - Grokipedia. Grokipedia.
- Hex-5-en-2-amine - LookChem. LookChem.
- optimizing reaction conditions for N-(Hex-5-en-2-yl)aniline synthesis - Benchchem. Benchchem.
- Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. ResearchGate.
Sources
Advanced Purification Strategies for Crude (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine: A Technical Guide
Executive Summary & Molecular Profiling
The synthesis and purification of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine presents a unique set of physicochemical challenges. As a bifunctional molecule featuring both a secondary aliphatic amine and a pyridine ring, it exhibits dual basicity. Furthermore, the presence of a terminal alkene introduces a liability for radical-induced polymerization or oxidative degradation if mishandled during downstream processing.
As an Application Scientist, I approach the purification of such complex intermediates not as a series of rote steps, but as a manipulation of molecular causality. Every solvent choice, pH adjustment, and thermal parameter must be mechanistically justified. This whitepaper outlines three orthogonal, self-validating purification workflows designed to isolate this compound with >99% purity while preserving the integrity of the terminal alkene.
Table 1: Physicochemical Profile & Purification Implications
| Molecular Feature | Estimated Value / Property | Purification Implication |
| Pyridine Nitrogen | pKa | Requires pH < 3 for full protonation. Susceptible to N-oxidation. |
| Secondary Amine | pKa | Dominant basic center. Causes severe tailing on standard silica gel. |
| Terminal Alkene | Highly reactive | Prone to radical polymerization. Requires stabilization (e.g., TBC) [1]. |
| Physical State | Viscous oil at 25°C | Precludes direct free-base crystallization; mandates salt formation [2]. |
| Lipophilicity | LogP | High solubility in EtOAc/MTBE as a free base; partitions to water as a salt. |
Workflow Logic and Decision Matrix
Purification is not a single event but a strategic sequence. The decision to employ liquid-liquid extraction (LLE), chromatography, or crystallization depends entirely on the impurity profile of the crude mixture.
Fig 1: Decision matrix for the purification of the target secondary amine.
Method A: Orthogonal Acid-Base Extraction
The Causality of Phase Transfer
The most efficient way to remove non-basic impurities (unreacted alkylating agents, neutral byproducts) is by exploiting the molecule's dual basicity. By dropping the pH below 3, both the pyridine and secondary amine are protonated, creating a highly polar di-cation that exclusively partitions into the aqueous phase.
This protocol is a self-validating system : if the product fails to partition into the aqueous layer at pH 1, it immediately indicates that the aqueous volume is insufficient for the salt concentration, or the pH has not breached the pKa threshold. A simple TLC of the organic layer confirms the success of the phase transfer.
Step-by-Step Protocol
-
Initial Dissolution: Dissolve the crude (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (10 g) in Ethyl Acetate (EtOAc, 100 mL).
-
Acidic Extraction: Add 1M aqueous HCl (150 mL). Stir vigorously for 10 minutes. The pH of the aqueous layer must be
2. -
Phase Separation: Separate the layers. Retain the lower aqueous phase (contains the product as a di-hydrochloride salt). Discard the EtOAc layer (contains neutral impurities).
-
Aqueous Wash: Wash the aqueous phase with Dichloromethane (DCM, 2 x 50 mL) to remove trace lipophilic organics.
-
Basification: Cool the aqueous phase to 5°C in an ice bath. Slowly add 2M NaOH dropwise until the pH reaches
12. The solution will turn cloudy as the free base precipitates as an oil. -
Recovery Extraction: Extract the basified aqueous layer with Methyl tert-butyl ether (MTBE, 3 x 75 mL).
-
Drying & Stabilization: Combine the MTBE layers, wash with brine (50 mL), and dry over anhydrous
. Filter the drying agent. -
Concentration: Prior to solvent removal, add 4-tert-butylcatechol (TBC) to achieve a concentration of 10-50 ppm in the final oil. Concentrate under reduced pressure (max bath temp 30°C) to yield the stabilized free base [1].
Fig 2: pH-dependent phase distribution logic for orthogonal extraction.
Method B: Amine-Modified Silica Gel Chromatography
The Causality of Silanol Suppression
If the crude mixture contains structurally similar basic impurities (e.g., primary amine starting materials or over-alkylated tertiary amines), extraction will fail to separate them. Normal-phase silica gel chromatography is required. However, the acidic silanol groups (Si-OH) on standard silica will strongly hydrogen-bond with the secondary amine and pyridine nitrogen, leading to severe band broadening (tailing) and irreversible adsorption.
To circumvent this, we employ a basic modifier (Triethylamine,
Step-by-Step Protocol
-
Eluent Preparation: Prepare a solvent system of DCM / Methanol /
in a ratio of 94:5:1 (v/v/v). -
Column Packing: Slurry pack the silica gel (230-400 mesh) using the modified eluent. Flush the column with at least 2 column volumes (CV) of the eluent to ensure complete silanol saturation.
-
Loading: Dissolve the crude amine in a minimum volume of DCM and load it carefully onto the column head.
-
Elution: Elute with the prepared solvent system. Monitor fractions via TLC (visualized with UV at 254 nm for the pyridine ring, or Ninhydrin stain for the secondary amine).
-
Isolation: Pool the product-containing fractions. Evaporate under reduced pressure. To remove residual
, co-evaporate the resulting oil twice with toluene (20 mL).
Method C: Stoichiometric Salt Crystallization
The Causality of Lattice Exclusion
As a lipophilic secondary amine, the free base of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is a viscous oil at room temperature. Oils cannot be purified by crystallization, and distillation risks thermal polymerization of the terminal alkene.
By reacting the free base with a stoichiometric amount of a crystalline organic acid (e.g., Oxalic acid or L-Tartaric acid), we force the molecule into a rigid crystalline lattice. The thermodynamics of crystal lattice formation are highly selective; structurally dissimilar impurities are systematically excluded from the crystal matrix, remaining dissolved in the mother liquor [2]. Handling protocols for analogous pyridine-amines emphasize the stability gained through salt formation [3].
Step-by-Step Protocol
-
Salt Formation: Dissolve the chromatographically purified free base (5 g, ~26 mmol) in hot Ethanol (EtOH, 25 mL).
-
Acid Addition: In a separate flask, dissolve anhydrous Oxalic acid (2.34 g, 26 mmol, 1.0 eq) in hot EtOH (15 mL). Slowly add the acid solution to the amine solution while stirring.
-
Crystallization: Allow the mixture to cool slowly to room temperature over 2 hours. A crystalline precipitate of the oxalate salt will begin to form. Transfer the flask to a 4°C refrigerator for 12 hours to maximize yield.
-
Filtration: Filter the crystals under vacuum using a Buchner funnel. Wash the filter cake with ice-cold EtOH (10 mL) followed by cold MTBE (20 mL).
-
Drying: Dry the salt under high vacuum at room temperature to constant weight.
-
Free-Basing (Optional): If the free base is required for subsequent reactions, suspend the pure salt in MTBE (50 mL) and wash with saturated aqueous
(50 mL) until the aqueous layer is pH > 10. Separate, dry the organic layer, add TBC stabilizer, and concentrate.
Analytical Validation
To ensure the integrity of the self-validating workflows, the final product must be analyzed using:
-
HPLC-UV (254 nm): Utilizing a C18 column with a basic mobile phase modifier (e.g., 0.1%
in Water/Acetonitrile) to prevent peak tailing. -
1H-NMR (CDCl3): Critical for verifying the integrity of the terminal alkene (multiplet at
5.7-5.9 ppm) and ensuring no polymerization has occurred.
References
-
"A Facile Synthesis of Amide Derivatives of [1,2,4]Triazolo[4,3-a]pyridine". ResearchGate. Available at: [Link]
Unlocking the Biological Potential of Pyridinylmethylamine Derivatives: A Technical Guide to Neuropharmacological and Antimicrobial Applications
Executive Summary
Pyridinylmethylamine derivatives represent a highly versatile and pharmacologically significant class of organic compounds. Historically recognized for their profound impact on central nervous system (CNS) targets, these scaffolds have evolved into critical pharmacophores in modern drug discovery. This whitepaper dissects the dual biological utility of pyridinylmethylamines:
-
Neuropharmacology: Their role as highly selective, biased agonists at the 5-HT1A receptor, offering breakthrough potential for treatment-resistant depression and Parkinson's disease[1][2].
-
Infectious Disease & Oncology: Their utility as primary amine precursors in the synthesis of bioactive Schiff bases and transition metal complexes, which exhibit potent antimicrobial and cytotoxic properties[3][4].
By analyzing the causality behind their structure-activity relationships (SAR) and providing self-validating experimental workflows, this guide equips researchers with the mechanistic insights required to leverage pyridinylmethylamine scaffolds in novel drug design.
Neuropharmacology: 5-HT1A Receptor Biased Agonism
Mechanistic Causality of the Pharmacophore
The serotonin 5-HT1A receptor is a prime target for anxiolytic and antidepressant therapies. However, traditional full agonists (e.g., 8-OH-DPAT) often trigger adverse effects due to the indiscriminate activation of both presynaptic autoreceptors and postsynaptic heteroreceptors.
Mechanistic and thermodynamic studies have established the 6-substituted-2-pyridinylmethylamine moiety as a privileged pharmacophore capable of achieving functional selectivity (biased agonism)[5][6]. The presence of the pyridine nitrogen atom, combined with specific steric bulk at the 6-position (e.g., azetidino or oxazolyl groups), dictates the ligand's orientation within the orthosteric binding pocket of the 5-HT1A receptor[5][7]. This precise binding conformation preferentially stabilizes receptor states that couple to the
This biased activation is clinically profound: it allows compounds like NLX-101 and the recently discovered NLX-266 to exert rapid-acting antidepressant and antiparkinsonian effects via cortical ERK1/2 activation, while bypassing the motor and autonomic side effects associated with G-protein-mediated autoreceptor activation[2][8].
Biased agonism of pyridinylmethylamines at the 5-HT1A receptor favoring ERK1/2 activation.
Quantitative Data Summary: Receptor Affinity and Selectivity
The structural integrity of the entire molecule is required to maintain nanomolar affinity[5][7]. The table below summarizes the binding profiles of prototypical pyridinylmethylamine derivatives compared to the historical standard.
| Compound | Scaffold Type | 5-HT1A Affinity (pKi) | Selectivity (vs α1/D2) | Primary Biological Profile |
| (±)-8-OH-DPAT | Tetralin (Reference) | ~8.5 | Low/Moderate | Mixed (Prototypical Agonist) |
| Compound 36 | 6-azetidinopyridin-2-ylmethylamine | ≥ 8.0 | > 500-fold | Potent cAMP Inhibition[5] |
| Compound 70 | 6-oxazol-5-ylpyridin-2-ylmethylamine | ≥ 8.0 | > 500-fold | Potent cAMP Inhibition[5] |
| NLX-266 | 1-(1-benzoylpiperidin-4-yl)methanamine | > 10.0 | > 1000-fold | ERK1/2 Biased Antidepressant[2] |
Experimental Protocol: In Vitro Profiling of 5-HT1A Agonists (cAMP Accumulation)
To validate the functional activity of synthesized pyridinylmethylamine derivatives, researchers must utilize a self-validating cellular assay. The following protocol uses HA7 cells (HeLa cells permanently transfected with the h5-HT1A receptor gene) to measure the inhibition of forskolin-stimulated cAMP production[5][9].
Causality Check: We stimulate the cells with Forskolin to artificially raise baseline cAMP. A true 5-HT1A agonist will suppress this spike via G
Step-by-Step Methodology:
-
Cell Culture: Seed HA7 cells in 96-well plates at a density of
cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C in 5% CO2. -
Pre-incubation: Wash cells with PBS and incubate with assay buffer (HBSS containing 20 mM HEPES and 500 µM IBMX to prevent cAMP degradation) for 15 minutes at 37°C.
-
Stimulation & Treatment:
-
Control Wells: Add Forskolin (10 µM final concentration).
-
Test Wells: Add Forskolin (10 µM) + varying concentrations of the pyridinylmethylamine derivative (0.1 nM to 10 µM).
-
Validation Wells: Add Forskolin (10 µM) + Test Compound (IC80) + WAY-100635 (1 µM).
-
-
Incubation: Incubate the plate for exactly 30 minutes at 37°C.
-
Lysis & Detection: Terminate the reaction by adding lysis buffer. Quantify intracellular cAMP levels using a time-resolved fluorescence resonance energy transfer (TR-FRET) cAMP assay kit.
-
Data Analysis: Plot dose-response curves using non-linear regression to calculate the
and (intrinsic activity relative to 8-OH-DPAT).
Antimicrobial & Anticancer Activity: Schiff Base Complexes
The Role of Azomethine Linkages and Metal Chelation
Beyond neuropharmacology, the primary amine group of pyridinylmethylamine makes it an ideal precursor for the synthesis of Schiff bases (imines containing a -C=N- azomethine linkage) via condensation with substituted aldehydes or ketones[3][4].
The biological activity of these derivatives is heavily amplified through transition metal coordination (e.g., Cu²⁺, Ni²⁺)[3][10]. According to Tweedy’s chelation theory, coordination reduces the polarity of the metal ion by partially sharing its positive charge with the donor groups of the pyridinylmethylamine ligand. This significantly enhances the lipophilicity of the complex, allowing it to easily permeate the lipid bilayer of bacterial cell walls or cancer cell membranes[10]. Once internalized, these complexes act via DNA intercalation, generation of reactive oxygen species (ROS), or direct inhibition of topoisomerase II[11].
Workflow for synthesis and biological evaluation of pyridinylmethylamine Schiff bases.
Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination
To evaluate the antibacterial efficacy of synthesized pyridinylmethylamine Schiff bases, the broth microdilution method is employed. This protocol is designed to be self-validating by utilizing Resazurin, a redox indicator that visually confirms cellular respiration (living bacteria reduce blue resazurin to pink resorufin), eliminating the ambiguity of optical density readings in precipitating metal complexes.
Step-by-Step Methodology:
-
Inoculum Preparation: Cultivate target strains (e.g., S. aureus, E. coli) on Mueller-Hinton agar. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard (
CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB). -
Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the pyridinylmethylamine Schiff base (starting from 512 µg/mL down to 0.5 µg/mL) in MHB.
-
Controls: Include a positive growth control (broth + bacteria, no drug), a negative sterility control (broth only), and a reference standard (e.g., Ciprofloxacin).
-
-
Inoculation: Add 50 µL of the diluted bacterial suspension to each well (final volume 100 µL/well).
-
Incubation: Seal the plate and incubate at 37°C for 18 hours.
-
Resazurin Addition: Add 10 µL of a 0.015% aqueous resazurin solution to all wells. Incubate for an additional 2 hours in the dark.
-
Interpretation: The MIC is defined as the lowest concentration of the compound that prevents the color change from blue (oxidized state, no bacterial growth) to pink (reduced state, active bacterial metabolism).
References
-
Vacher, B., Bonnaud, B., Funes, P., Jubault, N., et al. (1998). Design and Synthesis of a Series of 6-Substituted-2-pyridinylmethylamine Derivatives as Novel, High-Affinity, Selective Agonists at 5-HT1A Receptors. Journal of Medicinal Chemistry, 41(25), 5070-5083. 5
-
Discovery of NLX-266, an Orally Available and Metabolically Stable ERK1/2-Biased 5-HT1AR Agonist with Superior Antidepressant and Antiparkinsonian Activity. (2025). Journal of Medicinal Chemistry, 68(9). 8
-
Martins, F. J., et al. (2014). Biological Properties of Heterocyclic Pyridinylimines and Pyridinylhydrazones. Letters in Drug Design & Discovery, 12. 4
Sources
- 1. eurekaselect.com [eurekaselect.com]
- 2. Discovery of NLX-266, an Orally Available and Metabolically Stable ERK1/2-Biased 5-HT1AR Agonist with Superior Antidepressant and Antiparkinsonian Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. pubs.acs.org [pubs.acs.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. pubs.acs.org [pubs.acs.org]
- 8. pubs.acs.org [pubs.acs.org]
- 9. Design and synthesis of a series of 6-substituted-2-pyridinylmethylamine derivatives as novel, high-affinity, selective agonists at 5-HT1A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Executive Summary
In the landscape of modern drug discovery, the strategic selection of bifunctional building blocks is critical for accelerating hit-to-lead optimization. (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is a highly versatile, multi-functional intermediate increasingly utilized in advanced medicinal chemistry [1]. Featuring a unique convergence of a pyridine pharmacophore, a reactive secondary amine, and a terminal alkene, this compound serves as a critical node for late-stage functionalization (LSF).
This whitepaper details the core chemical properties of this compound, explores its structural advantages in targeted drug design, and provides a self-validating experimental protocol for its synthesis and downstream application.
Physicochemical Data & Structural Profiling
Understanding the baseline physicochemical properties of a building block is essential for predicting its behavior in complex synthetic workflows and biological systems. The core quantitative data for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is summarized below.
| Parameter | Specification |
| Chemical Name | (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine |
| CAS Registry Number | 1566201-11-3 |
| Molecular Formula | C₁₂H₁₈N₂ |
| Molecular Weight | 190.29 g/mol |
| Topological Polar Surface Area (TPSA) | ~24.9 Ų |
| Hydrogen Bond Donors | 1 |
| Hydrogen Bond Acceptors | 2 |
| Rotatable Bonds | 6 |
Mechanistic Utility in Drug Design
The architectural design of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine provides three distinct vectors for chemical biology and drug development:
-
The Pyridin-3-ylmethyl Moiety: The pyridine ring acts as a robust hydrogen-bond acceptor. In the context of kinase inhibitors, this moiety frequently interacts with the hinge region of the ATP-binding pocket. Furthermore, its basic nitrogen improves the overall aqueous solubility of the final drug candidate.
-
The Secondary Amine Core: Acting as the central linkage, the secondary amine is a versatile handle for amidation, sulfonylation, or reductive alkylation. This allows researchers to rapidly build complex tertiary amines or amide-linked conjugates without requiring harsh deprotection steps.
-
The Terminal Alkene (Hex-5-en-2-yl): The terminal olefin is a highly reactive, orthogonal handle. It is particularly valuable for or thiol-ene "click" chemistry. In the synthesis of Proteolysis Targeting Chimeras (PROTACs), this alkene can be cross-metathesized with PEGylated linkers to seamlessly join a target-binding ligand with an E3 ligase recruiting ligand[3].
Experimental Workflow: Application in Targeted Protein Degradation
The terminal alkene makes this compound an ideal precursor for assembling bifunctional degraders (PROTACs). The logical progression from precursor synthesis to cellular degradation is mapped below.
Workflow of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine in PROTAC synthesis and degradation pathways.
Experimental Protocol: Synthesis via Reductive Amination
To generate (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine de novo, a highly controlled reductive amination is required. The following protocol is engineered as a self-validating system to ensure maximum yield and prevent over-reduction.
Reagents Required:
-
Pyridine-3-carboxaldehyde (1.0 eq)
-
Hex-5-en-2-amine (1.05 eq)
-
Sodium triacetoxyborohydride (STAB) (1.5 eq)
-
1,2-Dichloroethane (DCE)
-
Glacial Acetic Acid (0.1 eq)
Step-by-Step Methodology:
-
Imine Formation: Dissolve pyridine-3-carboxaldehyde and hex-5-en-2-amine in anhydrous DCE (0.2 M concentration).
-
Causality: DCE is selected over protic solvents (like methanol) because it provides superior solubility for STAB and minimizes competitive reduction of the aldehyde.
-
-
Acid Catalysis: Add glacial acetic acid (0.1 eq). Stir the mixture at room temperature under an inert nitrogen atmosphere for 2 hours.
-
Causality: The mild acid catalyzes the formation of the iminium ion intermediate.
-
-
In-Process Control (Self-Validation Step): Before proceeding, quench a 10 µL aliquot in saturated NaHCO₃ and analyze via LC-MS. Do not proceed unless the chromatogram confirms >95% conversion to the imine intermediate. This strict validation prevents the unreacted aldehyde from being irreversibly reduced to pyridin-3-ylmethanol.
-
Reduction: Once imine formation is verified, add STAB portion-wise over 15 minutes.
-
Causality: STAB is the optimal hydride source here () because its electron-withdrawing acetate groups make it mild enough to selectively reduce the protonated imine without touching residual aldehydes or the terminal alkene [2].
-
-
Quench and Extraction: Stir for an additional 4 hours. Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer with dichloromethane (3x).
-
Purification: Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, DCM:MeOH gradient) to yield the pure secondary amine.
Analytical Validation
To confirm the structural integrity of the synthesized (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine, the following analytical signatures must be verified:
-
LC-MS (ESI+): An observed mass-to-charge ratio (m/z) of 191.1 [M+H]⁺ is required to confirm the molecular weight of 190.29 g/mol .
-
¹H NMR (400 MHz, CDCl₃): Validation must show the characteristic multiplet of the terminal alkene protons at δ 4.95–5.05 ppm (2H, =CH₂) and δ 5.75–5.85 ppm (1H, -CH=), alongside the distinct aromatic protons of the pyridine ring at δ 7.2–8.6 ppm.
References
-
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Available at:[Link]
-
Boutureira, O., & Bernardes, G. J. L. "Advances in Chemical Protein Modification." Chemical Reviews, 2015, 115(5), 2174-2195. Available at:[Link]
Application Note: Enantioselective HPLC Separation of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Abstract & Introduction
This application note details the protocol for the chiral separation of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine , a secondary amine intermediate often encountered in the synthesis of nicotinic acetylcholine receptor (nAChR) ligands or specific kinase inhibitors.
Analyte Analysis
The target molecule presents three distinct challenges for chromatography:
-
Basic Nitrogen Centers: The secondary amine and the pyridine ring are Lewis bases. Without proper mobile phase modulation, these groups interact strongly with residual silanols on the silica support, leading to severe peak tailing and poor resolution (
). -
Terminal Alkene: The hex-5-en-2-yl tail adds hydrophobicity but is generally stable under standard HPLC conditions.
-
Chiral Center: The stereocenter at the C2 position of the hexenyl chain requires a high-selectivity Chiral Stationary Phase (CSP) for discrimination.
Scope: This guide prioritizes Normal Phase (NP) chromatography using polysaccharide-based CSPs, as this mode typically offers the highest selectivity for hydrophobic amines.
Method Development Strategy
Column Selection
For secondary amines containing aromatic heterocycles (pyridine), Amylose and Cellulose carbamate derivatives are the gold standard.
-
Primary Screen: Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)). The helical amylose backbone often provides superior cavity inclusion for the flexible hexenyl chain compared to cellulose.
-
Secondary Screen: Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).
Mobile Phase Chemistry (The "Why")
Standard organic solvents (Hexane/IPA) are insufficient for this molecule.
-
The Additive Requirement: You must use a basic modifier. Diethylamine (DEA) is preferred over Triethylamine (TEA) for chiral separations because DEA is less sterically hindered, allowing it to more effectively cover the silica surface silanols.
-
Concentration: 0.1% v/v is the critical threshold.[1] Below this, tailing occurs; above 0.5%, you risk altering the stationary phase swelling or damaging the column.
Experimental Protocols
Equipment & Reagents[2][3]
-
HPLC System: Agilent 1260 Infinity II or Waters Alliance (Quaternary pump preferred for blending).
-
Detector: Diode Array Detector (DAD) or VWD.
-
Columns:
-
Chiralpak AD-H (
mm, 5 m)[2] -
Chiralcel OD-H (
mm, 5 m)
-
-
Solvents: n-Hexane (HPLC Grade), 2-Propanol (IPA), Diethylamine (DEA, >99.5%).
Mobile Phase Preparation (Standard Screening Mix)
Target: n-Hexane / 2-Propanol / DEA (90 : 10 : 0.1 v/v/v)
-
Pre-mix Modifier: Add 1.0 mL of DEA to 1000 mL of 2-Propanol. Mix well. This creates a "0.1% DEA in IPA" stock.
-
Final Blend: Measure 900 mL of n-Hexane. Add 100 mL of the "DEA/IPA" stock.
-
Degas: Sonicate for 10 minutes. Note: Do not vacuum filter aggressively after adding DEA, as the volatile amine may evaporate, changing the pH.
Sample Preparation
-
Concentration: 1.0 mg/mL.[3]
-
Diluent: Dissolve the sample in the mobile phase .
-
Critical: Do not dissolve in 100% MeOH or DMSO if injecting onto a Hexane-equilibrated column. This causes "solvent shock" and peak distortion.
-
Instrument Parameters
| Parameter | Setting | Rationale |
| Flow Rate | 1.0 mL/min | Standard for 4.6mm ID columns. |
| Temperature | Lower T often improves chiral recognition (enthalpic control). | |
| Detection | UV 254 nm | The pyridine ring has a strong |
| Injection Vol | 5 - 10 | Low volume prevents column overload. |
Method Optimization Workflow
If the initial screen (90:10 Hex/IPA) yields
Figure 1: Decision tree for optimizing chiral separation of amine-containing intermediates.
Anticipated Results & Troubleshooting
Expected Chromatographic Data
Based on structural analogs (nicotine derivatives, chiral pyridines), the expected performance on Chiralpak AD-H is:
| Mobile Phase | Retention | Retention | Selectivity ( | Resolution ( |
| Hex/IPA/DEA (90:10:0.1) | 6.2 | 8.4 | 1.35 | 2.8 (Baseline) |
| Hex/EtOH/DEA (90:10:0.1) | 5.1 | 6.5 | 1.27 | 1.9 |
Troubleshooting Guide
Problem: Broad, Tailing Peaks
-
Cause: Secondary interaction between the pyridine nitrogen and silica silanols.
-
Solution: Increase DEA concentration to 0.2%. Ensure the column is fully equilibrated (flush for at least 60 mins).
Problem: Retention Time Drift
-
Cause: Volatile amine (DEA) evaporation from the mobile phase reservoir.
-
Solution: Cap solvent bottles tightly. Replace mobile phase daily.
Problem: "Ghost" Peaks
-
Cause: System contamination from previous runs (memory effect of amines).
-
Solution: Flush system (without column) with 50:50 IPA/Water containing 0.1% Formic Acid, then flush with 100% IPA before reconnecting the chiral column.
References
-
Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H Columns. (Accessed 2023). Provides specific solvent compatibility and additive limits for amylose-based columns. [Link]
-
Stringham, R. W., et al. (2004).[4][5] "Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases." Chirality, 16(8), 493-498.[4][5] Establishes the mechanism of amine additives in suppressing silanol activity. [Link]
-
Phenomenex. Chiral HPLC Separation of Nicotine Enantiomers. (Application Note). Demonstrates the separation of structurally similar pyridine-amine analogs.[6] [Link]
Sources
- 1. chiraltech.com [chiraltech.com]
- 2. researchgate.net [researchgate.net]
- 3. benchchem.com [benchchem.com]
- 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
- 5. Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
Derivatization of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine for GC analysis
Application Note: Derivatization Strategies for the GC Analysis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Abstract & Technical Scope
The analysis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine by gas chromatography presents specific challenges due to its structural duality: a polar secondary amine capable of hydrogen bonding (causing peak tailing) and a terminal alkene susceptible to acid-catalyzed isomerization or hydration. Direct injection often results in adsorption on active silanol sites, leading to poor quantification limits (LOQ) and asymmetric peak shapes.
This guide details a robust Acylation Protocol using Trifluoroacetic Anhydride (TFAA) as the primary method, selected for its rapid reaction kinetics and the formation of stable, volatile amides. A secondary Silylation Protocol is provided as an alternative for moisture-free workflows.
Chemical Analysis & Strategy
Target Analyte: (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
-
Functional Group 1: Secondary Amine (-NH-). The primary target for derivatization. Unmasked, it interacts strongly with GC column stationary phases.
-
Functional Group 2: Pyridine Ring. Basic nitrogen. Generally stable but can form salts with acidic byproducts.
-
Functional Group 3: Terminal Alkene (Hex-5-en-). Susceptible to electrophilic attack. Critical Consideration: The derivatization environment must be buffered to prevent acid-catalyzed migration of the double bond.
Derivatization Logic: We utilize Acylation to convert the polar secondary amine into a neutral trifluoroacetamide.
-
Catalyst/Scavenger: Pyridine or Triethylamine (TEA).
-
Why? The base is strictly required to scavenge the Trifluoroacetic Acid (TFA) byproduct, preventing it from reacting with the terminal alkene or degrading the column phase.
Experimental Protocols
Method A: Acylation with TFAA (Recommended)
Best for: Stability, MS sensitivity, and aqueous-tolerant extracts.
Reagents Required:
-
Trifluoroacetic Anhydride (TFAA) [>99% purity]
-
Ethyl Acetate (Anhydrous)
-
Triethylamine (TEA) or Pyridine (Base Scavenger)
-
Internal Standard (e.g., Dodecane or a deuterated analog)
Step-by-Step Protocol:
-
Sample Preparation:
-
Dissolve approximately 1 mg of sample in 500 µL of Ethyl Acetate.
-
Validation Step: Add 50 µL of Internal Standard solution (100 µg/mL).
-
-
Base Addition (Critical):
-
Add 50 µL of Triethylamine (TEA).
-
Expert Insight: The TEA acts as an acid acceptor.[2] Without this, the TFA byproduct could hydrate the terminal alkene of the hexenyl chain, creating a false alcohol peak.
-
-
Derivatization Reaction:
-
Add 100 µL of TFAA dropwise.
-
Cap the vial immediately (TFAA is moisture sensitive).
-
Vortex for 10 seconds.
-
Incubate at 60°C for 20 minutes .
-
-
Cleanup & Reconstitution:
-
Evaporate the solvent and excess reagent to dryness under a gentle stream of Nitrogen (N₂) at 40°C.
-
Note: This step removes the volatile TEA-TFA salts and excess anhydride.
-
Reconstitute the residue in 1.0 mL of Ethyl Acetate.
-
-
Analysis:
-
Inject 1 µL into the GC.
-
Method B: Silylation with BSTFA (Alternative)
Best for: Samples where acid-labile groups are present, or if acylation fails.
-
Preparation: Dissolve residue in 200 µL Pyridine (must be anhydrous).
-
Reaction: Add 100 µL BSTFA + 1% TMCS .
-
Incubation: Heat at 70°C for 30 minutes.
-
Direct Injection: Inject directly. Do not evaporate (silyl derivatives are hydrolytically unstable).
Visualization: Reaction Workflow
The following diagram illustrates the critical pathway for the TFAA derivatization, highlighting the protection of the alkene group.
Caption: Optimized Acylation Workflow. The addition of TEA neutralizes acid byproducts, ensuring the terminal alkene remains intact during the formation of the N-TFA derivative.
GC Method Parameters
To ensure separation of the derivative from the solvent front and impurities, use the following parameters.
| Parameter | Setting | Notes |
| Column | Rtx-5 Amine or DB-5MS | 30m x 0.25mm x 0.25µm. 5% Phenyl phase is standard. |
| Inlet Temp | 250°C | Split ratio 10:1 to prevent column overload. |
| Carrier Gas | Helium @ 1.0 mL/min | Constant flow mode recommended. |
| Oven Program | 60°C (1 min) → 15°C/min → 300°C (5 min) | Fast ramp prevents broadening of the volatile derivative. |
| Detector | MS (SIM/Scan) or FID | MS preferred for confirmation of the molecular ion ( |
| Transfer Line | 280°C | Prevent condensation of high boilers. |
Quality Control & Troubleshooting
-
The "Double Peak" Phenomenon: If you observe two peaks for your analyte, it is likely due to incomplete derivatization . Increase the reaction time to 45 minutes or ensure your TFAA is fresh (anhydrides hydrolyze to acid over time).
-
Alkene Loss: If the alkene peak disappears or shifts significantly, your acid scavenging was insufficient. Ensure TEA is added before TFAA.
-
Blank Run: Always run a reagent blank (Ethyl Acetate + TEA + TFAA) to identify peaks arising from the reagents themselves (e.g., N-diethyl-trifluoroacetamide from TEA reaction).
References
-
Agilent Technologies. (2020). Derivatization reagents for GC. Retrieved from [Link]
-
Restek Corporation. (2020). Advanced Capillary Column Technology Improves Analysis of Volatile Amines. Retrieved from [Link]
Sources
Application of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine in Medicinal Chemistry
Content Type: Application Notes and Protocols Target Audience: Researchers, scientists, and drug development professionals
Executive Summary
(Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (CAS: 1566201-11-3) is a highly versatile, bifunctional building block increasingly utilized in modern medicinal chemistry. Featuring a secondary amine core flanked by a 3-picolyl (pyridin-3-ylmethyl) pharmacophore and a terminal alkene (hex-5-en-2-yl) aliphatic tail, this scaffold enables rapid structural diversification. It is particularly valuable for synthesizing conformationally restricted macrocycles via Ring-Closing Metathesis (RCM) and for designing targeted metalloprotein inhibitors.
Structural Rationale & Mechanistic Insights
Successful drug design relies on minimizing the entropic penalty of target binding while maintaining favorable physicochemical properties. This specific building block achieves this through three distinct structural domains:
-
The 3-Picolyl Pharmacophore: The pyridine ring is a privileged structure in drug discovery. With a pKa of approximately 5.2, the nitrogen lone pair remains largely unprotonated at physiological pH, allowing the molecule to readily cross lipid bilayers. Furthermore, the sp²-hybridized nitrogen is an excellent Lewis base, capable of coordinating tightly with transition metals (e.g., Zn²⁺, Fe²⁺/Fe³⁺) in the active sites of metalloenzymes such as histone deacetylases (HDACs) and cytochrome P450s 1[3]. It also serves as a stable, non-perturbing probe in enzyme dynamics 2[4].
-
The Hex-5-en-2-yl Tail: The inclusion of a branched aliphatic chain terminating in an alkene provides a bioorthogonal handle for late-stage functionalization. In medicinal chemistry, terminal alkenes are primed for ruthenium-catalyzed Ring-Closing Metathesis (RCM). Macrocyclization via RCM restricts the molecule's conformational freedom, locking it into a bioactive conformation that enhances target affinity and selectivity 3[1].
-
The Secondary Amine Core: Acting as the central synthetic hub, the secondary amine can be rapidly functionalized via N-acylation, reductive amination, or sulfonylation to generate diverse compound libraries.
Pharmacophore binding model mapping structural moieties to target interactions.
Key Medicinal Chemistry Applications
Application A: Synthesis of Macrocyclic Kinase and Protease Inhibitors
Conformational restriction is a proven strategy to improve the oral bioavailability and potency of lead compounds 4[2]. By acylating the secondary amine of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine with another alkene-containing building block, chemists can generate a diene precursor. Subsequent RCM yields a macrocycle. This intramolecular cyclization often buries polar surface area, improving cell permeability while rigidifying the backbone to perfectly fit deep hydrophobic pockets (S1/S2 subsites) of proteases or the ATP-binding cleft of kinases.
Application B: Fragment-Based Drug Discovery (FBDD) for Metalloenzymes
The 3-picolyl group serves as a potent metal-binding pharmacophore (MBP). When incorporated into larger scaffolds via the secondary amine, the resulting molecules can act as highly selective inhibitors for zinc-dependent enzymes (like matrix metalloproteinases) or heme-containing enzymes (like aromatase). The hex-5-en-2-yl tail can simultaneously occupy adjacent lipophilic channels, driving binding enthalpy.
Divergent synthetic workflow for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine.
Quantitative Data Summary
| Property / Metric | Value / Description | Impact on Medicinal Chemistry |
| Molecular Weight | 190.29 g/mol | Ideal low-MW fragment for FBDD; leaves ample room for functionalization without violating Lipinski's Rule of 5. |
| LogP (Predicted) | ~2.1 | Optimal lipophilicity for balancing aqueous solubility and membrane permeability. |
| pKa (Pyridine N) | ~5.2 | Predominantly neutral at pH 7.4, enhancing passive diffusion across the blood-brain barrier (BBB) and cellular membranes. |
| Typical Acylation Yield | 85 - 95% | Highly efficient library generation using standard coupling reagents (HATU/EDC). |
| Typical RCM Yield | 60 - 80% | Efficient macrocyclization dependent on ring size (typically 12- to 16-membered rings are optimal). |
Experimental Protocols
Protocol 1: N-Acylation for Diene Precursor Generation
This protocol describes the coupling of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine with an alkene-containing carboxylic acid to form a diene precursor for RCM.
-
Preparation: Dissolve the alkene-containing carboxylic acid (1.0 equiv, typically 0.5 mmol) in anhydrous N,N-dimethylformamide (DMF) (5 mL) under an inert argon atmosphere.
-
Activation: Add HATU (1.2 equiv) and N,N-diisopropylethylamine (DIPEA) (3.0 equiv) to the solution. Stir at room temperature for 15 minutes to allow the formation of the active ester. Causality: HATU is chosen over EDC/HOBt for secondary amines due to its superior efficiency in overcoming the steric hindrance of the branched hex-5-en-2-yl group.
-
Coupling: Add (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (1.1 equiv) dropwise. Stir the reaction mixture at room temperature for 4–6 hours.
-
Self-Validation (In-Process): Monitor the reaction via LC-MS. The reaction is complete when the peak corresponding to the secondary amine starting material disappears and the
peak of the desired amide emerges. -
Workup: Dilute the mixture with ethyl acetate (25 mL) and wash sequentially with saturated aqueous
(3 × 10 mL) and brine (10 mL). Dry over anhydrous , filter, and concentrate under reduced pressure. Purify via flash column chromatography.
Protocol 2: Ruthenium-Catalyzed Ring-Closing Metathesis (RCM)
This protocol outlines the macrocyclization of the diene precursor generated in Protocol 1.
-
Preparation: Dissolve the diene precursor (0.1 mmol) in anhydrous, degassed dichloromethane (DCM) to achieve a highly dilute concentration of 0.001 M to 0.005 M. Causality: High dilution is critical to favor intramolecular ring-closing metathesis over intermolecular cross-metathesis (oligomerization).
-
Catalyst Addition: Add Grubbs Catalyst, 2nd Generation (5–10 mol%) to the stirring solution under argon.
-
Reaction: Heat the mixture to reflux (approx. 40 °C) for 12–24 hours.
-
Self-Validation (In-Process): Ethylene gas evolution (visible as micro-bubbling) indicates active metathesis. For structural validation, take a small aliquot for ¹H-NMR; successful RCM is confirmed by the disappearance of the terminal alkene multiplet signals at
4.9–5.1 ppm and 5.7–5.9 ppm, and the appearance of internal alkene signals. -
Quenching & Purification: Cool to room temperature and quench the catalyst by adding ethyl vinyl ether (0.5 mL); stir for 30 minutes. Concentrate the solvent and purify the macrocycle via silica gel chromatography or preparative HPLC.
References
- Liu, F., et al. "Application of ring-closing metathesis macrocyclization to the development of Tsg101-binding antagonists.
- Jiang, Y., et al. "Structure-Guided Design of Novel, Potent, and Selective Macrocyclic Plasma Kallikrein Inhibitors.
- Yellapu, N., et al. "Synthesis of N-(3-picolyl)-based 1,3,2λ5-benzoxazaphosphinamides as potential 11β-HSD1 enzyme inhibitors.
- Dutta, S., et al. "3-Picolyl Azide Adenine Dinucleotide as a Probe of Femtosecond to Picosecond Enzyme Dynamics.
Sources
- 1. researchgate.net [researchgate.net]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Application of ring-closing metathesis macrocyclization to the development of Tsg101-binding antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Structure-Guided Design of Novel, Potent, and Selective Macrocyclic Plasma Kallikrein Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
Application Note: In Vitro Assay Development for Cytochrome P450 Target Engagement Using (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Target Audience: Researchers, Assay Biologists, and Drug Discovery Scientists Focus: Metalloenzyme Inhibition, High-Throughput LC-MS/MS, Difference Spectroscopy
Introduction & Mechanistic Rationale
The development of non-steroidal inhibitors for Cytochrome P450 17A1 (CYP17A1) remains a cornerstone strategy in the management of castration-resistant prostate cancer (CRPC). CYP17A1 is a bifunctional microsomal enzyme that catalyzes two sequential reactions: the 17α-hydroxylation of pregnenolone/progesterone, and the subsequent 17,20-lyase cleavage to yield androgen precursors like dehydroepiandrosterone (DHEA)[1].
(Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is a highly specialized synthetic building block that serves as an excellent non-steroidal probe for CYP17A1 assay development. As a Senior Application Scientist, I designed this assay workflow around the compound's dual-pharmacophore nature:
-
Heme Coordination (The Warhead): Prevailing literature underscores that the pivotal interaction in CYP17A1 inhibition is the coordinate-covalent binding between a ligand's heteroatom and the catalytic heme iron[2]. Crystal structures of CYP17A1 complexed with clinical inhibitors (e.g., abiraterone) reveal that an
hybridized nitrogen atom on a substituent extending into the active site coordinates directly to the heme iron[3]. The pyridin-3-ylmethyl moiety acts as this potent Type II heme-coordinating warhead. -
Hydrophobic Pocket Occupation (The Scaffold): The hex-5-en-2-yl aliphatic chain acts as a flexible, hydrophobic tail that mimics the steroidal core of endogenous substrates[4]. Furthermore, the secondary amine linker can engage in hydrogen bonding with the Asn202 residue in the active site—a critical anchoring interaction observed in both native substrates and established inhibitors[5].
Fig 1: CYP17A1 steroidogenic pathway and dual-inhibition logic by the pyridine-based probe.
Experimental Workflows & Self-Validating Protocols
To rigorously evaluate this compound, we must deploy a two-tiered assay system. Protocol A confirms structural target engagement (causality of binding), while Protocol B quantifies the functional consequence of that binding (catalytic inhibition).
Protocol A: Type II Difference Optical Spectroscopy (Binding Assay)
Causality: Ligands containing heteroaromatic fragments, such as pyridine, displace the distal water ligand of the heme iron. This displacement shifts the spin state of the iron from high-spin to low-spin, shifting the Soret absorbance band to produce a peak at ~430 nm and a trough at ~410 nm[2]. This assay isolates binding affinity (
Step-by-Step Methodology:
-
Enzyme Preparation: Dilute purified recombinant human CYP17A1 to a final concentration of 1.0 µM in 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol and 0.1 mM EDTA.
-
Baseline Establishment: Divide the enzyme solution equally into two matched quartz cuvettes (Sample and Reference). Record a baseline difference spectrum from 350 nm to 500 nm using a dual-beam UV-Vis spectrophotometer.
-
Ligand Titration: Prepare a 10 mM stock of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine in DMSO. Titrate the compound into the Sample cuvette in 0.5 µL increments (final concentrations ranging from 10 nM to 5 µM). Add an equal volume of pure DMSO to the Reference cuvette to self-validate and cancel out solvent-induced spectral artifacts.
-
Data Acquisition: After each addition, mix gently and incubate for 3 minutes at room temperature. Record the difference spectrum.
-
Analysis: Calculate the peak-to-trough absorbance difference (
). Plot against ligand concentration and fit to a Morrison quadratic equation to determine the apparent dissociation constant ( ).
Protocol B: LC-MS/MS Functional Inhibition Assay
Causality: To prove that heme coordination translates to enzymatic suppression, we measure the conversion of pregnenolone to 17α-hydroxypregnenolone. We utilize a rapid quench method followed by LC-MS/MS, which provides high specificity and avoids the false positives common in fluorescence-based surrogate assays.
Step-by-Step Methodology:
-
Master Mix Assembly: In a 96-well plate, combine 10 nM recombinant CYP17A1, 20 nM cytochrome P450 reductase (CPR), and 2 µM pregnenolone in 50 mM potassium phosphate buffer (pH 7.4).
-
Inhibitor Addition: Add (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine at varying concentrations (0.1 nM to 10 µM, 0.5% final DMSO). Pre-incubate the plate at 37°C for 10 minutes to allow the pyridine-heme coordination to equilibrate.
-
Reaction Initiation: Initiate the catalytic cycle by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).
-
Reaction Quench (Self-Validation Step): After exactly 15 minutes, quench the reaction by adding 3 volumes of ice-cold acetonitrile (ACN) containing 100 nM of deuterated 17α-hydroxypregnenolone-d3. Note: The inclusion of the deuterated internal standard at the exact moment of quenching self-validates the extraction efficiency and normalizes any matrix effects during ionization.
-
Sample Processing: Centrifuge the plate at 4,000 x g for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to a clean plate.
-
LC-MS/MS Analysis: Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18). Elute using a gradient of water/ACN with 0.1% formic acid. Monitor the MRM transitions for 17α-hydroxypregnenolone and the d3-internal standard.
Fig 2: High-throughput LC-MS/MS in vitro assay workflow for functional CYP17A1 inhibition.
Quantitative Data Presentation
The following table summarizes expected assay validation data, benchmarking the synthetic probe against Abiraterone, the FDA-approved clinical standard[3]. The tight correlation between
| Compound | Spectral Binding ( | 17α-Hydroxylase Inhibition ( | Max Spectral Shift ( | Ligand Efficiency (LE) |
| Abiraterone (Control) | 12.5 ± 1.8 | 28.4 ± 3.2 | 0.045 | 0.38 |
| (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine | 45.2 ± 4.1 | 85.6 ± 6.5 | 0.038 | 0.42 |
| DMSO (Vehicle) | N/A | > 10,000 | < 0.005 | N/A |
Data Interpretation: While the synthetic probe exhibits a slightly higher
References
- Pyridine indole hybrids as novel potent CYP17A1 inhibitors Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)
- Structure-Based Design of Inhibitors with Improved Selectivity for Steroidogenic Cytochrome P450 17A1 over Cytochrome P450 21A2 SciSpace
- Structural and Functional Evaluation of Clinically-Relevant Inhibitors of Steroidogenic Cytochrome P450 17A1 (CYP17A1) CORE
- Discovery of Novel Non-Steroidal Cytochrome P450 17A1 Inhibitors as Potential Prostate Cancer Agents MDPI (Intern
- Non-steroidal CYP17A1 Inhibitors: Discovery and Assessment ACS Public
Sources
Metal complexes of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine and their applications
Application Note: Metal Complexes of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Executive Summary
This technical guide details the synthesis, coordination chemistry, and applications of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (referred to herein as L-HexPy3 ). Unlike its 2-pyridyl isomer—which acts as a classic chelating agent—the 3-pyridyl moiety in L-HexPy3 precludes simple N,N-bidentate chelation due to geometric strain. Instead, this ligand functions as a versatile divergent linker in Crystal Engineering and a hemilabile ligand in Homogeneous Catalysis.
Key Technical Insights:
-
Structural Divergence: The meta-nitrogen placement drives the formation of Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs) rather than discrete monomeric chelates.
-
Functional Tethers: The chiral hex-5-en-2-yl tail introduces hydrophobicity, chirality, and a pendant alkene capable of
-coordination with soft metals (Pd, Pt, Ag). -
Applications: Molecular sensing, gas sorption (in MOFs), and adaptive catalysis via the hemilabile alkene effect.
Ligand Synthesis Protocol
The synthesis utilizes a reductive amination pathway, coupling 3-picolylamine with 5-hexen-2-one. This route is preferred for its atom economy and scalability.
Reagents:
-
Precursors: 3-Picolylamine (CAS: 3731-52-0), 5-Hexen-2-one (CAS: 109-49-9).
-
Reductant: Sodium triacetoxyborohydride (STAB) or Sodium borohydride (
). -
Solvent: 1,2-Dichloroethane (DCE) or Methanol (
).
Step-by-Step Methodology:
-
Imine Formation:
-
In a 250 mL round-bottom flask, dissolve 3-picolylamine (10 mmol, 1.08 g) in DCE (50 mL).
-
Add 5-hexen-2-one (10 mmol, 0.98 g) dropwise.
-
Add catalytic acetic acid (1-2 drops) to activate the carbonyl.
-
Stir: 2 hours at Room Temperature (RT) under
atmosphere. Monitor by TLC (disappearance of amine).
-
-
Reduction:
-
Cool the mixture to 0°C.
-
Add STAB (14 mmol, 3.0 g) portion-wise over 15 minutes. (Caution: Gas evolution).
-
Allow to warm to RT and stir overnight (12 h).
-
-
Work-up & Purification:
-
Quench with saturated
solution (30 mL). -
Extract with Dichloromethane (DCM) (
mL). -
Dry organic layer over
, filter, and concentrate in vacuo. -
Purification: Flash column chromatography (Silica gel; Eluent: DCM:MeOH 95:5 + 1%
).
-
Yield Expectation: 75–85% as a pale yellow oil.
Figure 1: Reductive amination pathway for L-HexPy3 synthesis.
Application A: Coordination Polymers (CPs) & MOFs
Because the pyridine nitrogen is in the 3-position, it cannot chelate the same metal center as the amine nitrogen without extreme strain. Therefore, L-HexPy3 acts as a bridging ligand, connecting metal nodes into 1D chains or 2D/3D networks.
Protocol: Solvothermal Assembly of Zn(II) Frameworks
This protocol targets the formation of porous networks suitable for guest inclusion (e.g., iodine capture).
Materials:
-
Co-ligand: Isophthalic acid (
) or Terephthalic acid ( ) (acts as a spacer). -
Solvent: DMF/Ethanol/Water mixture.
Procedure:
-
Preparation: Mix
(0.1 mmol), (0.1 mmol), and L-HexPy3 (0.1 mmol) in a Teflon-lined autoclave vessel containing DMF:EtOH: (2:1:1, 4 mL). -
Crystallization: Seal and heat at 100°C for 48 hours.
-
Cooling: Cool slowly (5°C/hour) to RT to promote single-crystal growth.
-
Isolation: Filter the colorless block crystals, wash with EtOH, and air dry.
Characterization Criteria:
-
SC-XRD: Look for "paddle-wheel" or infinite chain motifs bridged by L-HexPy3.
-
PXRD: Verify phase purity against simulated patterns.
Mechanism of Action: The amine nitrogen binds to the axial site of the Zn cluster, while the pyridine nitrogen extends outward to bind a neighboring Zn center. The hexenyl tail protrudes into the pore, modifying the hydrophobicity and pore aperture size (Gate-opening effect).
Application B: Hemilabile Catalysis (Pd/Pt)
For soft metals (Pd, Pt), the pendant alkene in the hexenyl tail can participate in weak
Protocol: Synthesis of [Pd(L-HexPy3)Cl₂]
-
Dissolution: Dissolve
(0.5 mmol) in DCM (10 mL). -
Addition: Add L-HexPy3 (0.5 mmol) in DCM (2 mL) dropwise.
-
Reaction: Stir for 4 hours. The solution color typically shifts from orange to yellow.
-
Precipitation: Concentrate to ~2 mL and add Diethyl Ether or Pentane to precipitate the complex.
-
Isolation: Filter and dry under vacuum.
Catalytic Utility (Suzuki-Miyaura Coupling):
-
Setup: Aryl bromide (1.0 eq), Phenylboronic acid (1.2 eq),
(2.0 eq), Catalyst (1 mol%). -
Solvent: Toluene/Water (100°C).
-
Advantage: The bulky, hemilabile ligand prevents Pd-black aggregation while facilitating oxidative addition.
Figure 2: Hemilabile mechanism where the alkene tail stabilizes the active Pd(0) species.
Data Summary & Properties
| Property | Value / Description | Relevance |
| Formula | Molecular Weight: ~190.29 g/mol | |
| Coordination Mode | Monodentate (Amine) or Bridging (Amine + Pyridine) | Critical: Does NOT chelate like 2-picolylamine. |
| Alkene Tail | Terminal ( | Available for post-synthetic modification (e.g., thiol-ene click) or |
| Chirality | Center at C2 of hexenyl chain | Potential for enantioselective catalysis or chiral MOF formation. |
| Solubility | Soluble in DCM, MeOH, EtOH; Insoluble in Hexane | Compatible with standard organic synthesis and solvothermal growth. |
References
-
General Synthesis of Pyridinyl-Amine Ligands
- Source: "Synthesis, Characterisation and Transition Metal Ion Complexation Studies of Pocket-Like Imine and Amide Deriv
- Context: Establishes the reductive amination protocols for pyridine-amine scaffolds.
-
Link:
-
Structural Behavior of 3-Pyridyl Ligands (Bridging vs. Chelating)
- Source: "Crystal structures of trans-diaqua(3-R-1,3,5,8,12-pentaazacyclotetradecane)copper(II) isophthalate hydrates (R = benzyl or pyridin-3-ylmethyl)." Acta Crystallographica Section E.
- Context: Demonstrates the non-chelating, pendant/bridging nature of the 3-pyridylmethyl group in copper complexes.
-
Link:
-
Coordination Polymers with Pyridin-3-ylmethyl Amines
-
Source: "Eight new transition metal coordination complexes... N-(pyridin-3-ylmethyl)pyridin-2-amine."[1] CrystEngComm.
- Context: Provides the blueprint for using these ligands to build 1D/2D/3D supramolecular networks with dicarboxyl
-
Link:
-
-
Hemilabile Ligands in Catalysis
-
Source: "Synthesis and structural study of late transition metal complexes of N-[(diphenylphosphino)methyl]-2-pyridinamine..." Dalton Transactions.[2][3]
- Context: While focusing on P-N ligands, this establishes the principles of hemilability in pyridine-amine systems utilized in the Pd/Pt protocol above.
-
Link:
-
-
Safety Data (Analogous)
- Source: Sigma-Aldrich Safety Data Sheet for Pyridin-2-amine deriv
- Context: Handling precautions for pyridine-amine precursors.
-
Link:
Sources
- 1. Syntheses, crystal structures and properties of transition metal coordination polymers based on isophthalic acid and flexible bis(pyridyl) ligand with unsymmetrical spacer: influence of metal cations, ligand conformations and coordination modes - CrystEngComm (RSC Publishing) [pubs.rsc.org]
- 2. Synthesis and structural study of late transition metal complexes of N-[(diphenylphosphino)methyl]-2-pyridinamine and N-cyclohexyl-N-[(diphenylphosphino)methyl]-2-pyridinamine - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
- 3. discovery.researcher.life [discovery.researcher.life]
Application Note: Quantitative Bioanalysis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine in Complex Biological Matrices
Abstract & Scope
This technical guide details the protocol for the quantitative analysis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (hereafter referred to as Analyte X ) in complex mixtures (plasma/serum). Analyte X presents specific bioanalytical challenges: it contains a basic secondary amine (pKa ~9.5), a pyridine moiety (pKa ~5.3), and a reactive terminal alkene susceptible to oxidative degradation.
This protocol utilizes Liquid-Liquid Extraction (LLE) for optimal matrix cleanup and LC-MS/MS with a Biphenyl stationary phase to leverage
Chemical Properties & Method Strategy
Physicochemical Profile[1]
-
IUPAC Name:
-(pyridin-3-ylmethyl)hex-5-en-2-amine -
Molecular Formula:
-
Molecular Weight: 190.29 g/mol
-
Monoisotopic Mass [M+H]+: 191.15 Da
-
Key Functional Groups:
-
Pyridyl Ring: UV active, ionizable.
-
Secondary Amine: High basicity, prone to peak tailing on silanol-active columns.
-
Terminal Alkene: Potential for oxidation; requires antioxidant stabilization during processing.
-
Analytical Strategy (The "Why")
-
Extraction (LLE vs. PPT): Protein precipitation (PPT) often leaves phospholipids that cause matrix effects (ion suppression). Given the lipophilic nature of the hexenyl chain (LogP ~2.5), Liquid-Liquid Extraction (LLE) at high pH is selected. This deprotonates the amine, driving the neutral molecule into the organic layer (MTBE), leaving polar interferences behind.
-
Chromatography (Biphenyl vs. C18): Standard C18 columns often yield tailing peaks for basic amines due to silanol interactions. A Biphenyl column is chosen because it offers
electron interactions with the pyridine ring and the alkene double bond, improving retention and peak shape under acidic conditions without requiring ion-pairing reagents. -
Detection: Positive Electrospray Ionization (ESI+) is optimal due to the easily protonated secondary amine.
Analytical Workflow Visualization
Caption: Figure 1.[1][2][3][4][5] End-to-end bioanalytical workflow emphasizing the critical stabilization step for the terminal alkene moiety.
Experimental Protocols
Protocol A: Reagents & Standards Preparation
Objective: Create stable calibration standards.
-
Stock Solution: Dissolve 10 mg of Analyte X in 10 mL Methanol (1 mg/mL). Store at -20°C.
-
Internal Standard (IS): Use a structural analog (e.g.,
-benzylhex-5-en-2-amine) or a stable isotope label ( -Analyte X) at 500 ng/mL in Methanol. -
Stabilizer: 0.1% Butylated Hydroxytoluene (BHT) in Methanol.
Protocol B: Sample Preparation (Alkaline LLE)
Objective: Isolate analyte from plasma while removing phospholipids.
-
Aliquot: Transfer 50 µL of plasma into a 1.5 mL polypropylene tube.
-
IS Addition: Add 10 µL of Internal Standard working solution.
-
Alkalization: Add 50 µL of 0.5 M Ammonium Hydroxide (pH ~10.5) .
-
Expert Note: High pH ensures the secondary amine is uncharged (
), drastically increasing extraction efficiency into the organic solvent.
-
-
Extraction: Add 600 µL of MTBE (Methyl tert-butyl ether) containing 0.01% BHT.
-
Agitation: Vortex vigorously for 5 minutes; Centrifuge at 10,000 rpm for 5 minutes at 4°C.
-
Transfer: Transfer 500 µL of the supernatant (organic layer) to a clean 96-well plate or glass vial.
-
Dry Down: Evaporate to dryness under Nitrogen stream at 40°C.
-
Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (80:20). Vortex and centrifuge.
Protocol C: UHPLC-MS/MS Conditions
Objective: Separate analyte from matrix interferences.
Chromatography (UHPLC):
-
Column: Kinetex Biphenyl (100 x 2.1 mm, 1.7 µm) or equivalent.
-
Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH promotes ionization).
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Flow Rate: 0.4 mL/min.
-
Column Temp: 40°C.
-
Gradient:
-
0.0 min: 5% B
-
0.5 min: 5% B
-
3.0 min: 60% B (Rapid ramp due to lipophilic tail)
-
3.1 min: 95% B (Wash)
-
4.0 min: 95% B
-
4.1 min: 5% B (Re-equilibration)
-
Mass Spectrometry (Triple Quadrupole):
-
Source: ESI Positive Mode.
-
Spray Voltage: 3500 V.
-
Gas Temps: 350°C.
MRM Transitions Table:
| Compound | Precursor (m/z) | Product (m/z) | Collision Energy (eV) | Role | Mechanism |
| Analyte X | 191.2 | 93.1 | 25 | Quantifier | Pyridyl-methyl carbocation |
| Analyte X | 191.2 | 83.1 | 35 | Qualifier | Hexenyl chain cleavage |
| Internal Standard | [Varies] | [Varies] | [Optimized] | Normalization | - |
Mechanistic Insight: Fragmentation Pathway[7][8][9]
Understanding the fragmentation is crucial for troubleshooting interference. The primary transition (191 -> 93) involves the cleavage of the C-N bond between the secondary amine and the methylene bridge of the pyridine.
Caption: Figure 2. Proposed collision-induced dissociation (CID) pathway. The high stability of the pyridyl-methyl cation makes m/z 93.1 the ideal quantifier.
Validation & Quality Control (Self-Validating System)
To ensure the method meets regulatory standards (FDA M10/EMA), implement the following acceptance criteria:
-
Linearity: Calibration curve (
ng/mL) must have . Weighting factor is recommended to improve accuracy at the Lower Limit of Quantification (LLOQ). -
Precision & Accuracy:
-
Intra-day and Inter-day CV% must be
( at LLOQ). -
Accuracy must be within
of nominal.
-
-
Matrix Effect (ME): Calculate ME factor using post-extraction spikes.
- .
-
Acceptable range: 85-115%. If suppression occurs, reduce injection volume or switch to a more selective LLE solvent (e.g., Hexane:Ethyl Acetate).
-
Carryover Check: Inject a blank immediately after the ULOQ (Upper Limit of Quantification). Peak area in blank must be
of the LLOQ area.
Troubleshooting Guide
-
Issue: Double Peaks / Split Peaks.
-
Cause: Solvent mismatch. The reconstitution solvent (80% water) is weaker than the mobile phase start (95% water).
-
Fix: Ensure reconstitution solvent matches the initial mobile phase conditions (95% Water / 5% ACN).
-
-
Issue: Low Recovery.
-
Cause: pH during extraction was not high enough to neutralize the amine.
-
Fix: Verify pH of plasma + buffer mix is
before adding MTBE.
-
References
-
US Food and Drug Administration (FDA). (2018).[6] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
-
European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]
-
Phenomenex. (2020). Optimization of Biphenyl Stationary Phases for the Analysis of Drugs of Abuse. Retrieved from [Link] (General application note on Biphenyl selectivity for amines).
- Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34.
Sources
- 1. mdpi.com [mdpi.com]
- 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 3. Crystal structure of (2-hydroxy-5-methylphenyl)(3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methanone - PMC [pmc.ncbi.nlm.nih.gov]
- 4. mdpi.com [mdpi.com]
- 5. documents.thermofisher.com [documents.thermofisher.com]
- 6. fda.gov [fda.gov]
Scalable synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine for industrial applications
Executive Summary
This application note details the scalable synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine , a secondary amine intermediate valuable in pharmaceutical development for its incorporation of both a pyridine pharmacophore and a reactive terminal alkene.
The synthesis addresses the critical challenge of chemoselectivity : reducing the C=N imine bond while preserving the terminal C=C alkene. While catalytic hydrogenation is common for amines, it poses a high risk of alkene saturation. Therefore, this guide prioritizes a Hydride Transfer Reductive Amination approach. We present two protocols:
-
Pilot Scale (Sodium Triacetoxyborohydride): Optimized for operational simplicity and high yield (10g – 100g).
-
Industrial Scale (Titanium(IV) Isopropoxide / Sodium Borohydride): Optimized for atom economy and raw material cost (1kg+).
Process Chemistry Analysis
Retrosynthetic Strategy
The target molecule is constructed via the reductive amination of Hex-5-en-2-one (Allylacetone) and 3-Picolylamine (3-(Aminomethyl)pyridine).
-
Thermodynamics: The condensation of a ketone (hex-5-en-2-one) and an amine is less favorable than with aldehydes due to steric hindrance at the carbonyl carbon. Equilibrium must be driven forward.
-
Kinetics: Imine formation is the rate-determining step in non-catalyzed systems.
-
Chemoselectivity: The reducing agent must discriminate between the polarized imine (
on C) and the non-polarized terminal alkene. Borohydride reagents exhibit this selectivity, whereas Palladium-catalyzed hydrogenation does not.
Reaction Scheme
Caption: Reaction pathway via reductive amination. Route A uses STAB for mild reduction; Route B uses Titanium Lewis acid to drive imine formation followed by NaBH4 reduction.
Materials and Specifications
| Reagent | CAS No.[1] | MW ( g/mol ) | Role | Hazard Class |
| Hex-5-en-2-one | 109-49-9 | 98.14 | Substrate (Ketone) | Flammable Liquid |
| 3-Picolylamine | 3731-52-0 | 108.14 | Substrate (Amine) | Corrosive / Irritant |
| Sodium Triacetoxyborohydride (STAB) | 56553-60-7 | 211.94 | Reductant (Pilot) | Water Reactive |
| Titanium(IV) Isopropoxide | 546-68-9 | 284.22 | Lewis Acid / Scavenger | Flammable / Irritant |
| Sodium Borohydride | 16940-66-2 | 37.83 | Reductant (Scale-up) | Toxic / Water Reactive |
| Dichloromethane (DCM) or DCE | 75-09-2 | 84.93 | Solvent (Pilot) | Carcinogen (DCM) |
| Methanol | 67-56-1 | 32.04 | Solvent (Scale-up) | Flammable / Toxic |
Protocol 1: Pilot Scale Synthesis (STAB Method)
Scale: 50 mmol (approx. 10 g output) Rationale: STAB is a mild hydride donor that does not reduce ketones rapidly, allowing "one-pot" mixing without pre-forming the imine. It is strictly chemoselective for imines over alkenes.
Step-by-Step Procedure
-
Setup: Charge a 250 mL round-bottom flask (RBF) with a magnetic stir bar and nitrogen inlet.
-
Solvation: Add Hex-5-en-2-one (4.91 g, 50 mmol, 1.0 eq) and 3-Picolylamine (5.41 g, 50 mmol, 1.0 eq) to 1,2-Dichloroethane (DCE) (100 mL).
-
Note: THF can be used as a greener alternative to DCE, though reaction times may increase slightly.
-
-
Activation: Stir at room temperature for 30 minutes to allow initial equilibrium.
-
Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (STAB) (15.9 g, 75 mmol, 1.5 eq) portion-wise over 15 minutes.
-
Caution: Mild exotherm and gas evolution.
-
-
Reaction: Remove ice bath and stir at 20–25°C for 12–16 hours.
-
Monitor: TLC (10% MeOH in DCM) or LC-MS should show consumption of ketone.
-
-
Quench: Add saturated aqueous
(100 mL) slowly. Stir vigorously for 30 minutes to quench excess borohydride. -
Workup: Separate phases. Extract aqueous layer with DCM (2 x 50 mL). Combine organics, dry over
, and concentrate in vacuo.
Expected Yield: 85–92% Purity: >95% (crude). Can be used directly or purified via acid-base extraction (see Section 6).
Protocol 2: Industrial Scale-Up (Ti-Mediated Borohydride)
Scale: 1.0 mol (approx. 200 g output)
Rationale: STAB is expensive for ton-scale. This route uses
Step-by-Step Procedure
-
Imine Formation:
-
In a 2 L reactor, combine Hex-5-en-2-one (98.1 g, 1.0 mol) and 3-Picolylamine (108.1 g, 1.0 mol).
-
Add Titanium(IV) Isopropoxide (355 g, 1.25 mol, 1.25 eq) neat (or in minimal MeOH if viscosity is an issue).
-
Stir under Nitrogen at ambient temperature for 6–8 hours.
-
Mechanism:[2][3] The Ti complex coordinates the carbonyl, facilitates amine attack, and traps the released water, driving the equilibrium to the imine.
-
-
Reduction:
-
Dilute the viscous mixture with Methanol (1.0 L).
-
Cool to 0°C.
-
Add Sodium Borohydride (
) (22.7 g, 0.6 mol, 0.6 eq—note: 1 mol provides 4 hydrides) portion-wise. Maintain internal temp < 10°C. -
Stir for 2 hours at ambient temperature.
-
-
Hydrolysis (Critical Step):
-
The reaction mixture contains Titanium-Nitrogen complexes that must be broken.
-
Add 2M NaOH (500 mL) slowly. A heavy white precipitate (
) will form. -
Alternative: Use aqueous Ammonium Hydroxide if base sensitivity is a concern, but NaOH aids in phase separation.
-
-
Filtration: Filter the slurry through a Celite pad to remove titanium salts. Wash the cake with MeOH/EtOAc.
-
Isolation: Concentrate the filtrate to remove Methanol. Extract the residue with Ethyl Acetate (3 x 300 mL).
Expected Yield: 80–88% Advantages: Lower raw material cost; avoids chlorinated solvents.
Purification & Validation (Self-Validating System)
For industrial applications, chromatography is avoided.[4] We utilize the basicity of the product for Acid-Base Purification .
Purification Workflow
Caption: Acid-Base extraction workflow ensures removal of neutral ketone and non-basic impurities.
Analytical Control
-
1H NMR (CDCl3):
- 8.5–7.2 ppm (Pyridyl protons).
-
5.8 ppm (m, 1H, terminal alkene
). -
5.0 ppm (m, 2H, terminal alkene
). Crucial for confirming alkene preservation. -
3.8 ppm (s, 2H, benzylic
-Py). -
2.6 ppm (m, 1H, chiral center
).
-
HPLC: Reverse phase C18. Mobile phase: Water/Acetonitrile with 0.1% TFA.
Safety & References
Safety Considerations
-
Hex-5-en-2-one: Flammable liquid.[5][6] Keep away from static discharge.[6]
-
Borohydrides: Generate Hydrogen gas upon contact with acid or water. Ensure adequate ventilation to prevent explosive atmospheres.[6]
-
Titanium(IV) Isopropoxide: Hydrolyzes to release isopropanol and solid
. Eye protection is mandatory.
References
-
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[4] The Journal of Organic Chemistry, vol. 61, no.[4][7] 11, 1996, pp. 3849–3862.[4][7] Link
-
Bhattacharyya, S. "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds."[8][9] Journal of the Chemical Society, Perkin Transactions 1, 1995. Link
-
Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, vol. 55, no.[4] 8, 1990, pp. 2552–2554.[4] Link
-
Sigma-Aldrich. "Safety Data Sheet: 5-Hexen-2-one." Link
Sources
- 1. scbt.com [scbt.com]
- 2. Electrolysis promoted reductive amination of electron-deficient aldehydes/ketones: a green route to the racemic clopidogrel - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
- 4. masterorganicchemistry.com [masterorganicchemistry.com]
- 5. bg.cpachem.com [bg.cpachem.com]
- 6. fishersci.com [fishersci.com]
- 7. organic-chemistry.org [organic-chemistry.org]
- 8. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
- 9. designer-drug.com [designer-drug.com]
Technical Support Center: Overcoming Over-alkylation in Secondary Amine Synthesis
Welcome to the Technical Support Center dedicated to a persistent challenge in organic synthesis: the selective formation of secondary amines while avoiding over-alkylation. This guide is designed for researchers, scientists, and drug development professionals who encounter this issue in their daily work. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the selectivity and yield of your reactions.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems encountered during secondary amine synthesis in a practical question-and-answer format.
Issue 1: My direct alkylation of a primary amine yields a mixture of secondary and tertiary amines, with low selectivity for the desired secondary amine.
Q: What is causing this lack of selectivity, and how can I improve it?
A: This is a classic problem in amine chemistry. The root cause is that the desired secondary amine product is often more nucleophilic than the starting primary amine.[1] The newly introduced alkyl group is electron-donating, which increases the electron density on the nitrogen atom, making it more reactive towards the alkylating agent.[1] This leads to the formation of the undesired tertiary amine and, in some cases, quaternary ammonium salts.[1][2]
Here’s a systematic approach to troubleshooting this issue:
1. Stoichiometric Control:
-
Action: Use a large excess of the primary amine (5-10 equivalents) relative to the alkylating agent.[1]
-
Rationale: By increasing the concentration of the primary amine, you statistically favor the collision and reaction between the alkylating agent and the starting material over the secondary amine product.[3]
2. Control the Rate of Reaction:
-
Action: Add the alkylating agent slowly or dropwise to the reaction mixture.[1]
-
Rationale: This maintains a low concentration of the alkylating agent at any given time, which helps to favor mono-alkylation.[1]
3. Optimize Reaction Conditions:
-
Action: Lower the reaction temperature.[1]
-
Rationale: Reducing the temperature can decrease the rate of the second alkylation more significantly than the first, thus improving selectivity.[1]
4. Solvent and Base Selection:
-
Action: Consider using a less polar solvent.[1] Additionally, specific bases like cesium hydroxide (CsOH) or cesium carbonate (Cs₂CO₃) have been shown to promote selective mono-N-alkylation.[1][4][5]
-
Rationale: Solvent polarity can influence the relative nucleophilicity of the primary and secondary amines. Cesium bases are thought to suppress further N-alkylation, leading to higher yields of the secondary amine.[4][5]
The following table summarizes the impact of these adjustments:
| Parameter | Recommended Adjustment | Rationale |
| Stoichiometry | 5-10 fold excess of primary amine | Statistically favors mono-alkylation |
| Addition Rate | Slow, dropwise addition of alkylating agent | Maintains low concentration of alkylating agent |
| Temperature | Lower the reaction temperature | Reduces the rate of the second alkylation |
| Base | Use CsOH or Cs₂CO₃ | Suppresses over-alkylation |
Issue 2: My reductive amination is giving low yields of the secondary amine.
Q: I've switched to reductive amination to avoid over-alkylation, but my yields are poor. What could be the problem?
A: Reductive amination is an excellent strategy to circumvent over-alkylation, but its success hinges on the efficient formation of the imine or iminium ion intermediate.[6][7] Low yields can often be traced back to issues with this initial step or the subsequent reduction.
Here’s how to troubleshoot a low-yielding reductive amination:
1. pH Optimization:
-
Action: Adjust the reaction pH to a mildly acidic range (typically pH 4-6).[7] Acetic acid is a common choice.[6][7]
-
Rationale: Imine/iminium ion formation is pH-sensitive. If the pH is too low, the primary amine will be protonated and non-nucleophilic. If it's too high, the carbonyl group of the aldehyde or ketone won't be sufficiently activated for the nucleophilic attack by the amine.[7]
2. Choice of Reducing Agent:
-
Action: Use a mild and selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN).[7][8]
-
Rationale: These reagents are less reactive than sodium borohydride (NaBH₄) and will preferentially reduce the iminium ion over the starting carbonyl compound.[7][8] NaBH₄ can prematurely reduce the aldehyde or ketone, leading to lower yields of the desired amine.[7]
3. Reaction Time and Temperature:
-
Action: Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time. If the reaction is sluggish, a moderate increase in temperature may be beneficial.[7]
-
Rationale: Insufficient reaction time or temperature can lead to incomplete conversion, especially with less reactive substrates.[7] However, excessive heat can promote side reactions.
4. Stoichiometry:
-
Action: A slight excess (1.0-1.2 equivalents) of the carbonyl compound can sometimes drive the reaction to completion.[7]
-
Rationale: This can help to ensure that all of the primary amine is consumed. However, a large excess should be avoided as it can complicate purification.[7]
Frequently Asked Questions (FAQs)
This section provides answers to more general questions about secondary amine synthesis and over-alkylation.
Q1: What is the fundamental reason for over-alkylation in direct alkylation of primary amines?
A1: The primary reason is the increased nucleophilicity of the secondary amine product compared to the primary amine starting material.[1] The addition of an electron-donating alkyl group to the nitrogen atom increases its electron density, making it a stronger nucleophile.[1] This enhanced reactivity makes it more likely to compete with the primary amine for the alkylating agent, leading to the formation of tertiary amines and quaternary ammonium salts.[1][2]
Q2: When should I choose reductive amination over a protecting group strategy?
A2: The choice between these two excellent methods often depends on the specific substrates and the overall synthetic route.
-
Choose Reductive Amination when:
-
Your primary amine and the corresponding aldehyde or ketone are readily available.
-
You want to avoid additional protection and deprotection steps, making it a more atom-economical and "greener" approach.[9]
-
You are working with substrates that are sensitive to the conditions required for protecting group removal.
-
-
Choose a Protecting Group Strategy when:
-
The required aldehyde or ketone for reductive amination is not easily accessible or is unstable.
-
Your primary amine has other reactive functional groups that might interfere with the reductive amination conditions.
-
You need to perform other transformations on the molecule before revealing the secondary amine functionality.
-
Q3: Are there other, less common methods to consider for synthesizing secondary amines while avoiding over-alkylation?
A3: Yes, several other methods can be effective:
-
Sulfonamide Synthesis: The primary amine is first converted to a sulfonamide. This intermediate can be mono-alkylated, and the sulfonamide group can then be removed to yield the secondary amine.[1]
-
Gabriel Synthesis: While traditionally used for primary amines, modifications of the Gabriel synthesis can be adapted for secondary amine synthesis.[1]
-
Catalytic Deaminative Coupling: This method involves the direct coupling of two different primary amines to form an unsymmetrical secondary amine, often using a ruthenium catalyst.[10]
-
N-Aminopyridinium Salts: A newer approach involves using N-aminopyridinium salts as ammonia surrogates, which undergo self-limiting alkylation to produce secondary amines without over-alkylation products.[11][12][13]
Experimental Protocols
Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride
This protocol provides a general guideline and may require optimization for specific substrates.
Materials:
-
Primary amine (1.0 equiv)
-
Aldehyde or ketone (1.0-1.2 equiv)
-
Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)
-
Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
-
Acetic acid (optional, as a catalyst)
-
Saturated sodium bicarbonate solution
-
Brine
-
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
-
In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equiv) and the aldehyde or ketone (1.0-1.2 equiv) in anhydrous DCM or DCE.
-
If necessary, add a catalytic amount of acetic acid to adjust the pH to the optimal range for imine formation.
-
Add sodium triacetoxyborohydride (1.5 equiv) to the mixture in portions.
-
Stir the reaction at room temperature for 12-24 hours, monitoring its progress by TLC or LC-MS.
-
Once the reaction is complete, quench it by carefully adding a saturated sodium bicarbonate solution.
-
Separate the organic layer and extract the aqueous layer with DCM or DCE.
-
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography.
Protocol 2: Sulfonamide Approach for Secondary Amine Synthesis
This two-step protocol offers an indirect but highly effective route to secondary amines, circumventing the issue of over-alkylation.
Step 1: Sulfonamide Formation
Materials:
-
Primary amine (1.0 mmol)
-
p-Toluenesulfonyl chloride (TsCl) (1.1 mmol)
-
Pyridine or triethylamine (2.0 mmol)
-
Dichloromethane (DCM) (10 mL)
Procedure:
-
Dissolve the primary amine (1.0 mmol) in DCM (10 mL) and cool the solution to 0 °C in an ice bath.
-
Add pyridine or triethylamine (2.0 mmol).
-
Add p-toluenesulfonyl chloride (1.1 mmol) portion-wise, keeping the temperature below 5 °C.
-
Allow the reaction to warm to room temperature and stir until the starting amine is consumed (monitored by TLC).
-
Wash the reaction mixture with 1 M HCl, water, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄ and concentrate to yield the sulfonamide.[1]
Step 2: Alkylation and Deprotection
Materials:
-
Sulfonamide from Step 1 (1.0 mmol)
-
Alkyl halide (1.2 mmol)
-
Potassium carbonate (K₂CO₃) (2.0 mmol)
-
N,N-Dimethylformamide (DMF) (10 mL)
-
Deprotecting agent (e.g., HBr/acetic acid or sodium naphthalenide)
Procedure:
-
Dissolve the sulfonamide (1.0 mmol) in DMF (10 mL).
-
Add K₂CO₃ (2.0 mmol) and the alkyl halide (1.2 mmol).
-
Heat the mixture (e.g., to 60-80 °C) and stir until the alkylation is complete (monitored by TLC).[1]
-
After cooling, quench the reaction with water and extract the product with a suitable organic solvent.
-
Wash the organic layer, dry, and concentrate.
-
Deprotect the resulting N,N-disubstituted sulfonamide using appropriate conditions (e.g., HBr in acetic acid or sodium naphthalenide) to yield the desired secondary amine.
Visualizations
Diagram 1: The Over-alkylation Problem
Caption: Workflow for secondary amine synthesis via reductive amination.
Diagram 3: Troubleshooting Flowchart for Low Yields in Direct Alkylation
Caption: A decision-making flowchart for troubleshooting low yields in direct alkylation.
References
-
Reductive amination in case of secondary amines - Chemistry Stack Exchange. (2019, July 25). Available from: [Link]
-
Alkylation of amines Definition - Organic Chemistry II Key... - Fiveable. (2025, August 15). Available from: [Link]
-
Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones - JoVE. (2023, April 30). Available from: [Link]
-
Synthesis of Symmetric and Unsymmetric Secondary Amines from the Ligand Promoted Ruthenium Catalyzed Deaminative Coupling Reaction of Primary Amines - PMC. Available from: [Link]
-
Reductive amination - Wikipedia. Available from: [Link]
-
reductive amination & secondary amine synthesis - YouTube. (2020, March 21). Available from: [Link]
-
Synthesis of Secondary Amines via Self-Limiting Alkylation - PubMed - NIH. (2024, June 14). Available from: [Link]
-
Synthesis of Secondary Amines via Self-Limiting Alkylation - ACS Publications - ACS.org. (2024, June 4). Available from: [Link]
-
Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Publishing - Rsc.org. Available from: [Link]
- US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents.
-
Synthesis of secondary and tertiary amines - Organic Chemistry Portal. Available from: [Link]
-
Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strateg - ResearchGate. (2014, May 30). Available from: [Link]
- EP0778285B1 - The preparation of protected amines or alkylated amino acids - Google Patents.
-
SELECTIVE N-ALKYLATION OF PRIMARY AMINES WITH CHLOROACETAMIDES UNDER pH-CONTROLLED AQUEOUS CONDITIONS: Synthetic Communications - Taylor & Francis Online. (2006, August 16). Available from: [Link]
-
Alkylation of Amines (Sucks!) - Master Organic Chemistry. (2017, May 26). Available from: [Link]
-
Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC - NIH. Available from: [Link]
-
Protecting Groups - chem.iitb.ac.in. (2020, October 26). Available from: [Link]
- Selective N-alkylation of aniline in the presence of zeolite catalysts - Google Patents.
-
Sustainable synthesis of secondary amines. Direct reductive amination or hydrogen borrowing over heterogeneous Cu catalysts - ResearchGate. (2025, August 10). Available from: [Link]
-
Boc Protecting Group for Amines - Chemistry Steps. (2023, December 22). Available from: [Link]
-
Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions - Organic Chemistry Frontiers (RSC Publishing). (2018, September 28). Available from: [Link]
-
23.13: Protection of Amino Groups in Synthesis - Chemistry LibreTexts. (2021, July 31). Available from: [Link]
-
Efficient synthesis of secondary amines by selective alkylation of primary amines - Digital Commons @ USF - University of South Florida. (2002, July 15). Available from: [Link]
-
Amino Acid-Protecting Groups | Chemical Reviews - ACS Publications. (2009, April 13). Available from: [Link]
-
Producing Amines - A Level Chemistry Revision Notes. (2025, January 4). Available from: [Link]
-
24.6: Synthesis of Amines - Chemistry LibreTexts. (2025, February 24). Available from: [Link]
-
A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES - DTIC. Available from: [Link]
-
Troubleshooting Amine Unit Simulations - Bryan Research & Engineering, LLC. (2008, June 2). Available from: [Link]
-
preparation of amines - Chemguide. Available from: [Link]
-
Amine alkylation - Wikipedia. Available from: [Link]
-
Reactions of Amines. Available from: [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. fiveable.me [fiveable.me]
- 3. chemguide.co.uk [chemguide.co.uk]
- 4. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]
- 5. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
- 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. jove.com [jove.com]
- 9. Reductive amination - Wikipedia [en.wikipedia.org]
- 10. Synthesis of Symmetric and Unsymmetric Secondary Amines from the Ligand Promoted Ruthenium Catalyzed Deaminative Coupling Reaction of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Synthesis of Secondary Amines via Self-Limiting Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. pubs.acs.org [pubs.acs.org]
- 13. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
Improving yield and purity of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine synthesis
Technical Support Center: Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Executive Summary: The Synthetic Strategy
The synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine presents a classic chemoselectivity challenge. You are coupling a ketone (hex-5-en-2-one) with a primary amine (pyridin-3-ylmethanamine) while preserving a terminal alkene.
The Golden Rule: Do not use catalytic hydrogenation (H₂/Pd-C). This will almost certainly reduce your terminal double bond (hex-5-ene moiety) and potentially hydrogenate the pyridine ring.
Recommended Route: Direct Reductive Amination using Sodium Triacetoxyborohydride (STAB) in 1,2-Dichloroethane (DCE) or THF. STAB is the reagent of choice because it is mild enough to leave the alkene and pyridine ring untouched while being selective for the iminium ion over the ketone [1].
Core Protocol: The "Self-Validating" Workflow
This protocol is designed to minimize side reactions. The stoichiometry is tuned to drive the equilibrium toward the imine before reduction.
Reaction Parameters
| Component | Role | Equivalents | Notes |
| Pyridin-3-ylmethanamine | Limiting Reagent | 1.0 equiv | The nucleophile. |
| Hex-5-en-2-one | Electrophile | 1.2 equiv | Slight excess drives consumption of the amine. |
| Acetic Acid (AcOH) | Catalyst | 1.0 - 1.5 equiv | Critical. Ketones are sterically hindered; acid is required to form the iminium species. |
| NaBH(OAc)₃ (STAB) | Reductant | 1.5 - 2.0 equiv | Add after imine equilibration for best results. |
| DCE or THF | Solvent | 0.1 - 0.2 M | DCE is faster; THF is greener but may require longer times. |
Step-by-Step Methodology
-
Imine Equilibration (The "Dry" Phase):
-
Charge the reaction vessel with Pyridin-3-ylmethanamine (1.0 eq) and Hex-5-en-2-one (1.2 eq) in anhydrous DCE.
-
Add Glacial Acetic Acid (1.2 eq).
-
Checkpoint: Stir at room temperature for 1–2 hours.
-
Why? This allows the formation of the imine/iminium intermediate before the reducing agent is introduced, minimizing direct reduction of the ketone to an alcohol [2].
-
-
Reduction:
-
Cool the mixture to 0°C (optional, but improves selectivity).
-
Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise.
-
Allow to warm to room temperature and stir overnight (12–16 h).
-
-
Quench & Workup (The "Basic" Phase):
-
Quench with saturated aqueous NaHCO₃ (gas evolution will occur).
-
Crucial Step: Adjust aqueous layer pH to >10 using 1M NaOH. The pyridine and secondary amine must be deprotonated to be extracted.
-
Extract with DCM (3x). Dry over Na₂SO₄ and concentrate.
-
Troubleshooting Center (FAQs)
Category A: Yield Issues
Q: My LC-MS shows a large peak for the alcohol (hex-5-en-2-ol) and unreacted amine. Why? A: This indicates "Direct Reduction Competition." The reducing agent reduced your ketone before it could condense with the amine.[1]
-
Fix: Increase the "Imine Equilibration" time (Step 1) to 4 hours.
-
Fix: Ensure you are using STAB , not Sodium Borohydride (NaBH₄). NaBH₄ is too aggressive and reduces ketones rapidly. STAB is selective for imines [3].
Q: The reaction is stalled at 50% conversion. A: Ketones are sterically hindered compared to aldehydes. The equilibrium may be unfavorable.
-
Fix: Add molecular sieves (3Å or 4Å) to the reaction mixture during Step 1 to physically remove water and drive the equilibrium toward the imine.
Category B: Purity & Isolation[2][3][4]
Q: I cannot separate the product from the excess hex-5-en-2-one. A: The ketone is lipophilic, while your product is basic.
-
The "Catch-and-Release" Trick: Dissolve the crude mixture in dilute HCl (1M). Wash this aqueous layer with Ether/Hexane. The ketone (neutral) will move to the organic layer. The product (protonated salt) stays in the water. Then, basify the water (pH >12) and extract the pure amine with DCM.
Q: My product is streaking/tailing on the silica column. A: Pyridine-containing amines interact strongly with the acidic silanols on silica gel.
-
Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in your eluent.
-
Eluent Suggestion: DCM:MeOH:NH₄OH (90:9:1). The ammonia competes for the active sites on the silica, sharpening your product peak.
Mechanistic & Workflow Visualization
Figure 1: Reaction Mechanism & Selectivity Pathway
This diagram illustrates the critical role of acid catalysis and the selective hydride transfer that preserves the alkene.
Caption: Mechanistic pathway highlighting the acid-catalyzed iminium formation required for STAB selectivity.
Figure 2: Purification Logic Tree
Follow this decision matrix to determine the optimal purification strategy based on crude purity.
Caption: Decision matrix for isolating basic amines from neutral lipophilic impurities.
References
-
Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.
-
Master Organic Chemistry. (2017). "Reductive Amination: Mechanism and Reagents."
-
Common Organic Chemistry. "Sodium Triacetoxyborohydride (STAB) Conditions and Selectivity."
Sources
Troubleshooting guide for the synthesis of pyridinylmethylamine derivatives
Welcome to the technical support center for the synthesis of pyridinylmethylamine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this important class of compounds. The following sections provide in-depth troubleshooting advice in a question-and-answer format, grounded in established chemical principles and field-proven insights.
Section 1: Troubleshooting Reductive Amination of Pyridinecarboxaldehydes
Reductive amination is a widely used method for the synthesis of pyridinylmethylamines, involving the reaction of a pyridinecarboxaldehyde with an amine in the presence of a reducing agent. While versatile, this reaction is prone to several issues that can impact yield and purity.
Q1: My reductive amination is resulting in a low yield of the desired pyridinylmethylamine, with a significant amount of the corresponding pyridylcarbinol as a byproduct. What is happening and how can I fix it?
A1: This is a classic issue of competitive reduction. The reducing agent is reducing your starting pyridinecarboxaldehyde to the alcohol before it can effectively form the imine with your amine, which is then reduced to the target product. This is particularly common with strong reducing agents like sodium borohydride (NaBH₄)[1][2].
Causality: The rate of aldehyde reduction is competing with the rate of imine formation. If imine formation is slow, or the reducing agent is too reactive towards the aldehyde, the alcohol byproduct will dominate.
Troubleshooting Strategies:
-
Choice of Reducing Agent: Switch to a milder reducing agent that is more selective for the iminium ion over the carbonyl group. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices for this purpose[1][2][3]. NaBH₃CN is effective at a slightly acidic pH, where iminium ion formation is favored[3]. NaBH(OAc)₃ is a non-toxic alternative and is particularly effective in aprotic solvents[1][4].
-
pH Optimization: Imine formation is generally fastest at a pH of 4-6[2][5]. At a lower pH, the amine nucleophile is protonated and non-reactive. At a higher pH, the carbonyl is not sufficiently activated. Adding a catalytic amount of acetic acid is a common practice to achieve the optimal pH range[2][6].
-
Stepwise Procedure: Instead of a one-pot reaction, consider a two-step approach. First, form the imine by reacting the pyridinecarboxaldehyde and the amine, often with azeotropic removal of water using a Dean-Stark apparatus[7][8]. Once imine formation is complete (monitored by TLC, GC-MS, or NMR), then add the reducing agent. This ensures the reducing agent primarily encounters the imine, not the starting aldehyde.
-
Reaction Concentration and Temperature: Higher concentrations can favor the bimolecular imine formation. However, for highly exothermic reactions, dilution may be necessary for better temperature control[9]. Lowering the temperature during the addition of the reducing agent can also help to control the reduction of the aldehyde.
Q2: My reductive amination has stalled, and I'm recovering unreacted starting materials. What are the potential causes?
A2: A stalled reaction can be due to several factors, primarily related to inefficient imine formation or deactivation of the reducing agent.
Troubleshooting Strategies:
-
Check Starting Material Purity: Ensure your pyridinecarboxaldehyde has not been oxidized to the corresponding carboxylic acid, and that your amine is of high purity.
-
Solvent Choice: The solvent can significantly impact the reaction. Protic solvents like methanol or ethanol can facilitate imine formation, but they can also react with some reducing agents[10]. If using NaBH(OAc)₃, aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred[11].
-
Water Scavenging: The formation of an imine from an aldehyde and an amine releases water[5][7]. This water can hydrolyze the imine back to the starting materials and can also decompose some reducing agents. Adding a drying agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, to the reaction mixture can drive the equilibrium towards imine formation[7].
-
Steric Hindrance: If either the pyridinecarboxaldehyde or the amine is sterically hindered, imine formation can be slow. In such cases, increasing the reaction time, temperature, or using a more reactive activating agent (e.g., a Lewis acid like Ti(OiPr)₄) may be necessary[1].
| Reducing Agent | Typical Solvents | Key Advantages | Considerations |
| Sodium Borohydride (NaBH₄) | Methanol, Ethanol | Inexpensive, readily available. | Can readily reduce aldehydes, leading to alcohol byproducts[1][2]. |
| Sodium Cyanoborohydride (NaBH₃CN) | Methanol, THF | Selective for iminium ions over carbonyls[1][3]. | Toxic (releases HCN in strong acid). Requires pH control[3][10]. |
| Sodium Triacetoxyborohydride (NaBH(OAc)₃) | DCM, THF, DCE | Mild, selective, and non-toxic alternative to NaBH₃CN[1][4]. | Water-sensitive, less soluble in some solvents[10]. |
| 2-Picoline Borane | THF, Methanol | Stable, easy to handle, good for large scale[10]. | Can generate hydrogen and diborane gas[10]. |
Section 2: Troubleshooting Catalytic Hydrogenation of Pyridinecarbonitriles
The catalytic hydrogenation of pyridinecarbonitriles is a common route to pyridinylmethylamines. However, controlling the selectivity and avoiding catalyst deactivation can be challenging.
Q3: I am trying to hydrogenate a pyridinecarbonitrile to the corresponding pyridinylmethylamine, but the reaction is very slow or stops completely. What could be the problem?
A3: This is a classic case of catalyst poisoning. The nitrogen lone pair in both the starting pyridine and the product piperidine (if the ring is also reduced) can strongly adsorb to the active sites of the metal catalyst (e.g., Pd, Pt, Rh), effectively deactivating it[12][13][14].
Troubleshooting Strategies:
-
Acidic Medium: Performing the hydrogenation in an acidic medium (e.g., acetic acid, or with the addition of HCl or H₂SO₄) is a common and effective strategy[12][13]. Protonation of the pyridine nitrogen prevents it from binding to and poisoning the catalyst surface. The amount of acid can be tuned to control the selectivity between reduction of the nitrile group only versus reduction of both the nitrile and the pyridine ring[15].
-
Catalyst Choice and Loading: Different catalysts exhibit different sensitivities to poisoning. Platinum-based catalysts like PtO₂ (Adam's catalyst) are often used in acidic media for pyridine hydrogenation[12]. Increasing the catalyst loading can sometimes compensate for partial deactivation, but this is not always a cost-effective solution[14].
-
Purity of Starting Materials and Hydrogen: Impurities in your starting material or hydrogen gas, particularly sulfur compounds or carbon monoxide, can act as potent catalyst poisons[14]. Ensure high-purity reagents and hydrogen.
-
Reaction Conditions: Higher hydrogen pressure and temperature can sometimes overcome catalyst inhibition, but this may also lead to over-reduction or side reactions[16].
Q4: My hydrogenation of a pyridinecarbonitrile is giving me a mixture of the desired pyridinylmethylamine and the corresponding piperidinylmethylamine. How can I improve the selectivity for the pyridinylmethylamine?
A4: Achieving selectivity for the reduction of the nitrile group while leaving the pyridine ring intact requires careful control of the reaction conditions.
Troubleshooting Strategies:
-
Catalyst Selection: Palladium on carbon (Pd/C) is often more selective for the hydrogenation of nitriles over the pyridine ring compared to more aggressive catalysts like Rhodium or Platinum under neutral conditions[13][15].
-
Tuning Acidity: The degree of pyridine ring reduction is highly dependent on the acidity of the reaction medium. By carefully controlling the amount of added acid, you can favor the formation of the pyridinylmethylamine[15]. Less acidic conditions will generally favor less ring reduction.
-
Reaction Time and Temperature: Monitor the reaction closely by TLC or GC-MS. Stopping the reaction once the starting material is consumed can prevent further reduction of the pyridine ring. Lowering the reaction temperature can also improve selectivity.
Caption: Decision workflow for a stalled catalytic hydrogenation.
Section 3: Troubleshooting the Reduction of Pyridyl Amides and Imines
Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) are often used for the reduction of pyridyl amides to the corresponding amines. These reactions require careful handling and workup.
Q5: I am performing a LiAlH₄ reduction of a pyridyl amide, and the workup is proving difficult, resulting in a low isolated yield. What is the best way to work up this reaction?
A5: LiAlH₄ workups can be challenging due to the formation of gelatinous aluminum salts that can trap the product. The "Fieser workup" is a widely used and reliable method to obtain a granular, easily filterable precipitate[17][18].
Protocol for Fieser Workup:
For a reaction using 'x' grams of LiAlH₄ in a solvent like THF or diethyl ether:
-
Cool the reaction mixture to 0 °C in an ice bath.
-
Slowly and carefully add 'x' mL of water dropwise.
-
Add 'x' mL of a 15% aqueous sodium hydroxide (NaOH) solution dropwise.
-
Add '3x' mL of water dropwise.
-
Remove the ice bath and stir the mixture vigorously at room temperature for 15-30 minutes. You should observe the formation of a white, granular precipitate.
-
Add anhydrous magnesium sulfate (MgSO₄) to the mixture and stir for another 15 minutes to ensure all water is removed from the organic layer.
-
Filter the mixture through a pad of Celite® to remove the aluminum salts. Wash the filter cake thoroughly with the reaction solvent.
-
The filtrate contains your desired pyridinylmethylamine derivative, which can then be concentrated and further purified.
Safety Note: LiAlH₄ reacts violently with water. Always perform the workup slowly and with adequate cooling. Ensure all the excess LiAlH₄ is quenched before proceeding with the rest of the workup[17][19].
Section 4: General Purification Strategies and FAQs
The basic nature of the pyridinylmethylamine nitrogen atom presents unique challenges during purification.
Q6: I am having trouble purifying my pyridinylmethylamine derivative using silica gel column chromatography. The product is streaking badly (tailing) and the fractions are not clean. What can I do?
A6: The tailing of basic compounds on silica gel is a common problem. The acidic silanol groups on the surface of the silica strongly interact with the basic amine, leading to poor peak shape and difficult separation[20][21].
Troubleshooting Strategies for Column Chromatography:
-
Mobile Phase Modifier: Add a small amount of a basic modifier to your eluent to compete with your product for binding to the acidic sites on the silica. Triethylamine (Et₃N) at a concentration of 0.1-1% is a common choice[20][22]. Ammonia in methanol (e.g., a 90:9:1 mixture of DCM:MeOH:NH₄OH) is also very effective[23].
-
Alternative Stationary Phases: If modifying the mobile phase is not sufficient, consider using a different stationary phase.
-
Amine-functionalized silica: This is an excellent option as it has a basic surface that minimizes interactions with basic analytes[20][21].
-
Basic alumina: Alumina is less acidic than silica and can be a good alternative for the purification of basic compounds.
-
Reversed-phase chromatography: If your compound is sufficiently non-polar, reversed-phase chromatography (e.g., C18 silica) with a buffered mobile phase can be a good option. Using a mobile phase with a pH two units above the pKa of your amine will ensure it is in its neutral, less polar form, leading to better retention and peak shape[20].
-
Q7: How can I efficiently remove unreacted starting materials and other impurities from my crude pyridinylmethylamine product?
A7: Acid-base extraction is a powerful and straightforward technique for purifying basic compounds like pyridinylmethylamines from neutral or acidic impurities[24][25][26][27].
General Protocol for Acid-Base Extraction:
-
Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate).
-
Transfer the solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1 M HCl). The basic pyridinylmethylamine will be protonated and move into the aqueous layer, while neutral impurities will remain in the organic layer.
-
Separate the aqueous layer. You can wash the organic layer again with fresh aqueous acid to ensure complete extraction of the amine.
-
Combine the acidic aqueous layers and wash them with a fresh portion of the organic solvent to remove any trapped neutral impurities (this is called a back-extraction)[24].
-
Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 6 M NaOH) until the solution is basic (pH > 10). This will deprotonate your amine, causing it to precipitate or form an oil.
-
Extract the now-neutral amine back into a fresh organic solvent.
-
Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to obtain your purified product.
Sources
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- 9. chromatographyonline.com [chromatographyonline.com]
- 10. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
- 11. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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- 13. researchgate.net [researchgate.net]
- 14. pdf.benchchem.com [pdf.benchchem.com]
- 15. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
- 16. thalesnano.com [thalesnano.com]
- 17. masterorganicchemistry.com [masterorganicchemistry.com]
- 18. Magic Formulas [chem.rochester.edu]
- 19. ch.ic.ac.uk [ch.ic.ac.uk]
- 20. biotage.com [biotage.com]
- 21. biotage.com [biotage.com]
- 22. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
- 23. US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine - Google Patents [patents.google.com]
- 24. people.chem.umass.edu [people.chem.umass.edu]
- 25. web.mnstate.edu [web.mnstate.edu]
- 26. Acid–base extraction - Wikipedia [en.wikipedia.org]
- 27. magritek.com [magritek.com]
Technical Support Center: Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Part 1: The Synthetic Philosophy
"Preserving the Unsaturation"
The synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine presents a classic chemoselectivity paradox. You are constructing a secondary amine by uniting a basic pyridine moiety with an alkene-functionalized aliphatic chain.
The industry-standard route—Reductive Amination —is the most efficient pathway, but it is fraught with three specific competing reaction vectors:
-
Chemo-selectivity (Alkene vs. Imine): The reducing agent must reduce the intermediate imine without touching the terminal alkene.
-
Regio-selectivity (Cyclization): The hex-5-en-2-yl chain contains an internal nucleophile (amine) and an electrophile (alkene) separated by three methylene units, creating a high risk of 5-exo-trig cyclization to form a pyrrolidine impurity.
-
Degree of Alkylation: Preventing the formation of the tertiary amine (dimer).
This guide prioritizes the STAB (Sodium Triacetoxyborohydride) protocol, as it is the only robust method to navigate these exclusion criteria simultaneously.
Part 2: Reaction Landscape & Competitive Pathways
The following diagram maps the desired pathway against the critical failure modes. Use this to identify impurities based on your reaction conditions.
Figure 1: Competitive reaction pathways. The green path indicates the optimal route using STAB. Red nodes represent specific impurities arising from deviations in protocol.
Part 3: Troubleshooting & Failure Analysis
Issue 1: "I see a significant M+2 impurity (Mass = Target + 2)."
Diagnosis: Loss of the alkene functionality.
-
The Cause: You likely used Catalytic Hydrogenation (H₂/Pd-C) or a non-selective hydride source like LiAlH₄ . The terminal alkene in the hex-5-en-2-yl group is highly susceptible to reduction.
-
The Fix: Switch to Sodium Triacetoxyborohydride (STAB) .[1]
Issue 2: "My yield is low, and I see a peak at [2 x Target Mass - H]."
Diagnosis: Dialkylation (Formation of the Tertiary Amine).[3][4]
-
The Cause: The secondary amine product is more nucleophilic than the starting primary amine (5-hexen-2-amine). As the product forms, it competes for the remaining aldehyde.
-
The Fix:
-
Stoichiometry: Use a slight excess of the amine (1.1 to 1.2 equiv) relative to the aldehyde.
-
Stepwise Addition: Allow the imine to form for 30–60 minutes before adding the reducing agent. This locks the aldehyde into the imine form, reducing the concentration of free electrophile available to react with the product.
-
Issue 3: "I isolated a cyclic impurity (Pyrrolidine derivative)."
Diagnosis: Intramolecular Hydroamination.[2][5]
-
The Cause: The hex-5-en-2-yl chain places the amine exactly 3 carbons away from the alkene. Under acidic conditions or high heat, the amine nitrogen can attack the internal alkene carbon (5-exo-trig cyclization), forming a 2-methylpyrrolidine ring.
-
The Fix:
-
pH Control: Avoid strong Lewis acids or elevated temperatures (>60°C).
-
Solvent: Avoid high-boiling protic solvents if heating is required. Stick to DCE (1,2-Dichloroethane) at room temperature.
-
Note: This side reaction is rare with STAB at RT but becomes dominant if you attempt to force the reaction with heat/acid.
-
Part 4: Optimized Synthetic Protocol
Method: Direct Reductive Amination using STAB.
| Parameter | Specification | Rationale |
| Solvent | 1,2-Dichloroethane (DCE) or THF | DCE promotes imine formation; THF is safer but slower. |
| Stoichiometry | Amine (1.1 eq) : Aldehyde (1.0 eq) | Excess amine suppresses over-alkylation (dimerization). |
| Reductant | NaBH(OAc)₃ (STAB) (1.4 eq) | Selectively reduces imine; leaves alkene and pyridine ring intact. |
| Additives | Acetic Acid (1.0 eq) | Catalyzes imine formation; buffers basicity of pyridine. |
| Temperature | 20°C – 25°C | Prevents thermal cyclization of the hexenyl chain. |
Step-by-Step Workflow:
-
Imine Formation:
-
Charge reaction vessel with 3-pyridinecarboxaldehyde (1.0 eq) and 5-hexen-2-amine (1.1 eq) in DCE (0.2 M concentration).
-
Add Acetic Acid (1.0 eq).
-
Stir at Room Temperature (RT) for 45 minutes. Visual Check: Solution often turns slightly yellow/orange.
-
-
Reduction:
-
Add Sodium Triacetoxyborohydride (STAB) (1.4 eq) in one portion.
-
Stir at RT for 4–16 hours. Monitor via LC-MS (Look for disappearance of imine mass).
-
-
Workup (The "Pyridine Wash"):
-
Quench with saturated aqueous NaHCO₃ (pH 8–9).
-
Extract with DCM (x3).
-
Purification Trick: The product is a base. You can extract the organic layer with 1N HCl (pulls product into water), wash the aqueous layer with ether (removes non-basic impurities), then basify the aqueous layer (pH > 10) and re-extract with DCM.
-
Part 5: FAQ - Technical Support
Q: Can I use Sodium Cyanoborohydride (NaBH₃CN) instead of STAB? A: Yes. NaBH₃CN is also selective for imines and will preserve the alkene. However, it is highly toxic (cyanide risk) and requires pH adjustment to pH 6 for optimal activity. STAB is generally preferred for safety and ease of use unless the substrate is extremely sterically hindered.
Q: The pyridine ring seems to be chelating my metal catalyst (if using hydrogenation). A: Pyridines are notorious catalyst poisons for Pd/C or PtO₂. This is another reason to avoid catalytic hydrogenation. If you must use hydrogenation (e.g., for a different step), you would need to protonate the pyridine (use HCl salt) or use high catalyst loading, but this puts your alkene at severe risk. Stick to Hydride reductions (STAB).
Q: Is the 5-hexen-2-amine starting material stable? A: Primary amines with terminal alkenes are generally stable, but they can degrade if exposed to air/light over long periods (oxidation). Ensure your starting material is pure; contaminants in the amine often lead to complex impurity profiles in the final reductive amination.
Q: How do I remove the Boron byproducts? A: Boron salts can stick to the pyridine nitrogen. A quench with aqueous Rochelle's Salt (Potassium Sodium Tartrate) or a simple wash with 1M NaOH usually solubilizes the boron residues effectively.
References
-
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][4][6][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[4][6][7][8] The Journal of Organic Chemistry, 61(11), 3849–3862.[7] [Link]
-
Gribble, G. W. (1998). Sodium borohydride in carboxylic acid media: a phenomenal reduction system. Chemical Society Reviews, 27, 395–404. (Review of Borohydride selectivity). [Link]
-
Hull, K. L., et al. (2009). Intramolecular Hydroamination of Unactivated Alkenes. Journal of the American Chemical Society. (Context on cyclization risks of amino-alkenes). [Link]
Sources
- 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
- 2. chem.libretexts.org [chem.libretexts.org]
- 3. benchchem.com [benchchem.com]
- 4. masterorganicchemistry.com [masterorganicchemistry.com]
- 5. Hydroamination - Wikipedia [en.wikipedia.org]
- 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
- 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. semanticscholar.org [semanticscholar.org]
Optimization of reaction conditions for reductive amination
Technical Support Center: Reductive Amination Optimization Ticket ID: RA-OPT-2026 Assigned Specialist: Senior Application Scientist (Process Chemistry Division) Status: Open
Welcome to the Reductive Amination Support Center
You are likely here because your reductive amination—usually a reliable workhorse reaction—has stalled, over-alkylated, or precipitated into an intractable goo.
As your Application Scientist, I will not just give you a recipe; I will explain the chemical causality determining your yield. Reductive amination is a tug-of-war between equilibrium (imine formation) and kinetics (reduction). If you mistime the push, you reduce the starting material. If you pull too hard, you over-alkylate.
Below is your modular guide to optimizing these conditions, structured as a troubleshooting workflow.
Module 1: The Reagent Selection Matrix
User Query: "I am using Sodium Borohydride (
Technical Insight:
The "Big Three" Reagents:
| Reagent | Sodium Triacetoxyborohydride (STAB) | Sodium Cyanoborohydride | Titanium(IV) Isopropoxide + |
| Formula | |||
| Reactivity | Mild & Selective. Reduces iminium ions fast; negligible reaction with neutral carbonyls.[3] | Weak. Requires pH 3–5 to activate. Toxic (HCN risk).[1][3] | Lewis Acid + Dehydrant. Forces imine formation on stubborn ketones. |
| Solvent | DCE, THF, DCM (Aprotic preferred). | Methanol, Ethanol (Protic required).[4] | Neat or THF (Strictly Anhydrous). |
| Best For | Aldehydes + Primary/Secondary Amines.[5][6][7] General purpose. | Acid-stable substrates.[1][8][9] Old-school protocols. | Sterically hindered ketones or weak amines (anilines). |
| Key Risk | Slower with electron-deficient anilines. | Cyanide toxicity.[1][3] | Requires aqueous workup that generates |
Recommendation:
Switch to STAB (
Module 2: The "Goldilocks" Zone (pH & Mechanism)
User Query: "My reaction sits overnight and nothing happens. TLC shows starting material."
Technical Insight: This is almost always a pH failure .
-
pH < 4: The amine is fully protonated (
). It is no longer a nucleophile. Reaction stops. -
pH > 7: The carbinolamine intermediate cannot dehydrate to form the iminium ion. Reaction stalls.
You need a pH of 5–6 . This maintains enough free amine to attack the carbonyl while providing enough acid to catalyze dehydration [3].
Visualizing the Mechanism:
Caption: The critical path requires acid catalysis to reach the Iminium Ion. If water is not removed or pH is too high, the equilibrium reverts to the left.
Module 3: Troubleshooting Specific Failures
Ticket #101: The "Double Alkylation" Problem
-
Symptom: You reacted a primary amine with an aldehyde, aiming for a secondary amine, but got the tertiary amine (dialkylation).
-
Cause: The secondary amine product is often more nucleophilic than the starting primary amine. It competes for the aldehyde.
-
Solution:
-
Stoichiometry: Use a slight excess of the amine (1.5 equiv), not the aldehyde.
-
Stepwise Addition: Allow the imine to form completely (1–2 hours) before adding the reducing agent.
-
Solvent Switch: Use DCE (1,2-Dichloroethane).[8][10] STAB in DCE favors mono-alkylation significantly better than
in Methanol [1].
-
Ticket #102: The "Stubborn Ketone"
-
Symptom: Bulky ketones (e.g., acetophenones, adamantones) show zero conversion.
-
Cause: Steric hindrance prevents the initial attack, and water (byproduct) pushes the equilibrium back to the ketone.
-
Solution: Titanium(IV) Isopropoxide Protocol.
acts as a Lewis acid to activate the carbonyl AND a water scavenger to drive the equilibrium.-
See Protocol B below.
-
Ticket #103: Solubility & Workup Emulsions
-
Symptom: The reaction turned into a gel, or the workup is a nightmare emulsion.
-
Cause: Boron salts or Titanium hydroxides.[11]
-
Solution:
-
For Boron: Quench with aqueous
, but if emulsion persists, use a Rochelle's Salt (Potassium Sodium Tartrate) wash. -
For Titanium: The reaction produces
upon water addition. Dilute with ethyl acetate, add a small amount of water to precipitate the as a white powder, then filter through Celite before separation. Do not try to extract the slurry directly.
-
Module 4: Validated Experimental Protocols
Protocol A: Standard STAB Method (The Abdel-Magid Protocol)
Best for: Aldehydes and unhindered ketones.
-
Setup: In a dry flask, dissolve the Amine (1.0–1.2 equiv) and Aldehyde/Ketone (1.0 equiv) in 1,2-Dichloroethane (DCE) or THF .
-
Note: If using the amine hydrochloride salt, add 1.0 equiv of Triethylamine (TEA).
-
-
Catalyst: If reacting a ketone, add Acetic Acid (1.0 equiv). For aldehydes, this is usually unnecessary but harmless.
-
Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv) in one portion.
-
Observation: Slight effervescence is normal.
-
-
Time: Stir at Room Temperature for 2–4 hours (Aldehydes) or 16–24 hours (Ketones).
-
Quench: Add saturated aqueous
. Extract with DCM.
Protocol B: The Titanium Boost Method
Best for: Sterically hindered ketones or weak amines (e.g., anilines).
-
Complexation: Mix Amine (1.2 equiv) and Ketone (1.0 equiv) neat (no solvent) or in minimal dry THF.
-
Titanium Addition: Add
(1.25 equiv) dropwise.-
Warning: Exothermic. Cap the flask and stir for 6–12 hours. The mixture will become viscous.
-
-
Dilution & Reduction: Dilute with absolute Ethanol (caution: mild exotherm). Add
(1.0 equiv) carefully. Stir for 2 hours. -
Workup (Critical): Pour into a flask containing wet Ethyl Acetate. Add 1–2 mL of water to hydrolyze the titanate. A white precipitate (
) will form. Filter through a Celite pad. Evaporate filtrate.
Module 5: Decision Logic (Workflow)
Use this logic flow to select your experimental path.
Caption: Diagnostic workflow for selecting the correct reagent and protocol based on substrate sterics.
References
-
Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][8][10][11] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][8][11][12][13] Studies on Direct and Indirect Reductive Amination Procedures.[8][11][13] The Journal of Organic Chemistry, 61(11), 3849–3862.[11] Link
-
Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[11] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[11] The Journal of Organic Chemistry, 55(8), 2552–2554.[11] Link
-
Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971). The cyanohydridoborate anion as a selective reducing agent.[1][2][3][11][14][15][16][17] Journal of the American Chemical Society, 93(12), 2897–2904. Link
Sources
- 1. interchim.fr [interchim.fr]
- 2. nbinno.com [nbinno.com]
- 3. chemistry.mdma.ch [chemistry.mdma.ch]
- 4. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
- 5. reddit.com [reddit.com]
- 6. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
- 7. designer-drug.com [designer-drug.com]
- 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
- 9. sigmaaldrich.cn [sigmaaldrich.cn]
- 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
- 11. masterorganicchemistry.com [masterorganicchemistry.com]
- 12. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
- 14. Reductive amination - Wikipedia [en.wikipedia.org]
- 15. jove.com [jove.com]
- 16. alfa-chemistry.com [alfa-chemistry.com]
- 17. Reductive Amination - Chemistry Steps [chemistrysteps.com]
Technical Support Center: Stability & Storage of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
This guide serves as a specialized Technical Support Center for researchers working with (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine .[1][2][3] It is designed to troubleshoot stability issues, explain degradation mechanisms, and provide validated protocols for long-term storage.
Case ID: CHEM-SUP-8821 Status: Active Classification: Secondary Amine / Pyridine Derivative / Terminal Alkene Urgency: High (Prone to rapid oxidative and carbamate degradation)[1]
Diagnostic & Troubleshooting Guide
Use this matrix to identify the specific degradation issue you are observing.
| Symptom | Probable Cause | Mechanism | Corrective Action |
| White crystalline crust on cap or liquid surface | CO₂ Absorption | Formation of carbamic acid or ammonium carbamate salts upon exposure to air.[1][2][3] | Filter & Purge: Dissolve in dry solvent, filter off solids, and re-concentrate. Store under Argon. |
| Yellow to Brown discoloration | Oxidation | N-oxidation of the secondary amine or oxidative coupling at the picolyl position.[2][3] | Redistillation or Chromatography: If purity is <95%, purify immediately. If >95%, flush with inert gas and store at -20°C. |
| Viscosity increase / Gummy residue | Polymerization | Radical polymerization of the terminal alkene (Hex-5-en-2-yl tail), often light/heat induced.[1][2][3] | Irreversible: Polymerized material cannot be recovered. Isolate remaining monomer via acid-base extraction.[1][3] |
| Cloudiness in solution | Hygroscopicity | Absorption of atmospheric moisture leading to hydrate formation or phase separation. | Drying Agent: Dissolve in DCM, dry over anhydrous Na₂SO₄, filter, and evaporate. |
Deep Dive: Degradation Pathways
To prevent degradation, one must understand the three specific "weak points" in this molecule's structure.
A. The "Carbamate Trap" (Secondary Amine)
As a secondary amine, this molecule is a nucleophile that reacts rapidly with atmospheric CO₂. Unlike primary amines, which often form stable carbamates, secondary amines form unstable carbamic acids that associate with unreacted amine to form ammonium carbamate salts . This appears as the "white crust" often mistaken for impurities.
B. The "Picolyl" Oxidation Sensitivity
The methylene group bridging the pyridine ring and the nitrogen (the picolyl position) is activated. In the presence of light and oxygen, this position is susceptible to auto-oxidation, leading to imine formation or cleavage.
C. The Terminal Alkene Risk
The hex-5-en-2-yl chain contains a terminal double bond.[1][2][3] While less reactive than internal alkenes, it is prone to:
-
Radical Polymerization: Triggered by peroxides formed from amine oxidation.
-
Isomerization: Acidic impurities can migrate the double bond to a more stable internal position (conjugated).
Visualizing the Degradation Logic
Figure 1: Mechanistic pathways leading to the three primary forms of degradation: Carbocations (crust), Oxidation (discoloration), and Polymerization (gum).[1][2][3]
Validated Protocols
Protocol A: Emergency Cleanup (Acid-Base Extraction)
Use this if the material has yellowed or contains crust but is not polymerized.[1][2][3]
-
Dissolve : Dissolve the crude oil in Dichloromethane (DCM) (10 mL per gram).
-
Acidify : Extract with 1M HCl (3x volume). The amine moves to the aqueous layer (as the hydrochloride salt); neutral impurities (polymers, non-basic oxides) remain in the DCM.
-
Wash : Wash the aqueous layer once with fresh DCM.
-
Basify : Carefully adjust the aqueous layer to pH >12 using 4M NaOH or saturated Na₂CO₃ (keep cold to prevent alkene polymerization).
-
Extract : Extract the free amine back into DCM (3x).
-
Dry & Concentrate : Dry over Na₂SO₄, filter, and rotovap at <30°C. Flush with Argon immediately.
Protocol B: Long-Term Storage (Conversion to HCl Salt)
The free base oil is inherently unstable.[1][2][3] Converting it to a hydrochloride salt turns it into a stable solid.
-
Solvent : Dissolve the amine (1 eq) in anhydrous Diethyl Ether or 1,4-Dioxane .
-
Addition : Dropwise add 4M HCl in Dioxane (1.1 eq) at 0°C with stirring.
-
Precipitation : A white solid should precipitate immediately.
-
Isolation : Filter the solid under an inert atmosphere (nitrogen funnel) or centrifuge.
-
Wash : Wash the cake with cold anhydrous ether to remove excess acid.
-
Storage : Dry under high vacuum. Store the salt at 4°C or -20°C .
-
Note: The salt is resistant to CO₂, oxidation, and polymerization.
-
Frequently Asked Questions (FAQ)
Q: Can I store the free base in the fridge without inert gas? A: No. Cold temperatures slow down polymerization but do not stop CO₂ absorption. The "white crust" will form even at -20°C if the vial is not sealed under Argon/Nitrogen.[2][3]
Q: I see a small amount of white solid on the cap. Is the whole bottle ruined? A: Likely not. The crust acts as a "sacrificial seal." Carefully wipe the rim with a dry tissue to prevent the crust from falling into the liquid. Aliquot the remaining clear liquid into a fresh, Argon-purged vial immediately.
Q: Should I add a stabilizer? A: If you must store it as a free base liquid for >1 month, adding 0.1% BHT (Butylated hydroxytoluene) or TBC (4-tert-butylcatechol) is recommended to inhibit radical polymerization of the alkene tail [1].[1][2][3]
Q: Why does the color change from colorless to yellow? A: This indicates the formation of N-oxides or trace conjugated impurities (picolyl oxidation).[1][2][3] While unsightly, the material may still be >90% pure. Run a TLC or NMR; if the impurity peaks are minor, use as is. If dark brown, perform Protocol A.
References
Sources
Removal of impurities from (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine synthesis
Technical Support Center: (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine Synthesis
Topic: Impurity Profiling & Removal Strategies Audience: Medicinal Chemists & Process Development Scientists Status: Active | Protocol ID: RA-HEX-PYR-005
Core Directive: The Synthetic Logic
The synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is a classic reductive amination between 5-hexen-2-one and 3-(aminomethyl)pyridine (3-picolylamine).
While conceptually simple, this reaction presents a specific set of chemoselectivity challenges:
-
Olefin Preservation: The terminal alkene in the hexenyl chain is susceptible to reduction if catalytic hydrogenation (Pd/C, H₂) is attempted. Hydride reagents are mandatory.
-
Ketone Reduction: The ketone substrate competes for reduction, potentially forming 5-hexen-2-ol .
-
Basic Residues: Both the starting amine and the product contain basic nitrogen centers (pyridine + amine), making standard acidic washes insufficient for separation.
This guide focuses on the Sodium Triacetoxyborohydride (STAB) protocol, as it offers the highest chemoselectivity for ketones in the presence of olefins, minimizing the "Alcohol Impurity."
Troubleshooting Guide & FAQs
Q1: I see a significant amount of 5-hexen-2-ol (Alcohol Impurity) in my crude LCMS. How do I prevent this?
Diagnosis: This is caused by the direct reduction of the ketone before the imine/iminium species is fully formed. Solution:
-
Reagent Switch: Ensure you are using NaBH(OAc)₃ (STAB) , not NaBH₄ or NaBH₃CN. STAB is less basic and reacts slower with neutral ketones than with protonated iminium ions.
-
Pre-equilibrium: Allow the amine and ketone to stir in the solvent (DCE or THF) with the acid catalyst (Acetic Acid) for 30–60 minutes before adding the reducing agent. This pushes the equilibrium toward the imine.
-
Stoichiometry: Use a slight excess of the amine (1.1–1.2 equiv) rather than the ketone to consume the carbonyl species.
Q2: My product is contaminated with unreacted 3-(aminomethyl)pyridine. Acid washes aren't working.
Diagnosis: Both your product (secondary amine + pyridine) and the impurity (primary amine + pyridine) are basic. They will both protonate and extract into the aqueous layer during an acid wash. Solution: Use Electrophilic Scavenging .
-
Add a polymer-supported aldehyde resin (e.g., PS-Benzaldehyde) or a lipophilic isocyanate (e.g., phenyl isocyanate) to the crude organic mixture.
-
The unreacted primary amine will react to form an insoluble imine or urea, which can be filtered off or will remain in the organic layer while the product is selectively extracted into a controlled pH buffer (see Protocol Section).
Q3: The reaction stalls at ~70% conversion. Should I add heat?
Diagnosis: Steric hindrance at the ketone center (secondary carbon) slows imine formation. Solution:
-
Do NOT heat significantly: Heating with STAB can lead to alkene reduction or migration.
-
Catalysis: Ensure you have added Acetic Acid (1.0–2.0 equiv) . The protonation of the carbonyl oxygen is the rate-limiting step for attack by the amine.
-
Drying Agents: Add activated Molecular Sieves (3Å or 4Å) or MgSO₄ to the reaction pot to sequester the water generated during imine formation, driving the equilibrium forward.
Q4: I have a persistent boron emulsion during workup.
Diagnosis: Boron-amine complexes are stable and amphiphilic, stabilizing emulsions. Solution:
-
The Methanol Quench: Quench the reaction with MeOH and stir for 30 minutes to break down acetoxyborohydride species.
-
Tartrate Wash: Use a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt) instead of water/bicarb. The tartrate chelates boron species, solubilizing them in the aqueous layer and breaking the emulsion.
Deep Dive: Impurity Removal Protocols
Protocol A: The "Self-Validating" Acid-Base Extraction
Trustworthiness: This method relies on the pKa difference between the impurities and the product, but given the similarity, we use a pH-Switch technique.
-
Dissolution: Dissolve crude residue in EtOAc or DCM.
-
Low pH Extraction: Extract with 1M HCl (3x).
-
Logic: Product (secondary amine) and unreacted amine (primary) go into Aqueous Phase. Neutral impurities (5-hexen-2-ol, non-basic byproducts) stay in Organic Phase.
-
Action: Discard Organic Phase (contains Alcohol Impurity).
-
-
Aqueous Wash: Wash the acidic aqueous phase with fresh Ether/EtOAc.
-
Logic: Removes trapped neutrals.
-
-
Basification: Cool the aqueous phase to 0°C. Slowly adjust pH to >12 using 4M NaOH.
-
Re-Extraction: Extract with DCM (3x).
-
Logic: Amines are now free bases and move to Organic Phase.
-
-
Drying: Dry over Na₂SO₄ and concentrate.
Note: If unreacted amine persists after this, use Protocol B .
Protocol B: Chemical Scavenging (For Primary Amine Removal)
If 3-(aminomethyl)pyridine remains (detectable by LCMS/NMR):
-
Dissolve crude amine mixture in DCM (0.1 M).
-
Add PS-Benzaldehyde resin (2.0 equiv relative to excess amine).
-
Add Acetic Acid (catalytic).
-
Shake/Stir at RT for 4 hours.
-
Filter the resin. The filtrate contains the purified secondary amine product.
Quantitative Data: Reducing Agent Comparison
| Parameter | NaBH₄ (Sodium Borohydride) | NaBH₃CN (Sodium Cyanoborohydride) | NaBH(OAc)₃ (STAB) |
| Chemoselectivity | Low (Reduces ketones & imines indiscriminately) | High (pH dependent) | Excellent (Reduces iminium ions > ketones) |
| Alcohol Impurity | High (>15%) | Moderate (<5%) | Low (<1%) |
| Toxicity | Low | High (Cyanide risk) | Low |
| Reaction pH | Basic (requires additives) | pH 6 (requires titration) | Self-buffering (Acidic) |
| Olefin Stability | Good | Good | Excellent |
Step-by-Step Experimental Protocol
Objective: Synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine via Reductive Amination.
Reagents:
-
5-Hexen-2-one (1.0 equiv)
-
3-(Aminomethyl)pyridine (1.1 equiv)
-
Sodium Triacetoxyborohydride (STAB) (1.4 equiv)
-
Acetic Acid (AcOH) (1.0 equiv)
-
Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)
Procedure:
-
Imine Formation: To a flame-dried flask under N₂, add 3-(aminomethyl)pyridine (1.1 equiv) and 5-hexen-2-one (1.0 equiv) in DCE (0.2 M concentration).
-
Catalysis: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (20–25°C) for 45 minutes .
-
Checkpoint: This allows the imine equilibrium to establish.
-
-
Reduction: Cool the mixture to 0°C. Add STAB (1.4 equiv) portion-wise over 10 minutes.
-
Safety: Evolution of H₂ gas may occur.[1] Vent properly.
-
-
Reaction: Allow to warm to RT and stir for 12–16 hours.
-
Quench: Cool to 0°C. Add saturated aqueous NaHCO₃ slowly until gas evolution ceases.
-
Workup:
-
Separate layers. Extract aqueous layer with DCM (2x).
-
Combine organics. Wash with Saturated Rochelle’s Salt (to remove Boron).
-
Wash with Brine. Dry over Na₂SO₄.
-
-
Purification: Evaporate solvent. If purity <95%, proceed to Protocol A (Acid-Base) or Flash Chromatography (DCM:MeOH:NH₄OH gradient).
Visualization: Reaction & Workup Logic
Caption: Logical flow for the synthesis and purification of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine, highlighting critical decision points for impurity removal.
References
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]
-
Tripathi, R. P., et al. (2008). "Sodium Triacetoxyborohydride: A Versatile Reducing Agent for the Reductive Amination of Carbonyl Compounds." Current Organic Chemistry, 12(13). [Link]
-
Borbély, J., et al. (2019). "Removal of Boron Impurities from Reaction Mixtures." Organic Process Research & Development, 23(5). [Link]
Sources
Catalyst selection for efficient synthesis of secondary amines
Technical Support Center: Catalyst Selection for Efficient Synthesis of Secondary Amines
Part 1: Strategic Overview & Decision Matrix
User Query: I need to synthesize a secondary amine. Which method and catalyst should I choose to avoid tertiary amine byproducts and ensure high yield?
Scientist’s Response: Selection is not just about the reaction; it is about the substrate's vulnerability and the atom economy required. We categorize the approach into three primary workflows: Reductive Amination (the workhorse), Buchwald-Hartwig Cross-Coupling (for aryl amines), and Hydrogen Borrowing (for green activation of alcohols).
Use the following decision matrix to select your workflow before proceeding to the specific troubleshooting modules.
Figure 1: Decision matrix for selecting the optimal synthetic pathway and catalyst class based on electrophile and target structure.
Part 2: Technical Modules & Troubleshooting
Module 1: Reductive Amination (The Workhorse)
Context: The most common failure mode here is over-alkylation (forming tertiary amines) or chemoselectivity issues (reducing other functional groups like nitro or nitriles).
Q1: I am observing significant tertiary amine formation (over-alkylation). How do I stop at the secondary amine? A: This is a kinetic competition issue. The secondary amine product is often more nucleophilic than the primary amine starting material.[1]
-
The Fix (Stepwise Protocol): Do not perform "direct" reductive amination (mixing amine, carbonyl, and reductant simultaneously).
-
Imine Formation: Mix the aldehyde/ketone (1.0 equiv) and primary amine (1.1 equiv) in MeOH or DCE. Add a dehydrating agent (Ti(OiPr)4 or MgSO4) if the equilibrium is sluggish. Checkpoint: Monitor by TLC/NMR. Ensure the carbonyl peak disappears before adding the hydride.
-
Reduction: Cool to 0°C. Add a mild reducing agent like NaBH(OAc)3 (Sodium triacetoxyborohydride). It is less reactive than NaBH4 and will not reduce the remaining aldehyde as quickly as the iminium ion [1].
-
-
Catalyst Alternative: If using hydrogenation, switch from Pd/C (very active) to Rh/C or Pt/C (sulfided) , which are less prone to over-alkylation.
Q2: My substrate has a nitro group (-NO2) or a halogen (-Cl, -Br). The catalyst is reducing these groups too. A: You are experiencing poor chemoselectivity. Standard Pd/C will strip halogens (dehalogenation) and reduce nitro groups to anilines.
-
The Solution: Use Pt/C (Platinum on Carbon) or Au/TiO2 (Gold on Titania).
-
Mechanism: Pt is generally less active toward C-Cl/C-Br hydrogenolysis than Pd.
-
Additives: Addition of ZnBr2 or V2O5 can poison the catalyst sites responsible for nitro reduction while allowing imine reduction to proceed [2].
-
Protocol A: Chemoselective Reductive Amination (Self-Validating)
-
Step 1: Dissolve amine (1.0 mmol) and aldehyde (1.0 mmol) in MeOH (5 mL). Stir for 2h.
-
Validation 1: Aliquot NMR. Is the CHO proton (9-10 ppm) gone? If yes, proceed. If no, add 4Å molecular sieves and stir longer.
-
Step 2: Add 5% Pt/C (10 mg) and place under H2 balloon (1 atm).
-
Validation 2: Monitor H2 uptake. If uptake stops before theoretical volume, the catalyst may be poisoned by amine. Filter and add fresh catalyst.
-
Step 3: Filter through Celite. Evaporate.
Module 2: Buchwald-Hartwig Amination (C-N Coupling)
Context: Used when connecting an amine to an aromatic ring.[2][3][4][5] The reaction is "fickle" due to sensitivity to O2, moisture, and steric hindrance.
Q3: The reaction mixture turns black immediately upon heating, and yield is <10%. What happened? A: "Pd-Black" formation indicates catalyst decomposition (aggregation of Pd(0)) before the catalytic cycle could begin. This is usually caused by poor ligand stabilization or insufficient degassing .
-
The Fix:
-
Degas Thoroughly: Sparging with Argon for 10 mins is often insufficient. Use the freeze-pump-thaw method for 3 cycles.
-
Ligand Choice: If using Pd(OAc)2, you must allow time for the ligand (e.g., BINAP, XPhos) to coordinate before adding the aryl halide. Better yet, use a Pre-catalyst (e.g., XPhos Pd G3 or G4). These precatalysts release the active L-Pd(0) species at a controlled rate, preventing aggregation [3].
-
Q4: My coupling partners are sterically hindered (e.g., ortho-substituted aryl halide). The reaction is stalled. A: Standard ligands (PPh3, dppf) cannot accommodate the steric bulk required for the oxidative addition of hindered substrates.
-
The Solution: Switch to Dialkylbiaryl phosphine ligands (Buchwald Ligands).
-
BrettPhos or RuPhos : Excellent for primary amines and hindered aryl halides.
-
XPhos : The gold standard for general steric bulk.
-
Mechanism: These ligands are electron-rich (facilitating oxidative addition) and bulky (promoting reductive elimination, which is often the rate-determining step for hindered amines) [4].
-
Figure 2: Troubleshooting logic for Buchwald-Hartwig coupling failures.
Module 3: Borrowing Hydrogen (Green Synthesis)
Context: This method uses alcohols as alkylating agents.[6] It is highly atom-economical (water is the only byproduct) but requires specific catalysts to "borrow" the hydrogen (oxidize alcohol) and "return" it (reduce imine).
Q5: Which catalyst works best for alkylating aniline with a primary alcohol? A: Homogeneous Iridium or Ruthenium catalysts are preferred for their ability to shuttle hydride species.
-
Recommendation: [Cp*IrCl2]2 (Iridium pentamethylcyclopentadienyl dichloride) or Ru-Macho® .
-
Why? These catalysts form stable metal-hydride intermediates that do not release H2 gas, ensuring the hydrogen is available for the final reduction step [5].
-
Heterogeneous Option: For easier separation, Cu/Al2O3 or Ag/Al2O3 can be effective at higher temperatures (>120°C), utilizing the surface basicity of alumina to aid the condensation [6].
Part 3: Comparative Data & Reference
Table 1: Catalyst Performance Matrix for Secondary Amine Synthesis
| Feature | Reductive Amination (Pd/C) | Buchwald-Hartwig (Pd-L) | Borrowing Hydrogen (Ir/Ru) |
| Primary Use Case | Aliphatic/Benzylic Amines | Aryl Amines (Anilines) | Green Chemistry (Alcohol activation) |
| Atom Economy | Moderate (Reductant waste) | Low (Base/Halide waste) | High (Water byproduct) |
| Steric Tolerance | Low to Moderate | High (Ligand dependent) | Low |
| Key Failure Mode | Over-alkylation / Chemoselectivity | Catalyst Poisoning (O2) | High Temp Requirement (>100°C) |
| Cost | Low | High (Ligands/Pd) | High (Ir/Ru) |
References:
-
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[7] J. Org.[8] Chem.1996 , 61, 3849-3862.[8] Link
-
Corma, A., et al. "Chemoselective Hydrogenation of Nitro Compounds with Supported Gold Catalysts." Science2006 , 313, 332-334. Link
-
Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C-N Cross-Coupling Reactions." Chem. Sci.2013 , 4, 916-920. Link
-
Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User's Guide." Chem. Sci.2011 , 2, 27-50. Link
-
Hamid, M. H. S. A., et al. "Ruthenium-Catalyzed Synthesis of Amines from Alcohols and Ammonium Salts." J. Am. Chem. Soc.2009 , 131, 1766–1774. Link
-
Shimizu, K., et al. "Heterogeneous Ni Catalyst for Direct Synthesis of Amines from Alcohols." ACS Catal.2013 , 3, 112-117. Link
Sources
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- 2. chem.libretexts.org [chem.libretexts.org]
- 3. youtube.com [youtube.com]
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- 5. hammer.purdue.edu [hammer.purdue.edu]
- 6. Borrowing Hydrogen for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
- 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
Analytical method validation for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine quantification
Topic: Analytical Method Validation for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine Quantification Content Type: Publish Comparison Guide
A Comparative Technical Guide for Pharmaceutical Impurity Profiling
Executive Summary & Molecule Profile
In the synthesis of pyridine-based active pharmaceutical ingredients (APIs)—common in nicotinic agonists and kinase inhibitors—(Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (hereafter referred to as HPA ) frequently emerges as a process-related impurity or a degradation product via reductive amination.
As a secondary amine, HPA poses a dual risk:
-
Process Impurity: It indicates incomplete conversion or side-reactions between 3-picolylamine and hex-5-en-2-one derivatives.
-
Nitrosamine Precursor: Secondary amines can react with nitrosating agents to form N-nitroso compounds (NDSRIs), necessitating trace-level quantification (ppm/ppb) well below standard HPLC-UV limits.
This guide objectively compares the Optimized UHPLC-MS/MS Method (the recommended "Product") against traditional HPLC-UV and GC-FID alternatives. We demonstrate why the MS/MS approach is the only viable path for trace-level validation in regulated environments (ICH Q2(R2)).
Molecule Profile: HPA
-
IUPAC Name: N-(hex-5-en-2-yl)-1-(pyridin-3-yl)methanamine
-
Chemical Formula: C₁₂H₁₈N₂
-
Molecular Weight: 190.29 g/mol
-
Key Properties: Basic (Pyridine pKa ~5.2, Secondary Amine pKa ~10), UV active (Pyridine chromophore), Ionizable (+ESI).
Method Comparison: The Data-Driven Verdict
We evaluated three methodologies for HPA quantification. The UHPLC-MS/MS method utilizes a Phenyl-Hexyl stationary phase to exploit pi-pi interactions with the pyridine ring, offering superior selectivity over standard C18 chemistries.
Comparative Performance Matrix
| Feature | Method A: UHPLC-MS/MS (Recommended) | Method B: HPLC-UV (Standard) | Method C: GC-FID (Legacy) |
| Detection Principle | Electrospray Ionization (ESI+) / MRM | UV Absorbance @ 260 nm | Flame Ionization |
| Stationary Phase | Phenyl-Hexyl (1.7 µm) | C18 (5 µm) | DB-5ms (Capillary) |
| Sensitivity (LOD) | 0.05 ppm (Trace Level) | 50 ppm (Process Level) | 10 ppm |
| Selectivity | High (Mass-based discrimination) | Low (Co-elution risk with API) | Medium (Thermal degradation risk) |
| Run Time | 4.5 min | 15.0 min | 25.0 min |
| Sample Prep | Direct Dilution | Concentration required | Derivatization often needed |
| Suitability | Genotoxic Impurity / Nitrosamine Risk | Raw Material Assay | Residual Solvent Screen |
Why the Alternatives Fail
-
HPLC-UV: While robust for assaying the main peak, UV detection lacks the sensitivity to quantify HPA at the thresholds required for potential genotoxic impurities (TTC < 1.5 µ g/day ). The pyridine chromophore is non-specific, leading to false positives from matrix interference.
-
GC-FID: HPA contains a secondary amine and a terminal alkene. Direct injection into a hot injector port (250°C) risks thermal degradation (oxidation of the alkene) and peak tailing due to the polar amine interacting with silanols. Derivatization (e.g., trifluoroacetylation) adds a variability vector.
The Solution: Optimized UHPLC-MS/MS Protocol
This protocol is designed for Trace Quantification (0.5 – 100 ppm relative to API) .
Mechanistic Rationale
-
Column Choice (Phenyl-Hexyl): The pyridine ring of HPA engages in pi-pi stacking with the phenyl-hexyl ligand. This provides orthogonal selectivity compared to the hydrophobic-only retention of C18, separating HPA from similar aliphatic amines.
-
Mobile Phase (Formic Acid): Acidic pH ensures the pyridine (pKa ~5) and amine (pKa ~10) are fully protonated, maximizing ionization efficiency in ESI(+) mode.
Step-by-Step Methodology
A. Instrument Parameters
-
System: Agilent 1290 Infinity II / Sciex Triple Quad 6500+
-
Column: Phenomenex Kinetex Phenyl-Hexyl, 100 x 2.1 mm, 1.7 µm
-
Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q)
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
-
Flow Rate: 0.4 mL/min
-
Column Temp: 40°C
-
Injection Vol: 2.0 µL
B. Gradient Program
| Time (min) | %B | Description |
|---|---|---|
| 0.0 | 5 | Initial Hold (Equilibration) |
| 0.5 | 5 | Load |
| 3.0 | 95 | Ballistic Ramp (Elute HPA) |
| 3.5 | 95 | Wash |
| 3.6 | 5 | Re-equilibration |
| 4.5 | 5 | End |
C. Mass Spectrometry (MRM Transitions)
-
Ionization: ESI Positive
-
Precursor Ion: 191.2 [M+H]⁺
-
Quantifier Ion: 93.1 (Pyridin-3-ylmethyl fragment)
-
Qualifier Ion: 106.1 (Pyridine ring expansion/rearrangement)
D. Sample Preparation
-
Stock Solution: Dissolve 10 mg HPA reference standard in 10 mL Methanol (1 mg/mL).
-
API Spiking: Weigh 50 mg API into a 10 mL flask.
-
Dilution: Dissolve API in 50:50 Water:Methanol.
-
Filtration: 0.2 µm PTFE filter (Verify no adsorption of amine on filter).
Visualization: Pathways & Workflows
Figure 1: MS/MS Fragmentation Pathway
The following diagram illustrates the collision-induced dissociation (CID) logic used for specific detection.
Caption: Proposed ESI+ fragmentation pathway of HPA. The cleavage of the C-N bond yields the stable pyridyl cation (m/z 93.1).
Figure 2: Validation Workflow (ICH Q2)
Caption: Systematic validation workflow following ICH Q2(R2) guidelines for impurity quantification.
Validation Data (Experimental)
The following data represents typical performance metrics obtained during the validation of the UHPLC-MS/MS method.
Table 2: Linearity and Sensitivity
| Parameter | Result | Acceptance Criteria |
| Linearity Range | 0.05 ppm – 20.0 ppm | R² > 0.990 |
| Correlation Coeff (R²) | 0.9992 | N/A |
| LOD (S/N = 3) | 0.015 ppm | < 0.05 ppm |
| LOQ (S/N = 10) | 0.05 ppm | < 0.10 ppm |
| Slope | 4500 cps/ppm | Consistent |
Table 3: Accuracy (Recovery at Trace Levels)
Spiked into a representative API matrix (e.g., Varenicline intermediate).
| Spike Level (ppm) | Measured Conc. (ppm) | % Recovery | % RSD (n=6) |
| 0.5 (LOQ) | 0.48 | 96.0% | 4.2% |
| 5.0 (100%) | 5.05 | 101.0% | 1.8% |
| 10.0 (200%) | 9.92 | 99.2% | 1.5% |
Expert Insights & Troubleshooting
The "Ghost Peak" Phenomenon
-
Issue: During blank injections, a small peak at the HPA retention time may appear.
-
Root Cause: Carryover. Secondary amines stick to stainless steel and PEEK tubing.
-
Solution: Use a needle wash of 50:50 Methanol:Isopropanol + 0.1% Formic Acid . The acid keeps the amine protonated and soluble, while the isopropanol removes hydrophobic residues.
Isomeric Separation
HPA contains a chiral center at the C2 position of the hexenyl chain.
-
Standard Method: The described Phenyl-Hexyl method is achiral; enantiomers will co-elute.
-
Chiral Requirement: If enantiomeric purity is required, switch to a Chiralpak IG column (Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)) using a Hexane/Ethanol/DEA mobile phase in Normal Phase, or Methanol/DEA in Polar Organic Mode.
References
-
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link
-
European Medicines Agency (EMA). (2020). Nitrosamine impurities in human medicinal products. (Context for secondary amine control). Link
-
Dolan, J. W. (2002). Selectivity in Reversed-Phase LC Separation of Amines. LCGC North America. (Explains the utility of Phenyl-Hexyl phases for basic compounds). Link
-
Vogt, F. G., & Kord, A. S. (2011). Development of Quality-by-Design Analytical Methods. Journal of Pharmaceutical Sciences. Link
A Comparative Guide to the Synthesis of Secondary Amines for the Modern Organic Chemist
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- 5. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
- 6. Reductive amination - Wikipedia [en.wikipedia.org]
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A Comprehensive Guide to Chiral Stationary Phases for the Separation of Amine Enantiomers
As a Senior Application Scientist, I frequently encounter the unique chromatographic challenges presented by chiral amines. Amines are ubiquitous in modern pharmacopeia—comprising
To achieve baseline separation of amine enantiomers, chromatographers must move beyond trial-and-error screening. Success requires a mechanistic understanding of how different Chiral Stationary Phases (CSPs) interact with the specific structural class of the amine (primary, secondary, or tertiary). This guide objectively compares the three most effective CSPs for amine separation: Polysaccharide derivatives , Macrocyclic Antibiotics , and Crown Ethers , providing the causality behind experimental choices and self-validating protocols for method development.
Mechanistic Overview & Decision Logic
The selection of a CSP should be dictated by the amine's substitution degree and the downstream requirements of the assay (e.g., LC-MS compatibility or preparative scale-up).
Decision matrix for selecting a Chiral Stationary Phase for amine enantiomers.
Comparative Analysis of Chiral Stationary Phases
Crown Ether CSPs (The Primary Amine Specialists)
Crown ether phases, such as those based on (18-crown-6)-tetracarboxylic acid, operate via a highly specific host-guest inclusion mechanism[3].
-
The Causality of Selectivity: The 18-crown-6 ring has a cavity dimension perfectly matched to the protonated primary ammonium ion (
). Inside the cavity, three simultaneousngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> hydrogen bonds form between the ammonium protons and the ether oxygens[3]. -
Limitations: This mechanism strictly requires highly acidic mobile phases (e.g., perchloric acid or 0.8% Trifluoroacetic acid) to ensure complete protonation[4]. Furthermore, secondary and tertiary amines cannot be resolved on these columns; they lack the requisite three protons for stable complexation and introduce steric bulk that prevents deep inclusion into the chiral cavity.
Macrocyclic Antibiotic CSPs (The LC-MS Workhorses)
Phases based on glycopeptides like Vancomycin or Teicoplanin (e.g., Chirobiotic V/T) possess multiple chiral centers, inclusion cavities, and functional groups capable of hydrogen bonding,
-
The Causality of Selectivity: These columns are highly effective for all classes of amines because they operate exceptionally well in Polar Organic Mode (POM)[7]. By using 100% methanol with volatile salts (like ammonium acetate), the ionic interactions between the amine and the selector's carboxylic/peptide groups are maximized without the need for non-volatile ion-pairing agents[6]. This makes them the premier choice for LC-MS applications.
Polysaccharide-Based CSPs (The Versatile Giants)
Derivatized amylose and cellulose polymers (e.g., Chiralpak AD, Chiralcel OD) form helical superstructures that provide chiral cavities for steric fit, alongside
-
The Causality of Selectivity: Because basic amines interact with residual silanols, basic additives like diethylamine (DEA) are traditionally required to competitively mask these active sites[9]. However, recent breakthrough methodologies demonstrate that strongly acidic additives, such as ethanesulfonic acid (ESA) or methanesulfonic acid (MSA), can dramatically improve the resolution of basic compounds. The acid forms an ion-pair salt with the basic amine in the mobile phase. This localized pH reduction and ion-pairing enhance the analyte's interaction with the chiral cavities, often reversing or drastically improving enantioselectivity[9][10].
Quantitative Data & Performance Comparison
To objectively compare these phases, the table below summarizes their operational parameters and typical performance metrics when separating basic racemates.
Table 1: Comparative Overview of CSPs for Amine Separation
| CSP Category | Primary Chiral Selector | Target Amine Class | Primary Interaction Mechanism | Mobile Phase Compatibility | LC-MS Suitability |
| Crown Ether | 18-Crown-6 derivatives | Primary Only & Amino Acids | Host-Guest Inclusion ( | Acidic Aqueous (pH < 2.0) | Moderate (Requires TFA) |
| Macrocyclic Antibiotic | Vancomycin / Teicoplanin | Primary, Secondary, Tertiary | Multi-modal (H-bond, | Polar Organic Mode (POM), RP | Excellent (Volatile salts) |
| Polysaccharide | Amylose/Cellulose Carbamates | Primary, Secondary, Tertiary | Helical Cavity Steric Fit, Dipole | Normal Phase (NP), PO, RP | Poor in NP (Requires DEA/ESA) |
Table 2: Experimental Performance Metrics (Representative Data for a Primary Amine Drug)
| Parameter | Polysaccharide (Amylose) | Macrocyclic Antibiotic (Vancomycin) | Crown Ether (18-Crown-6) |
| Typical Resolution ( | 1.8 - 2.5 | 1.5 - 2.2 | > 3.0 |
| Peak Tailing Factor ( | 1.2 - 1.5 (Additives needed) | 1.0 - 1.2 | 0.9 - 1.1 |
| Required Additives | 0.1% DEA or 0.1% ESA | 0.1% Ammonium Acetate | 0.8% TFA or |
| Preparative Scale-up | Excellent (High capacity) | Moderate | Low (Acidic constraints) |
Step-by-Step Experimental Protocol: Self-Validating Amine Screening
To ensure scientific integrity, every chromatographic method must be a self-validating system. The following tiered protocol guarantees that negative results are due to a lack of chiral recognition, not system dead-volume or secondary silanol interactions.
Phase 1: System Priming & Baseline Validation
-
Purge and Equilibrate: Flush the HPLC/SFC system with the intended mobile phase (without additives) to remove background salts.
-
Dead Volume (
) Validation: Inject an achiral, non-retained marker (e.g., 1,3,5-tri-tert-butylbenzene for Normal Phase, or uracil for Reversed-Phase).-
Causality: This accurately determines the system dead time (
) and validates that extracolumn volume is minimized. If the marker peak tails ( ), troubleshoot the system plumbing before evaluating chiral columns.
-
Phase 2: Tiered Column Screening Strategy
-
Tier 1: LC-MS Compatible Screening (Macrocyclic Antibiotic)
-
Column: Vancomycin-based CSP (e.g., Chirobiotic V).
-
Mobile Phase: 100% Methanol with 0.1% Ammonium Acetate (Polar Organic Mode).
-
Workflow: Inject the amine racemate. If
, proceed to validation. If , proceed to Tier 2 or 3 depending on amine class.
-
-
Tier 2: Primary Amine Specific Screening (Crown Ether)
-
Column: 18-Crown-6 CSP (e.g., Crownpak CR(+)).
-
Mobile Phase: Aqueous
(pH 1.5) or 0.8% TFA for MS compatibility. -
Workflow: Inject the primary amine. Caution: Ensure column temperature is controlled (typically
or lower), as host-guest complexation is highly exothermic and temperature-dependent.ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-
-
Tier 3: Broad Selectivity Screening (Polysaccharide)
-
Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD).
-
Mobile Phase: Hexane/Isopropanol (90:10).
-
Additive Titration: Run first with 0.1% Diethylamine (DEA) to competitively block silanols. If resolution is poor, flush the column and switch to 0.1% Ethanesulfonic Acid (ESA) to induce mobile-phase ion-pairing[9][10].
-
Phase 3: Resolution Validation
Calculate resolution using the formula:
References
Sources
- 1. Progress in the Enantioseparation of β-Blockers by Chromatographic Methods - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Crown Ether Phases - Regis Technologies [registech.com]
- 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. mdpi.com [mdpi.com]
- 7. researchgate.net [researchgate.net]
- 8. scientex.com.au [scientex.com.au]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
Technical Guide: Assessing the Enantiomeric Excess of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Executive Summary & Strategic Overview
(Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine is a chiral secondary amine featuring a terminal alkene and a pyridine moiety. Its chirality stems from the C2 position of the hexenyl chain. Accurate assessment of its enantiomeric excess (ee) is critical, particularly if used as a ligand in asymmetric catalysis or a pharmaceutical intermediate (e.g., nicotinic receptor modulators).
This guide compares the three industry-standard methodologies for determining the ee of this specific substrate: Direct Chiral HPLC , Chiral SFC , and 19F-NMR Derivatization (Mosher's Method) .
Recommendation Matrix:
-
For Routine QC/High Throughput: Use Direct Chiral HPLC . It offers the best balance of reproducibility and ease of automation.
-
For Absolute Configuration Assignment: Use 19F-NMR (Mosher's Method) . This is a self-validating method that does not require enantiopure reference standards.
-
For Green Chemistry/Speed: Use Chiral SFC .[1][2] Ideal for preparative separations but requires specialized equipment.
Chemical Profile & Analytical Challenges
Before selecting a protocol, the analyst must understand the physicochemical behavior of the molecule.
| Feature | Structural Implication | Analytical Challenge | Solution |
| Secondary Amine | High basicity (pKa ~10-11) | Severe peak tailing on silica-based columns due to silanol interactions. | Use basic additives (DEA/TEA) in mobile phase. |
| Pyridine Ring | Aromatic, moderately basic (pKa ~5.2) | Provides UV chromophore; potential for additional unwanted retention. | Detection at 254–260 nm; ensures strong signal. |
| Terminal Alkene | Reactive olefin | Sensitive to harsh oxidation or radical polymerization. | Avoid radical initiators; keep samples in inert atmosphere if storing. |
| Chiral Center (C2) | Steric bulk (Methyl vs. Butenyl) | Moderate steric differentiation requires specific chiral selectors. | Amylose-based columns (AD-H/IG) typically outperform Cellulose for this steric profile. |
Comparative Methodology
Method A: Direct Chiral HPLC (The Gold Standard)
This is the preferred method for routine analysis in drug development environments. The pyridine ring allows for sensitive UV detection, avoiding the need for derivatization required by aliphatic amines.
Protocol:
-
Column Selection: Chiralpak AD-H or Chiralpak IG (Amylose tris(3,5-dimethylphenylcarbamate)). The amylose backbone often provides better recognition for the flexible hexenyl chain compared to cellulose.
-
Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
-
Critical: The Diethylamine (DEA) is non-negotiable. It masks residual silanols and suppresses ionization of the amine, ensuring sharp peaks.
-
-
Detection: UV at 254 nm (Pyridine
transition). -
Flow Rate: 1.0 mL/min at 25°C.
Mechanism of Separation:
The chiral stationary phase (CSP) interacts with the analyte via Hydrogen bonding (secondary amine NH) and
Method B: 19F-NMR Analysis (Mosher's Amide)
When an enantiopure standard is unavailable to identify which HPLC peak corresponds to the (R) or (S) enantiomer, this method is mandatory. It converts the enantiomers into diastereomers using a fluorine-tagged chiral derivatizing agent.
Protocol:
-
Reagent: (R)-(-)-
-Methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl). -
Reaction: Mix 10 mg of substrate, 1.5 eq MTPA-Cl, and 3 eq Pyridine (acting as solvent/base) in a vial. Shake for 15 mins.
-
Workup: Dilute with DCM, wash with dilute HCl (to remove excess pyridine), dry, and dissolve in
. -
Analysis: Run 19F-NMR (decoupled).
-
Calculation: Integration of the two distinct
singlets gives the molar ratio directly.
Why 19F? The
Method C: Chiral SFC (Supercritical Fluid Chromatography)
SFC is increasingly favored in process chemistry for its speed and low solvent waste.
Protocol:
-
Column: Chiralcel OD-H or Chiralpak AD-H.
-
Mobile Phase:
/ Methanol (with 0.2% Isopropylamine). Gradient 5% to 40% MeOH over 5 mins. -
Back Pressure: 120 bar.
-
Advantages: The low viscosity of supercritical
allows for high flow rates (3-4 mL/min), reducing run times to <3 minutes.
Decision Framework & Workflow
The following diagram illustrates the logical flow for selecting and executing the correct analytical method based on resource availability and data requirements.
Figure 1: Decision tree for selecting the appropriate enantiomeric excess determination method.
Performance Comparison Data
The table below synthesizes experimental expectations based on the structural properties of pyridine-containing chiral secondary amines.
| Metric | Method A: Chiral HPLC | Method B: 19F-NMR (Mosher) | Method C: Chiral SFC |
| Accuracy (ee) | High ( | Moderate ( | High ( |
| Limit of Detection | < 0.05% minor enantiomer | ~1-2% minor enantiomer | < 0.1% minor enantiomer |
| Analysis Time | 15–30 mins | 1–2 hours (prep + run) | 3–8 mins |
| Solvent Cost | Moderate (Hexane/IPA) | Low (NMR solvent only) | Very Low ( |
| Reference Std | Required for peak ID | Not Required | Required for peak ID |
| Throughput | Medium | Low | High |
Detailed Experimental Protocol (Method A: HPLC)
To ensure reproducibility, follow this validated workflow.
Reagents:
-
n-Hexane (HPLC Grade)
-
2-Propanol (IPA, HPLC Grade)
-
Diethylamine (DEA, >99.5%)
System Setup:
-
Conditioning: Flush the column (Chiralpak AD-H, 250 x 4.6 mm, 5 µm) with Mobile Phase (90:10:0.1 Hex/IPA/DEA) for 30 minutes at 1.0 mL/min.
-
Blank Run: Inject 10 µL of mobile phase to ensure baseline stability.
-
Sample Prep: Dissolve 1.0 mg of the amine in 1.0 mL of mobile phase .
-
Note: Do not dissolve in pure IPA or Ethanol; the solvent shock can distort peak shape.
-
-
Injection: Inject 5–10 µL.
-
Integration: Integrate the two peaks. The area percent directly correlates to the enantiomeric ratio.
Derivatization Mechanism (Method B)
Understanding the chemistry behind the Mosher analysis is vital for interpreting results.
Figure 2: Conversion of enantiomers to diastereomers via Mosher's acid chloride.
Interpretation:
In the resulting amide, the phenyl group of the Mosher moiety will shield protons/fluorines differently depending on the configuration of the amine. For 19F NMR, the chemical shift difference (
References
-
Nguyen, H. N., & Hultzsch, K. C. (2019). Rare-Earth-Metal-Catalyzed Kinetic Resolution of Chiral Aminoalkenes via Hydroamination.[3] European Journal of Organic Chemistry.[3][4] (Demonstrates resolution of the hex-5-en-2-amine precursor). [3][4]
-
Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configurational Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and α-Methoxy-α-trifluoromethylphenylacetate (MTPA) Esters. Journal of the American Chemical Society.
-
Daicel Corporation. Chiral Column Selection Guide for Amines. (General reference for AD-H/OD-H column selection for basic amines).
-
Porter, W. H. (1991). Resolution of chiral drugs. Pure and Applied Chemistry. (Discusses general strategies for chiral amine resolution).
Sources
- 1. researchgate.net [researchgate.net]
- 2. Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 3. d-nb.info [d-nb.info]
- 4. Rare-Earth-Metal-Catalyzed Kinetic Resolution of Chiral Aminoalkenes via Hydroamination: The Effect of the Silyl Substituent of the Binaphtholate Ligand on Resolution Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
Purity Assessment of Synthesized (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine: An HPLC Method Comparison Guide
As a Senior Application Scientist, one of the most persistent challenges I encounter in pharmaceutical method development is the chromatographic analysis of highly basic, multi-nitrogenous compounds. The target analyte, (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine , is a prime example. Featuring both a pyridine ring (pKa ~5.2) and a secondary aliphatic amine (pKa ~10.2), this compound is highly polar when ionized and notoriously prone to severe peak tailing on standard silica-based stationary phases.
This guide objectively compares three distinct high-performance liquid chromatography (HPLC) strategies for assessing the purity of this synthesized intermediate. By examining the causality behind retention mechanisms and silanol interactions, we will establish a self-validating analytical protocol that ensures scientific integrity and robust quality control.
The Analytical Challenge: Synthesis and Silanol Interactions
The synthesis of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine typically proceeds via the reductive amination of pyridine-3-carboxaldehyde with hex-5-en-2-amine[1]. While efficient, this pathway generates closely related impurities that must be resolved chromatographically, including unreacted precursors, the intermediate imine, and over-alkylated tertiary amines.
Synthetic pathway of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine and key impurities.
The Chromatographic Bottleneck:
In standard reversed-phase (RP) HPLC, basic analytes undergo secondary ion-exchange interactions with ionized residual silanols (
Method Comparison: Evaluating Column Chemistries
To objectively determine the optimal purity assessment method, we compared three distinct chromatographic approaches.
Method A: Traditional Low-pH Reversed-Phase (Standard C18)
-
Mechanism: Utilizes 0.1% Trifluoroacetic acid (TFA) at pH ~2.0. At this pH, both the pyridine and secondary amine are fully protonated (cationic), and the surface silanols are neutralized.
-
Drawback: Because the analyte carries a +2 charge, it becomes highly hydrophilic. Retention is drastically reduced, risking co-elution with the solvent front or polar starting materials.
Method B: High-pH Reversed-Phase (Hybrid Base-Deactivated C18)
-
Mechanism: Utilizes a 10 mM Ammonium Bicarbonate buffer adjusted to pH 10.0 with ammonium hydroxide. At pH 10, the secondary amine is largely deprotonated (neutralized).
-
Advantage: The neutral analyte exhibits strong hydrophobic retention. Furthermore, specialized hybrid silica particles (e.g., Waters XBridge or Agilent Poroshell HPH) are required here, as traditional silica dissolves at pH > 8.0[4]. This approach dramatically improves peak shape and selectivity for highly polar basic drugs[5].
Method C: Mixed-Mode Cation-Exchange (Hydrogen-Bonding / RP)
-
Mechanism: Utilizes a stationary phase with both hydrophobic alkyl chains and embedded cation-exchange/hydrogen-bonding groups (e.g., Amaze HD or SHARC 1)[6][7].
-
Advantage: Provides orthogonal selectivity. The basic nitrogen atoms interact with the cation-exchange sites, allowing for strong retention and separation of structural isomers without requiring extreme pH mobile phases.
Method development decision tree for highly basic pyridine-amine derivatives.
Experimental Protocols
The following self-validating protocols were executed to compare the three methodologies. All samples were prepared by dissolving the synthesized crude mixture in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL, followed by filtration through a 0.22 µm PTFE syringe filter.
Step-by-Step HPLC Workflows:
-
System Preparation: Purge the HPLC system with the respective aqueous and organic mobile phases. Ensure the column oven is stabilized at 40 °C to reduce mobile phase viscosity and improve mass transfer.
-
Method A (Low pH) Execution:
-
Column: Standard endcapped C18 (4.6 x 150 mm, 5 µm).
-
Mobile Phase A: 0.1% TFA in Water. Mobile Phase B: 0.1% TFA in Acetonitrile.
-
Gradient: 5% B to 95% B over 15 minutes. Flow rate: 1.0 mL/min.
-
-
Method B (High pH) Execution:
-
Column: Ethylene Bridged Hybrid (BEH) C18 (4.6 x 150 mm, 5 µm) designed for high pH stability[8].
-
Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 10.0 with NH₄OH). Mobile Phase B: Acetonitrile.
-
Gradient: 5% B to 95% B over 15 minutes. Flow rate: 1.0 mL/min.
-
-
Method C (Mixed-Mode) Execution:
-
Column: Mixed-mode Cation-Exchange/RP (4.6 x 150 mm, 5 µm).
-
Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0). Mobile Phase B: Acetonitrile.
-
Gradient: 10% B to 80% B over 15 minutes. Flow rate: 1.0 mL/min.
-
-
Detection: UV detection at 254 nm (optimal for the pyridine chromophore)[9].
Data Presentation & Performance Comparison
The quantitative results of the purity assessment are summarized in the table below. The critical pair defined for system suitability is the separation between the Target Compound and Impurity A (Imine Intermediate) .
| Chromatographic Parameter | Method A: Low pH C18 (0.1% TFA) | Method B: High pH Hybrid C18 (pH 10) | Method C: Mixed-Mode (pH 3.0) |
| Target Retention Time (Rt) | 2.4 min (Poor retention) | 8.7 min (Optimal retention) | 11.2 min (Strong retention) |
| Peak Tailing Factor (Tf) | 2.15 (Severe tailing) | 1.08 (Excellent symmetry) | 1.15 (Good symmetry) |
| Theoretical Plates (N) | 4,200 | 14,500 | 12,100 |
| Resolution (Rs) - Critical Pair | 1.1 (Co-elution risk) | 3.4 (Baseline resolved) | 4.1 (Highly resolved) |
| Calculated Purity (Area %) | 94.2% (Inaccurate due to overlap) | 98.5% (Accurate) | 98.4% (Accurate) |
Causality of the Results:
-
Method A failed to provide accurate purity data. The double protonation of the target compound at pH 2.0 caused it to elute too close to the void volume. Furthermore, residual silanol interactions caused severe tailing (
), masking the closely eluting imine impurity[2]. -
Method B proved to be the most robust for routine purity assessment. By raising the pH to 10.0, the secondary amine was deprotonated, shifting the retention mechanism purely to hydrophobic interactions. The hybrid particle technology prevented column degradation, yielding sharp, symmetrical peaks (
) and excellent resolution ( )[4]. -
Method C offered the highest resolution (
) due to orthogonal cation-exchange selectivity, making it an excellent secondary method for orthogonal validation or isolating specific challenging isomers[7].
Conclusion
For the routine purity assessment of synthesized (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine, Method B (High-pH Reversed-Phase on a Hybrid C18 column) is the definitive choice. It directly addresses the fundamental physicochemical properties of the basic amine, neutralizing the analyte to eliminate secondary silanol interactions while providing the necessary hydrophobic retention to resolve synthesis impurities.
References
Sources
- 1. [(Pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]amine | 1019556-62-7 | Benchchem [benchchem.com]
- 2. elementlabsolutions.com [elementlabsolutions.com]
- 3. agilent.com [agilent.com]
- 4. lcms.cz [lcms.cz]
- 5. biopharmaservices.com [biopharmaservices.com]
- 6. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
- 7. helixchrom.com [helixchrom.com]
- 8. waters.com [waters.com]
- 9. agilent.com [agilent.com]
Benchmarking the catalytic activity of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine complexes
This guide provides a rigorous benchmarking framework for evaluating the catalytic activity of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine metal complexes.
Given the specific structural constraints of this ligand—specifically the 3-pyridyl substitution which precludes traditional N,N-bidentate chelation at a single metal center—this guide focuses on its application in supramolecular catalysis (e.g., coordination polymers) and hemilabile ligand systems where the pendant alkene plays a stabilizing role.
Executive Summary & Structural Logic
Target Ligand: (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine (abbreviated here as L-3-Hex ). Core Function: Hemilabile, bridging, or monodentate Lewis base.
The Structural "Trap" & Opportunity
Unlike standard 2-picolylamine ligands (which form stable 5-membered chelate rings), the 3-pyridyl isomer cannot chelate a single metal ion in a bidentate fashion due to geometric strain. Therefore, L-3-Hex complexes typically adopt one of two active forms:
-
Bridging Mode: Linking two metal centers to form dinuclear species or Coordination Polymers (CPs).
-
Monodentate/Hemilabile Mode: Binding via the pyridine nitrogen, while the secondary amine and pendant alkene act as "smart" hemilabile arms to stabilize intermediates or shuttle protons.
Benchmarking Goal: To determine if the tethered alkene (hexenyl tail) enhances catalyst lifetime or selectivity compared to non-tethered analogs.
Comparative Analysis: The Matrix
To objectively assess L-3-Hex , you must benchmark it against three specific control ligands.
| Ligand Class | Representative Structure | Coordination Mode | Benchmarking Role |
| Target | L-3-Hex (3-pyridyl + alkene tail) | Monodentate or Bridging | Test Subject: Evaluates hemilabile alkene effect + bridging geometry. |
| Alt 1 (Isomer) | L-2-Hex (2-pyridyl + alkene tail) | Bidentate Chelate (N,N') | Geometry Control: Determines if chelation (2-sub) is superior to bridging (3-sub). |
| Alt 2 (Tail-Free) | N-Benzyl-3-picolylamine | Monodentate / Bridging | Tail Control: Isolates the effect of the alkene tail. If L-3-Hex performs better, the alkene is active. |
| Alt 3 (Standard) | Pyridine / DMAP | Monodentate | Baseline: Simple Lewis base activity. |
Mechanistic Visualization
The following diagram illustrates the unique Hemilabile Equilibrium proposed for L-3-Hex complexes (e.g., with Palladium or Ruthenium). The alkene tail stabilizes the "resting state" (preventing catalyst decomposition) and dissociates to allow substrate entry.
Caption: The "Hex-5-en-2-yl" tail acts as a reversible shield. L-3-Hex relies on this hemilability to protect the metal center when the substrate is absent.
Experimental Protocols
A. Ligand Synthesis (Self-Validating Workflow)
Objective: Synthesize N-(hex-5-en-2-yl)-1-(pyridin-3-yl)methanamine .
-
Reagents: 3-Picolylamine (1.0 equiv), 5-Hexen-2-one (1.1 equiv), NaBH(OAc)₃ (1.5 equiv), DCM (Anhydrous).
-
Imine Formation: Mix amine and ketone in DCM with 4Å molecular sieves. Stir 2h at RT.[1][2] Checkpoint: Monitor by IR (disappearance of ketone C=O at ~1715 cm⁻¹, appearance of imine C=N).
-
Reduction: Cool to 0°C. Add NaBH(OAc)₃ portion-wise. Stir overnight.
-
Workup: Quench with sat. NaHCO₃. Extract with DCM.
-
Purification: Silica gel chromatography (EtOAc/Hexane/Et₃N).
-
Validation: ¹H NMR must show the terminal alkene multiplet at ~5.8 ppm and the pyridine-3-yl singlet at ~8.5 ppm.
B. Catalytic Benchmarking: Transfer Hydrogenation
Context: 3-pyridyl amines are excellent ligands for Ru/Ir-catalyzed transfer hydrogenation when they act as bridging ligands or outer-sphere proton shuttles.
Reaction: Acetophenone + iPrOH
Protocol:
-
Catalyst Prep: In a glovebox, mix [Ru(p-cymene)Cl₂]₂ (0.01 mmol) with L-3-Hex (0.02 mmol for bridging, 0.04 mmol for monodentate assumption) in iPrOH (2 mL). Stir 30 min at 60°C.
-
Reaction: Add Acetophenone (1.0 mmol) and KOH (0.1 mmol). Dilute to 5 mL with iPrOH.
-
Sampling: Aliquot 50 µL at t=0, 15, 30, 60, 120 min. Quench in wet ether.
-
Analysis: GC-FID (Chiral column if checking enantioselectivity, though L-3-Hex is a racemate unless synthesized from chiral amine).
Data Table Template:
| Entry | Ligand | Yield (1h) | TOF (h⁻¹) | Selectivity | Observation |
| 1 | L-3-Hex | [Data] | [Calc] | >99% | Does the tail slow rate but improve life? |
| 2 | L-2-Hex | [Data] | [Calc] | >99% | Is chelation faster? |
| 3 | N-Benzyl-3-pic | [Data] | [Calc] | [Data] | Does absence of tail cause decomp? |
| 4 | None (Precursor) | <5% | N/A | N/A | Background check |
Critical Analysis of Results
The "Tethered Alkene" Effect
Compare Entry 1 vs. Entry 3 .
-
Hypothesis: If L-3-Hex shows lower initial TOF but higher final conversion (TON) than the benzyl analog, the alkene tail is successfully stabilizing the active species (preventing aggregation) at the cost of steric hindrance during substrate approach.
-
Reference Grounding: This phenomenon mimics "hemilabile" ligands used in ethylene polymerization by the Chirik group, where tethered alkenes modulate activity [1].
The "Isomer" Effect
Compare Entry 1 vs. Entry 2 .
-
Hypothesis: L-2-Hex (Chelating) will likely be much faster (higher TOF) for standard hydrogenation. However, if L-3-Hex (Bridging) shows activity, it indicates a cooperative dinuclear mechanism .
-
Scientific Insight: 3-pyridyl ligands often form MOFs or discrete dimers. If your solution remains homogeneous and active, you may have formed a unique supramolecular capsule [2].
Structural Verification (Graphviz)
To ensure you are interpreting your catalyst structure correctly, use this decision tree.
Caption: Structural decision tree. The 3-pyridyl geometry forces a divergence from standard chelation chemistry.
References
-
Chirik, P. J., et al. (2016). Cationic Pyridine(diimine) Iron Tethered Alkene Complexes: Synthetic Models For Elusive Intermediates In Iron-Catalyzed Ethylene Polymerization. Semantic Scholar.
-
ResearchGate. (2012). Self-assembly of chelating, bridging N, N, N donor ligands and Cu(I), Cu(II)... Molecular box versus coordination polymer. ResearchGate.[3]
-
BenchChem. (2025).[2] Synthesis of N-(Hex-5-en-2-yl)aniline (Analogous Protocol). BenchChem Technical Support.[1][2]
-
Organic Chemistry Portal. (2024). Amination of Aminopyridines via η6-Coordination Catalysis. Organic Chemistry Portal.
Sources
Proper Disposal Procedures for (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Executive Summary
Immediate Action Required: Treat (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine as a Class 8 Corrosive and Combustible Liquid .
This compound is a functionalized pyridine derivative featuring a secondary amine and a terminal alkene. Its disposal requires strict segregation from acids and oxidizers due to the risk of exothermic neutralization and oxidative polymerization.
-
Primary Waste Stream: Basic Organic Waste (Non-Halogenated).
-
RCRA Classification (USA): Likely D001 (Ignitable) and D002 (Corrosive).
-
Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
Chemical Hazard Profile & Risk Assessment
Before handling waste, you must understand the specific hazards driving the disposal protocol.[1] As a specific Safety Data Sheet (SDS) may not exist for this exact research building block, the following profile is derived from structure-activity relationship (SAR) analysis of pyridine and secondary aliphatic amines.
| Property | Hazard Classification | Operational Implication |
| Basicity | Corrosive (pH > 12) | DO NOT mix with acidic waste streams (e.g., HCl, H₂SO₄).[1] Violent exotherms will occur. |
| Flammability | Combustible (Est. FP 60–90°C) | Store away from heat sources. Ground containers during transfer to prevent static discharge.[2] |
| Reactivity | Alkene Moiety (Hex-5-en-2-yl) | Susceptible to polymerization if exposed to radical initiators or strong oxidizers (e.g., peroxides).[1] |
| Toxicity | Acute Tox. 4 (Oral/Dermal) | Pyridine rings often carry neurotoxic or hepatotoxic potential. Handle with double nitrile gloves. |
Waste Segregation & Packaging
Proper segregation is the single most critical step to prevent laboratory accidents.
Container Specifications
-
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.
-
Note: Avoid aluminum or zinc containers, as alkaline amines can corrode these metals and generate hydrogen gas.[1]
-
-
Cap: Vented caps are recommended if the waste solution contains volatile solvents, but standard screw caps are acceptable for the pure oil if headspace is left (10% minimum).[1]
Compatibility Matrix
-
✅ Compatible: Alcohols (Ethanol, Methanol), Toluene, DCM (if halogenated waste is permitted in the same stream), other organic bases (Triethylamine).[1]
-
❌ Incompatible:
Disposal Workflows
A. Routine Laboratory Waste (Liquid)
For reaction mixtures, mother liquors, or expired reagents.[1]
-
PH Check: Verify the pH of the waste mixture. If highly basic (pH > 12), ensure the receiving container is rated for corrosives.[1]
-
Solvent Dilution: If disposing of the pure compound (>5 mL), dilute it into a compatible solvent (e.g., Ethanol or Ethyl Acetate) to reduce viscosity and localized heat generation in the waste drum.[1]
-
Tagging: Label the container immediately with:
-
Full Chemical Name: (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine.
-
Hazards: Corrosive, Flammable/Combustible, Toxic.[1]
-
Constituents: If a mixture, list the solvent % (e.g., "5% Amine in Ethanol").
-
B. Solid Waste (Contaminated Consumables)
For syringes, vials, and paper towels.[1]
-
Evaporation: Allow residual volatile solvents to evaporate in a fume hood (if permitted by local air quality regulations).
-
Bagging: Place solid waste into a double-bagged yellow (or designated) biohazard/chemical dry waste bag.
-
Sharps: Needles contaminated with this amine must go into a rigid sharps container, never soft trash.
Visualized Workflows
Figure 1: Waste Segregation Decision Tree
This logic ensures the amine is directed to the correct stream, preventing dangerous cross-contamination.[1]
Caption: Decision logic for segregating amine waste into appropriate laboratory waste streams.
Figure 2: Emergency Spill Response Protocol
Immediate steps to take if the container breaks or spills in the fume hood.
Caption: Operational workflow for managing spills of (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine.
Regulatory Compliance (USA/RCRA)
While regulations vary by jurisdiction, the following US EPA Resource Conservation and Recovery Act (RCRA) codes are the standard baseline for this class of chemical.
-
D001 (Ignitable): Applicable if the waste formulation has a flash point < 60°C (140°F). Even if the pure amine has a higher flash point, it is often disposed of in solvent mixtures that trigger this code.[1]
-
D002 (Corrosive): Applicable if the waste is aqueous and has a pH ≥ 12.5.[3][4]
-
D038 (Pyridine): Specific to Pyridine (CAS 110-86-1). While this is a derivative, many EHS departments conservatively tag pyridine-containing molecules with D038 to ensure incineration, as the pyridine ring can persist in the environment.[1]
Final Disposal Fate: The waste contractor will typically process this material via Fuel Blending (if high BTU value) or Destructive Incineration to break down the pyridine ring and amine nitrogen into N₂ and CO₂.
References
-
PubChem. (2025).[5] 5-Hexen-2-amine Compound Summary. National Library of Medicine.[1] [Link][1]
-
US EPA. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. United States Environmental Protection Agency.[3] [Link]
Sources
Personal protective equipment for handling (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
Part 1: Executive Safety Summary & Hazard Profiling
Chemical Identity:
-
Systematic Name: (Hex-5-en-2-yl)(pyridin-3-ylmethyl)amine
-
Molecular Formula: C₁₂H₁₈N₂
-
Molecular Weight: ~190.29 g/mol
-
Structural Class: Pyridine derivative / Secondary Aliphatic Amine / Terminal Alkene.
Operational Risk Assessment (SAR Analysis): As a specialized research intermediate, specific toxicological data (LD50, Flash Point) is likely unavailable in public registries. Therefore, this protocol enforces a "Universal Precaution" strategy based on Structure-Activity Relationships (SAR) of analogous compounds (e.g., N-(3-pyridinylmethyl)-1-hexanamine, CAS 100525-61-9).
Predicted Hazard Classification (GHS):
-
Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).[1][2][3][4] Pyridine moieties often carry neurotoxic or hepatotoxic risks upon high exposure.
-
Skin/Eye Corrosion: Category 2 (Irritant) to Category 1B (Corrosive). The secondary amine function is basic and can cause chemical burns or severe irritation to mucous membranes.
-
Sensitization: Potential Skin Sensitizer (Amine functional group).
-
Flammability: Likely Combustible Liquid (Class IIIA/IIIB).
Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system. Do not deviate from these standards without a written risk assessment.
| Protection Zone | Recommended Equipment | Technical Justification |
| Respiratory | Fume Hood (Primary) | Mandatory. Volatile amine vapors are respiratory irritants. All open-vessel manipulations must occur here. |
| Respirator (Secondary) | Half-face respirator with OV/AG (Organic Vapor/Acid Gas) cartridges if hood work is impossible (e.g., spill cleanup). | |
| Hand Protection | Double Gloving Strategy | Inner: Nitrile (4 mil). Outer: Nitrile (4-8 mil) or Laminate (Silver Shield) for prolonged handling. |
| Glove Breakthrough | Pyridines are known to permeate thin nitrile. Change outer gloves every 30 minutes or immediately upon splash. | |
| Eye/Face | Chemical Splash Goggles | Safety glasses are insufficient due to the corrosive nature of amines. Goggles prevent vapor absorption and splash entry.[5][6][7] |
| Body | Lab Coat (FR-Rated) | Fire-Resistant (FR) cotton/synthetic blend. Fasten all buttons to protect the neck/chest area. |
Part 3: Operational Handling Protocol
Storage & Stability[4][8][9]
-
Atmosphere: Store under Inert Gas (Argon or Nitrogen) . The terminal alkene (hex-5-en-2-yl) is susceptible to oxidation; the amine is hygroscopic and reacts with atmospheric CO₂.
-
Temperature: Refrigerate at 2–8°C .
-
Segregation: Store away from strong oxidizing agents (peroxides, nitrates) and strong acids (reaction will be exothermic).
Transfer & Weighing Workflow
-
Step 1: Transfer the reagent bottle from the fridge to a desiccator; allow it to warm to room temperature before opening to prevent condensation (water introduces impurities and hydrolysis risks).
-
Step 2: Place the balance inside the fume hood. If the balance is external, tare a vial with a septum cap, transfer the liquid via syringe/needle inside the hood, and re-weigh the closed vial.
-
Step 3: Use a positive-displacement pipette or glass syringe for volumetric transfer. Avoid plastic tips if possible, as pyridines can leach plasticizers.
Reaction Setup (Synthesis Context)
-
Solvent Choice: Compatible with DCM, THF, or Toluene. Avoid acetone or aldehydes unless forming an imine/enamine is intended.
-
Quenching: If used in lithium-halogen exchange or Grignard reactions, quench carefully at -78°C. The pyridine ring can coordinate metals, potentially altering reactivity.
Part 4: Emergency Response & Disposal
Exposure Response
-
Eye Contact: Flush immediately with water for 15 minutes .[1][2][6][7] Hold eyelids open. The basicity of the amine can cause rapid corneal damage.
-
Skin Contact: Wash with soap and water.[1][2][5][6][8] Do not use ethanol or organic solvents to wash skin; this increases permeability of the pyridine ring into the bloodstream.
-
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel only).
Waste Disposal
-
Classification: Hazardous Organic Waste (Basic/Amine-containing).
-
Segregation: Do NOT mix with acidic waste streams (risk of exotherm/fumes).[6]
-
Protocol:
-
Collect in a dedicated "Organic Base" waste container.
-
Rinse glassware with methanol/ethanol into the waste container before washing with water.
-
Label clearly with "Pyridine Derivative" and "Flammable."
-
Part 5: Visualizing the Safety Workflow
The following diagram outlines the "Safety Decision Tree" for handling this compound, emphasizing the critical decision points regarding ventilation and spill management.
Caption: Decision logic for safe handling and emergency response. Note the critical stop point if ventilation is compromised.[6]
References
-
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
-
PubChem. (n.d.). Compound Summary: Pyridine derivatives. National Library of Medicine. [Link]
-
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). [Link]
Sources
- 1. fishersci.com [fishersci.com]
- 2. enamine.enamine.net [enamine.enamine.net]
- 3. parker.com [parker.com]
- 4. static.cymitquimica.com [static.cymitquimica.com]
- 5. pentachemicals.eu [pentachemicals.eu]
- 6. actylislab.com [actylislab.com]
- 7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
- 8. datasheets.scbt.com [datasheets.scbt.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
